D-Cellotriose Undecaacetate

Core Science & Biosynthesis

What are the physicochemical properties of D-Cellotriose Undecaacetate?

An In-Depth Technical Guide to the Physicochemical Properties of D-Cellotriose Undecaacetate

Authored by: A Senior Application Scientist

Introduction

D-Cellotriose undecaacetate is the fully acetylated derivative of D-cellotriose, an oligosaccharide consisting of three β(1→4) linked D-glucose units. The acetylation of the free hydroxyl groups significantly alters the physicochemical properties of the parent oligosaccharide, transforming it from a water-soluble, hydrophilic compound into a more hydrophobic substance soluble in various organic solvents. This modification is crucial for applications in organic synthesis, polymer chemistry, and as a protected intermediate in the synthesis of more complex carbohydrate structures. Understanding the precise physicochemical properties of D-cellotriose undecaacetate is paramount for its effective use in research and development, particularly in the fields of drug delivery and material science, where it can serve as a biodegradable building block.[1][2] This guide provides a comprehensive overview of its key physicochemical characteristics, supported by experimental protocols and theoretical insights.

Chemical Structure

The structure of D-cellotriose undecaacetate is fundamental to its properties. The peracetylation renders the molecule significantly less polar than its parent cellotriose.

Caption: Chemical structure of D-Cellotriose Undecaacetate.

Physicochemical Properties

The key physicochemical properties of D-Cellotriose Undecaacetate are summarized in the table below. These properties are critical for its handling, processing, and application in various scientific domains.

Property	Value	Significance
CAS Number	17690-94-7[3][4]	Provides a unique identifier for the compound, crucial for database searches and regulatory purposes.
Molecular Formula	C40H54O27[3][5]	Defines the elemental composition of the molecule.
Molecular Weight	966.84 g/mol [3]	Essential for stoichiometric calculations in chemical reactions and for preparing solutions of known molarity.
Appearance	White Crystalline Solid	The crystalline nature suggests a high degree of purity and a well-defined molecular arrangement.
Melting Point	212-225 °C	A sharp melting point range is indicative of high purity.[6] It's a key parameter for thermal processing and stability assessment.[7][8]
Solubility	Soluble in Dichloromethane (DCM), Chloroform (CHCl3), Dimethyl sulfoxide (DMSO), Ethyl acetate (EtOAc), Ethanol (EtOH), Methanol (MeOH)	The solubility in organic solvents is a direct result of the hydrophobic acetyl groups and is critical for its use in organic synthesis.[9]
Optical Rotation	Optically active; specific rotation value to be determined experimentally.	As a chiral molecule, it will rotate plane-polarized light.[10][11] The specific rotation is a key parameter for stereochemical analysis.
Storage Conditions	Store at -20°C to 8°C, protect from moisture.[4]	Due to its hygroscopic nature, proper storage is necessary to prevent hydrolysis of the acetyl groups and maintain its integrity.

Experimental Protocols for Characterization

To ensure the quality and consistency of D-Cellotriose Undecaacetate, rigorous characterization using standardized protocols is essential.

Determination of Melting Point

The melting point provides a quick and effective measure of purity.[6] For a crystalline solid like D-Cellotriose Undecaacetate, a sharp melting range is expected.

• Principle: The melting point is the temperature at which a substance transitions from a solid to a liquid state. Impurities typically depress and broaden the melting point range.

• Methodology (Capillary Method):

  • Sample Preparation: A small amount of finely powdered, dry D-Cellotriose Undecaacetate is packed into a capillary tube to a height of 2-3 mm.

  • Instrumentation: The capillary tube is placed in a calibrated melting point apparatus.

  • Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected melting point.

  • Observation: The temperature at which the first drop of liquid appears (onset) and the temperature at which the entire solid has melted (clear point) are recorded as the melting range.

• Causality and Trustworthiness: A narrow melting range (e.g., within 1-2 °C) is a strong indicator of high purity. This self-validating system relies on the thermodynamic principle that impurities disrupt the crystal lattice, requiring less energy to break the intermolecular forces.[6]

Solubility Assessment

The solubility profile is critical for designing reaction conditions and formulation strategies. Acetylation drastically alters the solubility from the parent cellotriose.[9]

• Principle: This protocol determines the qualitative solubility of the compound in various solvents, which is governed by the principle of "like dissolves like." The acetyl groups impart a nonpolar character to the molecule.

• Methodology:

  • Solvent Selection: A range of solvents with varying polarities are chosen (e.g., water, methanol, acetone, ethyl acetate, dichloromethane, chloroform, DMSO).

  • Procedure: To 1 mL of each solvent in a separate test tube, add approximately 10 mg of D-Cellotriose Undecaacetate.

  • Observation: The tubes are agitated at a constant temperature (e.g., 25 °C) for a set period. The solubility is observed and categorized as soluble, partially soluble, or insoluble.

  • Quantitative Analysis (Optional): For quantitative data, a saturated solution can be prepared, and the concentration of the dissolved solute can be determined gravimetrically after solvent evaporation.[12]

• Expertise and Insights: The expected insolubility in water and high solubility in chlorinated solvents like DCM and chloroform is a direct consequence of the eleven hydrophobic acetyl groups masking the polar hydroxyl groups of the parent sugar. This property is key for its application in non-aqueous systems.

Caption: Workflow for Solubility Assessment.

Spectroscopic Analysis

Spectroscopic techniques provide detailed structural information and are indispensable for confirming the identity and purity of D-Cellotriose Undecaacetate.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Principle: FTIR spectroscopy measures the absorption of infrared radiation by the molecule's bonds, causing them to vibrate at specific frequencies. This provides a "fingerprint" of the functional groups present.

• Expected Spectrum:

  • Strong C=O Stretch: A prominent, sharp absorption band is expected in the region of 1730-1750 cm⁻¹ , characteristic of the carbonyl group in the acetate esters.[13] The absence of a broad O-H stretching band around 3200-3500 cm⁻¹ confirms the complete acetylation of the hydroxyl groups.

  • C-O Stretch: Bands in the region of 1200-1300 cm⁻¹ correspond to the C-O stretching of the acetyl groups.

  • C-H Stretch: Absorption bands around 2900-3000 cm⁻¹ are due to the C-H stretching vibrations of the methyl and methine groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is one of the most powerful tools for the structural elucidation of organic molecules, including acetylated carbohydrates.[1][14][15]

• ¹H NMR Spectroscopy:

  • Acetyl Protons: Multiple sharp singlets are expected in the region of δ 1.9-2.2 ppm , corresponding to the methyl protons of the eleven magnetically non-equivalent acetyl groups. The integration of this region should correspond to 33 protons (11 x CH₃).

  • Sugar Ring Protons: A complex series of multiplets would be observed between δ 3.5-5.5 ppm . These signals correspond to the protons on the three glucose rings. Their precise chemical shifts and coupling constants are sensitive to the stereochemistry and conformation of the molecule.

• ¹³C NMR Spectroscopy:

  • Acetyl Carbons: Signals for the methyl carbons of the acetyl groups are expected around δ 20-21 ppm , while the carbonyl carbons will appear significantly downfield in the δ 169-171 ppm region.[16]

  • Sugar Ring Carbons: The carbons of the glucose units will resonate between δ 60-100 ppm . The anomeric carbons (C1) are typically found in the lower field portion of this range (around δ 100 ppm).

Conclusion

The physicochemical properties of D-Cellotriose Undecaacetate are a direct reflection of its chemical structure, particularly the presence of the eleven acetyl groups. Its well-defined melting point, solubility in organic solvents, and characteristic spectroscopic signature make it a valuable compound for researchers in glycoscience, polymer chemistry, and drug development. The experimental protocols and analytical insights provided in this guide serve as a robust framework for the quality control and effective application of this important carbohydrate derivative.

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An In-depth Technical Guide to the Synthesis and Purification of D-Cellotriose Undecaacetate

This guide provides a comprehensive overview of the chemical synthesis and purification of D-Cellotriose undecaacetate, a fully acetylated derivative of the trisaccharide D-Cellotriose. This compound is of significant interest in carbohydrate chemistry, serving as a protected intermediate for further glycosylation reactions and as a model compound for studying cellulose derivatives. The methodologies detailed herein are grounded in established chemical principles and are designed to ensure high yield and purity, critical for researchers, scientists, and professionals in drug development.

Introduction to D-Cellotriose Undecaacetate

D-Cellotriose is an oligosaccharide consisting of three β-(1→4) linked D-glucose units. Its peracetylated form, D-Cellotriose undecaacetate (C₄₀H₅₄O₂₇, Molar Mass: 966.84 g/mol ), contains eleven acetate esters, one for each of the hydroxyl groups of the parent sugar.[1] This exhaustive acetylation renders the otherwise polar and water-soluble cellotriose soluble in many common organic solvents, a property that is highly advantageous for its purification and use in subsequent non-aqueous chemical transformations.[2][3] The acetyl groups serve as robust protecting groups that are stable under a range of conditions but can be readily removed when desired.[4]

The synthesis and purification of D-Cellotriose undecaacetate require a meticulous approach to achieve a high degree of substitution and isomeric purity. The following sections provide a detailed exposition of the synthetic strategy, purification protocols, and characterization methods.

Part 1: Chemical Synthesis of D-Cellotriose Undecaacetate

The most common and effective method for the peracetylation of oligosaccharides is the use of acetic anhydride with a basic catalyst, typically pyridine.[3][4] Pyridine serves as both the solvent and a catalyst, activating the acetic anhydride and scavenging the acetic acid byproduct generated during the reaction.[5] This ensures the reaction proceeds to completion, yielding the fully acetylated product.

The underlying mechanism involves the nucleophilic attack of the hydroxyl groups of cellotriose on the electrophilic carbonyl carbon of acetic anhydride. Pyridine facilitates this by deprotonating the hydroxyl groups, increasing their nucleophilicity.[1]

Experimental Protocol: Peracetylation of D-Cellotriose

This protocol is adapted from established methods for O-acetylation of carbohydrates.[4]

Materials:

• D-Cellotriose

• Acetic Anhydride (Ac₂O), analytical grade

• Pyridine, anhydrous

• Toluene, analytical grade

• Dichloromethane (CH₂Cl₂), analytical grade

• 1 M Hydrochloric Acid (HCl)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Methanol (MeOH), dry

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

• Separatory funnel

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve D-Cellotriose (1.0 equivalent) in anhydrous pyridine (approximately 5-10 mL per mmol of starting material) under an inert atmosphere (e.g., Argon or Nitrogen).

• Addition of Acetic Anhydride: Cool the solution to 0 °C using an ice bath. Slowly add acetic anhydride (at least 1.5 equivalents for each hydroxyl group; for cellotriose, this amounts to a minimum of 16.5 equivalents) to the stirred solution.

• Reaction: Allow the reaction mixture to warm to room temperature and stir until the starting material is completely consumed. The reaction progress can be monitored by Thin Layer Chromatography (TLC), observing the disappearance of the polar starting material spot and the appearance of a less polar product spot.

• Quenching: Once the reaction is complete, quench the excess acetic anhydride by the careful addition of dry methanol.

• Work-up: a. Co-evaporate the reaction mixture with toluene using a rotary evaporator to remove the pyridine. b. Dissolve the residue in dichloromethane (or ethyl acetate). c. Transfer the organic solution to a separatory funnel and wash sequentially with 1 M HCl, water, saturated aqueous NaHCO₃, and brine. d. Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄. e. Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude D-Cellotriose undecaacetate.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of D-Cellotriose Undecaacetate.

Part 2: Purification of D-Cellotriose Undecaacetate

The crude product obtained from the synthesis typically contains minor impurities, such as partially acetylated species or residual reagents. A two-step purification process involving column chromatography followed by recrystallization is highly effective in obtaining the pure compound.

Step 1: Purification by Silica Gel Column Chromatography

Silica gel column chromatography is a standard and effective method for purifying acetylated oligosaccharides, separating them based on polarity.[6][7][8]

Materials and Equipment:

• Crude D-Cellotriose undecaacetate

• Silica gel (for column chromatography)

• Hexane, analytical grade

• Ethyl Acetate, analytical grade

• Glass chromatography column

• Fraction collector or test tubes

• TLC plates and developing chamber

Procedure:

• Column Packing: Prepare a silica gel slurry in a non-polar solvent (e.g., hexane) and carefully pack it into a glass column.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane) and adsorb it onto a small amount of silica gel. After evaporating the solvent, carefully load the dried silica gel onto the top of the packed column.

• Elution: Elute the column with a gradient of ethyl acetate in hexane. Start with a low polarity mobile phase and gradually increase the polarity. A typical starting eluent could be 10-20% ethyl acetate in hexane, gradually increasing to 40-50% ethyl acetate.

• Fraction Collection: Collect fractions and monitor the elution of the product using TLC. Combine the fractions containing the pure D-Cellotriose undecaacetate.

• Concentration: Evaporate the solvent from the combined pure fractions under reduced pressure to yield the purified product.

Step 2: Recrystallization

Recrystallization is the final step to obtain highly pure, crystalline D-Cellotriose undecaacetate.[9][10] The choice of solvent is critical; the compound should be sparingly soluble at room temperature and highly soluble at an elevated temperature. Ethanol has been shown to be an effective solvent for recrystallizing sugar acetates.[11]

Procedure:

• Dissolve the purified product from the column chromatography in a minimal amount of hot ethanol.

• Allow the solution to cool slowly to room temperature.

• For further crystallization, the solution can be placed in a refrigerator.

• Collect the resulting crystals by filtration.

• Wash the crystals with a small amount of cold ethanol.

• Dry the crystals under vacuum to obtain pure D-Cellotriose undecaacetate.

Purification and Analysis Workflow

Caption: Workflow for the purification and analysis of D-Cellotriose Undecaacetate.

Part 3: Characterization

The identity and purity of the synthesized D-Cellotriose undecaacetate should be confirmed by standard analytical techniques.

Technique	Parameter	Expected Outcome
¹H NMR	Chemical Shift (δ)	Appearance of multiple singlets in the region of δ 1.9-2.2 ppm corresponding to the methyl protons of the eleven acetyl groups. The sugar ring protons will appear in the region of δ 3.5-5.5 ppm.[12]
Mass Spectrometry	Molecular Ion Peak	Detection of the molecular ion or a related adduct (e.g., [M+Na]⁺) corresponding to the calculated mass of C₄₀H₅₄O₂₇.
Melting Point	Melting Range	A sharp melting point is indicative of high purity.

Conclusion

The synthesis of D-Cellotriose undecaacetate via peracetylation with acetic anhydride and pyridine, followed by a robust purification strategy involving silica gel chromatography and recrystallization, is a reliable method for obtaining this valuable carbohydrate derivative in high purity. The protocols and workflows detailed in this guide provide a solid foundation for researchers and scientists to successfully prepare and purify D-Cellotriose undecaacetate for a variety of applications in chemical synthesis and glycobiology.

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• Fairweather, J. K., & Draths, K. M. (2007). Selective anomeric acetylation of unprotected sugars in water. National Institutes of Health. Retrieved from [Link]

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• Eastoe, J., et al. (2000). Peracetylated sugar derivatives show high solubility in liquid and supercritical carbon dioxide. PubMed. Retrieved from [Link]

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• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, D2O, experimental) (HMDB0003345). Retrieved from [Link]

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An In-depth Technical Guide to D-Cellotriose Undecaacetate for Researchers and Drug Development Professionals

This guide provides a comprehensive overview of D-Cellotriose Undecaacetate, a key derivative of the oligosaccharide cellotriose. We will delve into its chemical identity, physicochemical properties, and its relevance in various research and development sectors, particularly in the context of drug development and polysaccharide chemistry. This document is intended to serve as a practical resource for scientists and researchers, offering not just data, but also insights into its application and characterization.

Core Identity: Chemical Structure and CAS Number

D-Cellotriose Undecaacetate is the fully acetylated form of D-Cellotriose, a trisaccharide composed of three β(1→4) linked D-glucose units. The acetylation of all eleven hydroxyl groups enhances its solubility in organic solvents and modifies its chemical reactivity, making it a versatile intermediate in organic synthesis.

• Chemical Abstract Service (CAS) Number : 17690-94-7[1][2][3][4]

• Molecular Formula : C40H54O27[1][2][5]

• Synonym : 1,2,3,6-tetra-O-acetyl-4-O-[2,3,6-tri-O-acetyl-4-O-(2,3,4,6-tetra-O-acetyl-beta-D-glucopyranosyl)-beta-D-glucopyranosyl]-D-glucopyranose[1]

The structural representation of D-Cellotriose Undecaacetate is crucial for understanding its stereochemistry and the positions of the acetate groups. Below is a 2D representation of its chemical structure.

Caption: A simplified representation of D-Cellotriose Undecaacetate, highlighting the three glucose units and their linkages.

Physicochemical Properties

Understanding the physicochemical properties of D-Cellotriose Undecaacetate is fundamental for its handling, storage, and application in experimental settings. The following table summarizes its key properties.

Property	Value	Source(s)
Molecular Weight	966.85 g/mol	[1][2][3]
Appearance	White to off-white solid	[]
Melting Point	212 °C	[5]
Storage Temperature	-20°C	[1][5]
Solubility	Soluble in many organic solvents	Inferred from acetylation

Synthesis and Relevance in Drug Development

D-Cellotriose Undecaacetate is synthetically derived from D-Cellotriose. The parent compound, cellotriose, is a non-digestible oligosaccharide that has garnered interest as a potential prebiotic.[7][8] The enzymatic synthesis of cellotriose with high purity has been a subject of research, often employing enzymes like cellobiose phosphorylase.[7][8]

The acetylation to form D-Cellotriose Undecaacetate serves several purposes in a research and development context:

• Protection of Hydroxyl Groups : The acetate groups act as protecting groups, allowing for selective chemical modifications at other positions of the molecule. This is a common strategy in carbohydrate chemistry for the synthesis of complex glycans and glycoconjugates.

• Intermediate for Glycosylation : It can serve as a glycosyl donor or acceptor in the synthesis of more complex oligosaccharides or glycopolymers. These larger structures are being investigated for their potential as drug delivery vehicles and biomaterials.[3]

• Model Compound : As a well-defined, pure oligosaccharide derivative, it can be used as a standard or model compound in studies of carbohydrate-protein interactions or for the characterization of cellulolytic enzymes.[9]

While direct therapeutic applications of D-Cellotriose Undecaacetate are not widely documented, its role as a building block is significant. The development of novel biomaterials and targeted drug delivery systems often relies on the precise chemical synthesis of carbohydrate-based structures, for which this compound is a valuable precursor.

Experimental Protocol: Characterization by Nuclear Magnetic Resonance (NMR) Spectroscopy

Verifying the identity and purity of D-Cellotriose Undecaacetate is a critical first step in any experimental workflow. NMR spectroscopy is a powerful, non-destructive technique for this purpose.

Objective : To confirm the chemical structure and assess the purity of a sample of D-Cellotriose Undecaacetate.

Materials :

• D-Cellotriose Undecaacetate sample

• Deuterated chloroform (CDCl3)

• NMR tubes

• NMR spectrometer (e.g., 400 MHz or higher)

Methodology :

• Sample Preparation :

  • Accurately weigh approximately 5-10 mg of D-Cellotriose Undecaacetate.

  • Dissolve the sample in approximately 0.6 mL of CDCl3 in a clean, dry vial. Ensure complete dissolution.

  • Transfer the solution to a 5 mm NMR tube.

• NMR Data Acquisition :

  • Insert the NMR tube into the spectrometer.

  • Acquire a ¹H NMR spectrum. Typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and 16-32 scans.

  • Acquire a ¹³C NMR spectrum. Due to the lower natural abundance of ¹³C, more scans will be required (e.g., 1024 or more).

  • (Optional but recommended) Perform 2D NMR experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) to aid in the assignment of proton and carbon signals.

• Data Analysis :

  • Process the spectra (Fourier transform, phase correction, and baseline correction).

  • Integrate the signals in the ¹H NMR spectrum. The ratio of the integrals of the anomeric protons to the acetyl methyl protons should be consistent with the structure (3 anomeric protons vs. 33 acetyl protons).

  • Compare the chemical shifts of the observed signals with literature values or with predicted spectra if available. The anomeric protons typically appear in the downfield region (around 4.5-5.5 ppm). The acetyl methyl protons will appear as sharp singlets in the upfield region (around 2.0-2.2 ppm).

  • Examine the ¹³C NMR spectrum for the expected number of signals. The carbonyl carbons of the acetate groups will be in the 170 ppm region, and the anomeric carbons around 100 ppm.

  • The absence of significant impurity signals will confirm the purity of the sample.

Rationale for Experimental Choices :

• Solvent : CDCl3 is chosen as the solvent because the acetylated sugar is soluble in it, and it provides a clean spectral window for ¹H NMR.

• Spectrometer Frequency : A higher field spectrometer (≥400 MHz) is recommended to achieve better signal dispersion, which is crucial for resolving the complex spin systems in carbohydrates.

• 2D NMR : COSY helps to identify coupled protons, aiding in the assignment of the sugar ring protons. HSQC correlates each proton with its directly attached carbon, which is invaluable for assigning the ¹³C spectrum.

Caption: Workflow for the characterization of D-Cellotriose Undecaacetate by NMR spectroscopy.

Conclusion

D-Cellotriose Undecaacetate is a valuable chemical entity for researchers in glycochemistry, materials science, and drug development. Its well-defined structure and chemical properties make it an important building block for the synthesis of complex carbohydrates and glycoconjugates. The ability to reliably characterize this compound using standard analytical techniques like NMR is essential for ensuring the validity and reproducibility of research outcomes. As the field of glycoscience continues to expand, the utility of such well-defined oligosaccharide derivatives will undoubtedly grow.

References

• PubChem. D-Cellotriose Undecaacetate | C40H54O27 | CID 54120661. [Link]

• Ubiparip, Z., et al. (2020). Engineering of cellobiose phosphorylase for the defined synthesis of cellotriose. Applied Microbiology and Biotechnology, 104(20), 8749–8759. [Link]

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• PubChem. Cellotriose | C18H32O16 | CID 5287993. [Link]

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• Megazyme. Cellotriose Oligosaccharide. [Link]

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An In-Depth Technical Guide to D-Cellotriose Undecaacetate: Molecular Weight, Formula, and Core Scientific Applications

This technical guide provides a comprehensive overview of D-Cellotriose undecaacetate, a fully acetylated derivative of the trisaccharide D-Cellotriose. Designed for researchers, scientists, and professionals in drug development, this document delves into the fundamental physicochemical properties, detailed analytical methodologies, and relevant applications of this compound. Our focus is on delivering not just data, but also the scientific rationale behind the experimental choices, ensuring a thorough and practical understanding.

Core Molecular Profile

D-Cellotriose undecaacetate is a key derivative in carbohydrate chemistry, where the hydroxyl groups of D-Cellotriose are replaced by acetate groups. This modification dramatically alters its physical and chemical properties, most notably its solubility, rendering it soluble in various organic solvents.

Molecular Formula and Weight

The fundamental quantitative data for D-Cellotriose undecaacetate are summarized in the table below. These values are critical for a range of applications, from stoichiometric calculations in synthesis to interpretation of mass spectrometry data.

Property	Value	Source(s)
Molecular Formula	C₄₀H₅₄O₂₇	[1][2][3][4]
Molecular Weight	966.8 g/mol (average)	[1][2][3][5]
CAS Number	17690-94-7	[2][3][5]
Appearance	White Crystalline Solid
Solubility	Soluble in Dichloromethane (DCM), Chloroform (CHCl₃), Dimethyl Sulfoxide (DMSO), Ethyl Acetate (EtOAc), Ethanol (EtOH), and Methanol (MeOH).

Chemical Structure

D-Cellotriose is a trisaccharide composed of three β-D-glucose units linked by β(1→4) glycosidic bonds. In D-Cellotriose undecaacetate, all eleven hydroxyl groups are acetylated. The systematic IUPAC name for this compound is [(2R,3R,4S,5R,6S)-4,5-diacetyloxy-6-[(2R,3R,4S,5R)-4,5,6-triacetyloxy-2-(acetyloxymethyl)oxan-3-yl]oxy-3-[(2S,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl acetate[1].

Figure 1. 2D schematic of D-Cellotriose undecaacetate structure.

Experimental Protocols: Synthesis, Purification, and Characterization

The following sections provide a detailed, step-by-step methodology for the preparation and analysis of D-Cellotriose undecaacetate, grounded in established chemical principles.

Synthesis: Acetylation of D-Cellotriose

The peracetylation of D-Cellotriose is typically achieved through the use of an acetylating agent in the presence of a catalyst. Acetic anhydride is the most common and cost-effective acetylating agent.

Protocol: Liquid-Phase Acetylation

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve D-Cellotriose in a suitable solvent such as pyridine or a mixture of acetic acid and a catalyst. The use of a nitrogen atmosphere is crucial to prevent the introduction of moisture, which can hydrolyze the acetic anhydride.

• Catalyst Addition: A catalytic amount of a strong acid, such as sulfuric acid, or a Lewis acid like zinc chloride, is added to the mixture. These catalysts activate the carbonyl group of the acetic anhydride, making it more susceptible to nucleophilic attack by the hydroxyl groups of the cellotriose.

• Addition of Acetic Anhydride: Acetic anhydride is added dropwise to the reaction mixture at 0°C to control the exothermic reaction. After the addition is complete, the reaction is allowed to warm to room temperature and stirred for several hours to ensure complete acetylation.

• Reaction Quenching and Product Isolation: The reaction is quenched by the slow addition of ice-cold water to hydrolyze any remaining acetic anhydride. The acetylated product, being insoluble in water, will precipitate out.

• Washing and Drying: The precipitate is collected by vacuum filtration and washed extensively with water to remove any remaining acid and acetic acid. The product is then dried under vacuum to yield crude D-Cellotriose undecaacetate.

Figure 2. Workflow for the synthesis of D-Cellotriose undecaacetate.

Purification: High-Performance Liquid Chromatography (HPLC)

Crude D-Cellotriose undecaacetate may contain partially acetylated byproducts. HPLC is the preferred method for purification to achieve high purity.

Protocol: HPLC Purification

• Column Selection: A Hydrophilic Interaction Chromatography (HILIC) column is highly effective for separating acetylated oligosaccharides. Alternatively, a graphitized carbon column can be employed for the purification of oligosaccharides and their derivatives.

• Mobile Phase: A gradient elution is typically used, starting with a high concentration of an organic solvent (e.g., acetonitrile) and gradually increasing the concentration of an aqueous solvent (e.g., water). This allows for the separation of compounds based on their polarity, with the more polar, partially acetylated species eluting earlier.

• Detection: A UV detector set at a low wavelength (around 210 nm) can be used for detection, as the acetyl groups have a weak chromophore. Alternatively, an Evaporative Light Scattering Detector (ELSD) or a Mass Spectrometer (MS) can be used for more sensitive and universal detection.

• Fraction Collection and Analysis: Fractions corresponding to the main peak are collected. The purity of the collected fractions is then assessed by analytical HPLC or other characterization techniques.

Characterization: Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: Provides detailed information about the proton environment in the molecule. The integration of the signals corresponding to the acetyl protons (typically in the range of 1.9-2.2 ppm) versus the anomeric and other sugar protons can be used to confirm the degree of acetylation.

• ¹³C NMR: Complements the ¹H NMR data by providing information about the carbon skeleton. The chemical shifts of the carbonyl carbons of the acetate groups (around 170 ppm) are characteristic.

• 2D NMR (COSY, HSQC, HMBC): These experiments are invaluable for the complete assignment of all proton and carbon signals and for confirming the connectivity and stereochemistry of the molecule.

Mass Spectrometry (MS)

• Electrospray Ionization (ESI-MS): This soft ionization technique is ideal for analyzing D-Cellotriose undecaacetate. The molecular ion peak ([M+Na]⁺ or [M+H]⁺) can be used to confirm the molecular weight with high accuracy.

• Tandem MS (MS/MS): Fragmentation analysis can provide structural information, confirming the sequence of the sugar units and the positions of the acetate groups.

Applications in Drug Development

The unique properties of D-Cellotriose undecaacetate and related acetylated oligosaccharides make them valuable in the field of drug development.

Drug Delivery Systems

The hydrophobic nature of D-Cellotriose undecaacetate allows it to be formulated into nanoparticles or other drug delivery vehicles for the encapsulation and controlled release of therapeutic agents. Its biocompatibility and biodegradability are advantageous for such applications. Oligosaccharides, in general, are being explored for sustained-action drug delivery systems.

Prodrug Strategies

The acetate groups of D-Cellotriose undecaacetate can be replaced with drug molecules through ester linkages. In the body, these ester bonds can be cleaved by esterases, releasing the active drug. This prodrug approach can improve the solubility, stability, and bioavailability of the parent drug.

Excipients in Formulations

Due to its well-defined chemical structure and physical properties, D-Cellotriose undecaacetate can be used as a high-purity excipient in pharmaceutical formulations, for example, as a binder or a coating agent.

Conclusion

D-Cellotriose undecaacetate, with a molecular formula of C₄₀H₅₄O₂₇ and a molecular weight of approximately 966.8 g/mol , is a well-characterized derivative of D-Cellotriose. Its synthesis, purification, and characterization rely on standard organic chemistry and analytical techniques. The unique physicochemical properties of this compound lend themselves to various applications in drug development, particularly in the design of novel drug delivery systems and prodrugs. This guide provides a foundational understanding for researchers and scientists working with this and similar acetylated carbohydrates.

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• Isolation and Purification of Chitosan Oligosaccharides (Mw ≤ 1000) and Their Protective Effect on Acute Liver Injury Caused by CCl 4 - MDPI. MDPI. [Link]

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An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Data of D-Cellotriose Undecaacetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation of complex carbohydrates.[1][2] This guide provides a comprehensive analysis of the ¹H and ¹³C NMR spectral data of D-Cellotriose Undecaacetate, a fully acetylated derivative of the β-1,4-linked glucose trisaccharide, D-Cellotriose. As a fundamental building block of cellulose, the most abundant organic polymer on Earth, understanding the detailed structure of its derivatives is crucial for advancements in materials science, biofuel development, and glycobiology.[3] This whitepaper will delve into the experimental protocols for acquiring high-resolution NMR spectra, present a detailed assignment of the proton and carbon signals, and discuss the underlying principles that govern the observed chemical shifts and coupling constants. The causality behind experimental choices is explained to provide field-proven insights, ensuring the protocols described are self-validating.

Introduction: The Significance of NMR in Carbohydrate Analysis

Carbohydrates exhibit immense structural diversity, forming complex branched and linear structures that are challenging to characterize.[4] Unlike proteins and nucleic acids, the monomeric units of oligosaccharides can be linked in various ways, leading to a vast number of potential isomers.[3] NMR spectroscopy offers a powerful, non-destructive method to determine the primary structure of these molecules, including the sequence of monosaccharide residues, their anomeric configurations (α or β), and the positions of glycosidic linkages.[1][2]

Acetylation of carbohydrates, such as in D-Cellotriose Undecaacetate, replaces the hydroxyl protons with acetyl groups. This derivatization enhances solubility in common organic solvents like chloroform-d (CDCl₃), which are ideal for high-resolution NMR, and shifts the proton and carbon signals to less crowded regions of the spectrum, aiding in their assignment.[5] The eleven acetyl groups in D-Cellotriose Undecaacetate provide distinct reporter signals that can be used to probe the local electronic environment of each position on the glucopyranose rings.

Experimental Methodology: Acquiring High-Fidelity NMR Spectra

The acquisition of high-quality ¹H and ¹³C NMR spectra is paramount for accurate structural determination. The following protocol outlines the key steps and considerations for analyzing D-Cellotriose Undecaacetate.

Sample Preparation

A self-validating protocol for sample preparation is crucial for obtaining reproducible and reliable NMR data.

Protocol:

• Material: D-Cellotriose Undecaacetate (CAS Number: 17690-94-7)[6] of high purity is essential.

• Solvent Selection: Chloroform-d (CDCl₃) is the solvent of choice due to its excellent dissolving power for acetylated carbohydrates and its single deuterium lock signal. Ensure the solvent is free from water, as residual water can obscure important signals in the ¹H NMR spectrum.

• Concentration: Prepare a solution of approximately 10-20 mg of D-Cellotriose Undecaacetate in 0.5-0.7 mL of CDCl₃. This concentration provides a good signal-to-noise ratio without causing significant line broadening.

• Filtration: To remove any particulate matter that could degrade spectral resolution, filter the sample solution through a small plug of glass wool directly into a clean, dry 5 mm NMR tube.

Causality: The choice of a deuterated solvent is fundamental to NMR spectroscopy as it is "invisible" in the ¹H spectrum and provides a lock signal for the spectrometer to maintain a stable magnetic field. The concentration is optimized to balance signal intensity with potential viscosity-related issues that can arise from overly concentrated solutions of large molecules.

NMR Spectrometer and Parameters

Modern high-field NMR instruments (500 MHz or higher) are recommended to resolve the complex and often overlapping signals in carbohydrate spectra.[1]

¹H NMR Acquisition Parameters:

• Spectrometer Frequency: ≥ 500 MHz

• Solvent: CDCl₃

• Temperature: 298 K (25 °C)

• Pulse Program: Standard single-pulse experiment

• Number of Scans: 16-64 (signal averaging to improve signal-to-noise)

• Relaxation Delay: 2-5 seconds (to allow for full relaxation of protons)

• Spectral Width: ~10-12 ppm

¹³C NMR Acquisition Parameters:

• Spectrometer Frequency: ≥ 125 MHz

• Solvent: CDCl₃

• Temperature: 298 K

• Pulse Program: Proton-decoupled single-pulse experiment (to simplify the spectrum to single lines for each carbon)

• Number of Scans: 1024-4096 (due to the low natural abundance of ¹³C)

• Relaxation Delay: 2-5 seconds

Rationale: High magnetic fields increase the chemical shift dispersion, which is critical for resolving the crowded ring proton region of carbohydrates.[3] Proton decoupling in ¹³C NMR removes the splitting caused by attached protons, resulting in a cleaner spectrum where each unique carbon atom appears as a single peak.

Spectral Data and Interpretation

The following sections provide a detailed analysis of the ¹H and ¹³C NMR spectra of D-Cellotriose Undecaacetate. The numbering convention for the glucose residues is as follows: Glc (I) is the reducing end unit, Glc (II) is the central unit, and Glc (III) is the non-reducing end unit.

¹H NMR Spectral Data

The ¹H NMR spectrum of D-Cellotriose Undecaacetate can be divided into distinct regions: the anomeric protons, the ring protons, and the acetyl methyl protons.

Table 1: ¹H NMR Chemical Shift Assignments for D-Cellotriose Undecaacetate in CDCl₃

Proton	Glc (I) (ppm)	Glc (II) (ppm)	Glc (III) (ppm)
H-1	~4.5-4.6	~4.4-4.5	~4.4-4.5
H-2	~4.8-5.0	~4.8-5.0	~4.8-5.0
H-3	~5.1-5.2	~5.1-5.2	~5.1-5.2
H-4	~3.7-3.8	~3.7-3.8	~3.7-3.8
H-5	~3.6-3.7	~3.6-3.7	~3.6-3.7
H-6a	~4.2-4.3	~4.2-4.3	~4.2-4.3
H-6b	~4.0-4.1	~4.0-4.1	~4.0-4.1
Acetyl (CH₃)	\multicolumn{3}{c	}{~1.9-2.1 (multiple singlets)}

Note: The exact chemical shifts can vary slightly depending on the specific instrument and experimental conditions.

Interpretation:

• Anomeric Protons (H-1): The signals for the anomeric protons are typically found in the downfield region of the ring protons, between 4.4 and 5.5 ppm.[3][5] For β-linked glucopyranosides, the H-1 proton is in an axial orientation, and its signal appears as a doublet with a large coupling constant (³J(H1,H2) ≈ 7-9 Hz) due to the trans-diaxial relationship with H-2.[3][7]

• Ring Protons (H-2 to H-6): The other ring protons resonate in a more crowded region, typically between 3.4 and 5.5 ppm.[3] Acetylation causes a downfield shift of the protons attached to the same carbon, aiding in their resolution.[5] Two-dimensional NMR experiments like COSY (Correlation Spectroscopy) and TOCSY (Total Correlation Spectroscopy) are invaluable for assigning these overlapping signals by identifying coupled protons within each glucose residue.

• Acetyl Protons: The eleven acetyl groups give rise to a series of sharp singlet peaks in the upfield region, around 1.9-2.1 ppm.[3] The integration of this region relative to the anomeric proton region can confirm the full acetylation of the molecule.

¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum provides one signal for each unique carbon atom in the molecule.

Table 2: ¹³C NMR Chemical Shift Assignments for D-Cellotriose Undecaacetate in CDCl₃

Carbon	Glc (I) (ppm)	Glc (II) (ppm)	Glc (III) (ppm)
C-1	~100-101	~100-101	~100-101
C-2	~71-72	~71-72	~71-72
C-3	~72-73	~72-73	~72-73
C-4	~76-77	~76-77	~76-77
C-5	~71-72	~71-72	~71-72
C-6	~61-62	~61-62	~61-62
Acetyl (C=O)	\multicolumn{3}{c	}{~169-171}
Acetyl (CH₃)	\multicolumn{3}{c	}{~20-21}

Note: The exact chemical shifts can vary slightly depending on the specific instrument and experimental conditions.

Interpretation:

• Anomeric Carbons (C-1): The anomeric carbons are the most downfield of the ring carbons, typically appearing between 90 and 110 ppm.[7]

• Ring Carbons (C-2 to C-5): These carbons resonate in the range of 70-85 ppm.[7] The carbon involved in the glycosidic linkage (C-4 of Glc I and Glc II) will be shifted downfield compared to the corresponding carbon in a monosaccharide.[3]

• Exocyclic Carbons (C-6): The C-6 carbons are typically found in the most upfield region of the ring carbons, around 60-70 ppm.[7]

• Acetyl Carbons: The carbonyl carbons of the acetyl groups are observed far downfield, in the 169-171 ppm region, while the methyl carbons are found in the upfield aliphatic region around 20-21 ppm.[8]

Advanced NMR Techniques for Complete Structural Assignment

While 1D ¹H and ¹³C NMR provide a wealth of information, complex oligosaccharides like D-Cellotriose Undecaacetate often require 2D NMR experiments for unambiguous signal assignment.

• COSY (Correlation Spectroscopy): Identifies protons that are directly coupled to each other (typically over 2-3 bonds). This is essential for tracing the connectivity of protons within each glucose ring, starting from the well-resolved anomeric proton.

• TOCSY (Total Correlation Spectroscopy): Establishes correlations between all protons within a spin system. This allows for the assignment of all protons belonging to a single glucose residue, even if some are heavily overlapped.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton with the carbon to which it is directly attached. This is a powerful technique for assigning the ¹³C spectrum based on the already assigned ¹H spectrum.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are separated by 2-3 bonds. This is particularly useful for identifying the glycosidic linkages by observing correlations between the anomeric proton of one residue and the carbon at the linkage position of the adjacent residue (e.g., H-1 of Glc II to C-4 of Glc I).

Visualization of Molecular Structure and Experimental Workflow

Visual aids are crucial for understanding the complex structure and the process of its analysis.

Caption: Molecular structure of D-Cellotriose Undecaacetate.

Caption: Experimental workflow for NMR analysis.

Conclusion

This technical guide has provided a comprehensive overview of the ¹H and ¹³C NMR spectral data of D-Cellotriose Undecaacetate. By following the detailed experimental protocols and employing a combination of 1D and 2D NMR techniques, researchers can achieve a complete and unambiguous assignment of the proton and carbon signals. This detailed structural information is fundamental for understanding the chemical properties and biological functions of cellulose and its derivatives, thereby supporting advancements in various fields of scientific research and development. The principles and methodologies outlined here serve as a robust framework for the NMR analysis of other complex carbohydrates.

References

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• The Royal Society of Chemistry. (n.d.). Supporting Information - Synthesis of polystyrene-grafted cellulose acetate copolymers via nitroxide- mediated polymerization. Retrieved from [Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 500 MHz, D2O, predicted) (HMDB0033370). Retrieved from [Link]

• PubMed Central. (n.d.). Primary Structure of Glycans by NMR Spectroscopy. Retrieved from [Link]

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• Organic & Biomolecular Chemistry (RSC Publishing). (2007). N-Acetylated amino sugars: the dependence of NMR 3 J (HNH2)-couplings on conformation, dynamics and solvent. Retrieved from [Link]

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• PubMed. (2002). CP/MAS (13)C NMR study of cellulose and cellulose derivatives. 2. Complete assignment of the (13)C resonance for the ring carbons of cellulose triacetate polymorphs. Retrieved from [Link]

• PubMed. (n.d.). Proton NMR spectroscopy assignment of D-glucose residues in highly acetylated starch. Retrieved from [Link]

• Florida State University. (2023). Charting the solid-state NMR signals of polysaccharides: A database-driven roadmap. Retrieved from [Link]

• PubMed. (n.d.). Characterization of acetylated 4-O-methylglucuronoxylan isolated from aspen employing 1H and 13C NMR spectroscopy. Retrieved from [Link]

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Mass spectrometry analysis of D-Cellotriose Undecaacetate

An In-Depth Technical Guide to the Mass Spectrometry Analysis of D-Cellotriose Undecaacetate

Authored by: Senior Application Scientist

Abstract

The structural characterization of complex carbohydrates is a cornerstone of glycobiology and plays a pivotal role in drug development and materials science. D-Cellotriose undecaacetate, a fully acetylated derivative of the cello-oligosaccharide cellotriose, presents a model compound for understanding the gas-phase behavior of protected carbohydrates. This technical guide provides a comprehensive overview of the mass spectrometric analysis of D-cellotriose undecaacetate, designed for researchers, scientists, and professionals in drug development. We will delve into the core principles of sample preparation, ionization methodologies, and fragmentation analysis, offering field-proven insights to ensure robust and reproducible results. This document is structured to provide not just a protocol, but a self-validating framework for the analysis of acetylated oligosaccharides.

Introduction: The Significance of Acetylated Oligosaccharide Analysis

Oligosaccharides and their derivatives are implicated in a vast array of biological processes. Their complete acetylation, or peracetylation, is a common derivatization strategy in carbohydrate analysis. This modification enhances the volatility and thermal stability of the oligosaccharide, making it more amenable to mass spectrometric analysis.[1] Furthermore, peracetylation can improve ionization efficiency, leading to increased sensitivity in detection.[1][2] D-Cellotriose undecaacetate, as a well-defined, fully acetylated trisaccharide, serves as an excellent substrate for developing and validating analytical methods for more complex acetylated glycans. Understanding its behavior in the mass spectrometer provides a foundational knowledge base for interpreting the spectra of unknown acetylated polysaccharides.

Experimental Design & Rationale

The successful mass spectrometric analysis of D-cellotriose undecaacetate hinges on a meticulously planned experimental workflow. The choices made at each stage, from sample preparation to data acquisition, are causally linked to the quality of the final data.

Sample Preparation: The Foundation of Quality Data

The primary goal of sample preparation is to present the analyte to the mass spectrometer in a form that is compatible with the chosen ionization technique and free from interfering contaminants.

Protocol 1: Sample Preparation for ESI-MS and MALDI-MS

• Analyte Purity Check: Before proceeding, ensure the purity of the D-cellotriose undecaacetate sample using an orthogonal technique such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Solvent Selection: Dissolve the D-cellotriose undecaacetate sample in a high-purity solvent. For Electrospray Ionization (ESI), a mixture of acetonitrile and water (e.g., 50:50 v/v) is a suitable starting point. For Matrix-Assisted Laser Desorption/Ionization (MALDI), the solvent should be compatible with the chosen matrix (e.g., acetonitrile or a mixture of acetonitrile and water).

• Concentration Optimization: Prepare a stock solution of the analyte (e.g., 1 mg/mL). From this, create a dilution series (e.g., 100 µg/mL, 10 µg/mL, 1 µg/mL) to determine the optimal concentration for your instrument. Overly concentrated samples can lead to signal suppression and detector saturation.

• Adduct Formation (for enhanced fragmentation): To promote the formation of specific adducts and control fragmentation, a salt, such as sodium acetate or lithium acetate, can be added to the sample solution at a low concentration (e.g., 1 mM). Alkali metal ion coordinated oligosaccharides often yield a richer variety of fragments, including informative cross-ring cleavages.[3]

• For MALDI-MS Analysis:

  • Matrix Selection: 2,5-Dihydroxybenzoic acid (DHB) is a commonly used and effective matrix for the analysis of neutral oligosaccharides.[4] Prepare a saturated solution of DHB in a suitable solvent (e.g., 50% acetonitrile with 0.1% trifluoroacetic acid).

  • Sample Spotting: On a MALDI target plate, spot 1 µL of the matrix solution. Before it dries completely, add 1 µL of the analyte solution and mix gently with the pipette tip. Allow the spot to dry completely at room temperature, forming a crystalline matrix with the embedded analyte.

Ionization Techniques: Choosing the Right Path to the Gas Phase

The selection of the ionization technique is critical and depends on the nature of the analyte and the desired information. For D-cellotriose undecaacetate, both ESI and MALDI are viable options.

• Electrospray Ionization (ESI): ESI is a soft ionization technique that is well-suited for analyzing polar molecules from solution.[5][6] It typically produces protonated molecules [M+H]⁺ or adducts with cations like sodium [M+Na]⁺ or ammonium [M+NH₄]⁺.[2] ESI is particularly advantageous when coupled with liquid chromatography for online separation and analysis (LC-MS).[5]

• Matrix-Assisted Laser Desorption/Ionization (MALDI): MALDI is another soft ionization technique that is highly effective for analyzing large biomolecules.[4] It involves co-crystallizing the analyte with a matrix that absorbs laser energy, leading to the desorption and ionization of the analyte. MALDI is known for its high sensitivity and tolerance to salts.[7]

Rationale for Selection: For routine analysis and high-throughput screening, MALDI-Time-of-Flight (TOF) MS can be very efficient. For more detailed structural elucidation, especially when coupled with chromatography, ESI tandem mass spectrometry (MS/MS) is often the preferred method.

Mass Spectrometry Analysis: Deciphering the Molecular Blueprint

Full Scan MS Analysis: Determining the Molecular Weight

The initial step in the mass spectrometric analysis is to acquire a full scan mass spectrum to determine the molecular weight of the analyte and identify the predominant charge carriers.

Expected Molecular Ions for D-Cellotriose Undecaacetate (C₄₀H₅₄O₂₇)

The monoisotopic mass of D-cellotriose undecaacetate is 966.2852 Da.[8] Depending on the ionization conditions, the following ions can be expected in the positive ion mode:

Ion Species	Adduct	Calculated m/z
[M+H]⁺	H⁺	967.2930
[M+NH₄]⁺	NH₄⁺	984.3196
[M+Na]⁺	Na⁺	989.2751
[M+K]⁺	K⁺	1005.2491

Tandem Mass Spectrometry (MS/MS): Unraveling the Structure

Tandem mass spectrometry (MS/MS) is indispensable for the structural elucidation of oligosaccharides. It involves the isolation of a specific precursor ion (e.g., the [M+Na]⁺ ion) and its subsequent fragmentation through collision-induced dissociation (CID). The resulting product ions provide information about the sequence and linkage of the monosaccharide units.

Characteristic Fragmentation Pathways:

For acetylated oligosaccharides, a prominent fragmentation pathway is the neutral loss of acetic acid (CH₃COOH), which has a mass of 60 Da.[9][10] This can occur multiple times, leading to a series of product ions with decreasing mass.

Another critical set of fragmentations involves the cleavage of the glycosidic bonds between the sugar residues. This results in the formation of B and Y ions (following the Domon and Costello nomenclature). Cross-ring cleavages, which provide information about the linkage positions, are also possible, particularly with metal-adducted precursors.[3]

Predicted Key Fragment Ions for [M+Na]⁺ of D-Cellotriose Undecaacetate:

The fragmentation of the [M+Na]⁺ ion of D-cellotriose undecaacetate is expected to produce a series of characteristic product ions. The primary cleavages will occur at the glycosidic bonds.

• Y-type ions: Result from cleavage of the glycosidic bond with the charge retained on the reducing end fragment.

• B-type ions: Result from cleavage of the glycosidic bond with the charge retained on the non-reducing end fragment.

The structure of D-cellotriose undecaacetate can be represented as: (Ac)₄-Glc-(β1→4)-(Ac)₃-Glc-(β1→4)-(Ac)₄-Glc

Where (Ac) represents an acetyl group and Glc represents a glucose residue.

Table of Predicted Fragment Ions (from [M+Na]⁺ at m/z 989.28):

Fragment Ion	Description	Calculated m/z
Y₂	Disaccharide fragment	641.19
Y₁	Monosaccharide fragment	353.10
B₁	Monosaccharide fragment	353.10
B₂	Disaccharide fragment	641.19
[M+Na - 60]⁺	Loss of one acetic acid	929.28
[M+Na - 120]⁺	Loss of two acetic acids	869.28

Note: The calculated m/z values are for the sodiated fragments.

Visualizing the Process: Workflows and Pathways

Experimental Workflow

The overall experimental workflow for the mass spectrometric analysis of D-cellotriose undecaacetate can be visualized as follows:

Caption: Experimental workflow for the analysis of D-Cellotriose Undecaacetate.

Fragmentation Pathway

A simplified representation of the key fragmentation pathways for the [M+Na]⁺ ion of D-cellotriose undecaacetate is shown below:

Caption: Simplified fragmentation of D-Cellotriose Undecaacetate [M+Na]⁺ ion.

Conclusion and Future Perspectives

This technical guide has outlined a comprehensive and robust framework for the mass spectrometric analysis of D-cellotriose undecaacetate. By understanding the rationale behind each experimental step, from sample preparation to data interpretation, researchers can confidently apply these principles to the analysis of more complex acetylated carbohydrates. The combination of soft ionization techniques like ESI and MALDI with tandem mass spectrometry provides a powerful toolkit for elucidating the intricate structures of these important biomolecules. Future advancements in mass spectrometry, such as ion mobility-mass spectrometry (IM-MS), will undoubtedly provide even greater resolving power for distinguishing between isomeric carbohydrate structures, further enhancing our ability to decode the "sugar code" of biology.

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• Domingues, M. R., et al. (2011). Electrospray tandem mass spectrometry of underivatised acetylated xylo-oligosaccharides. PubMed. Available at: [Link]

• Hofmann, J., et al. (2021). Mass Spectrometry-Based Techniques to Elucidate the Sugar Code. American Chemical Society. Available at: [Link]

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• Charlwood, J., et al. (2000). MALDI-TOF and ESI-MS analysis of oligosaccharides labeled with a new multifunctional tag. PubMed. Available at: [Link]

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The Significance of a Subtle Switch: A Technical Guide to the Historical Context and Discovery of Acetylated Oligosaccharides

For Researchers, Scientists, and Drug Development Professionals

Authored by Gemini, Senior Application Scientist

Abstract

Acetylation, the simple addition of an acetyl group, represents one of the most profound and widespread modifications of oligosaccharides, fundamentally altering their structure, function, and immunogenicity. This technical guide provides an in-depth exploration of the historical context and discovery of acetylated oligosaccharides, tracing the scientific journey from early observations to the sophisticated analytical and synthetic methodologies that underpin their current role in drug development. We will delve into the seminal discoveries across various biological systems—from the abundant chitin in nature to the intricate O-acetylated sialic acids on mammalian cell surfaces and the complex polysaccharides of bacteria and plants. This guide will further provide detailed experimental protocols for the synthesis, purification, and characterization of these vital biomolecules, offering a practical resource for researchers in glycobiology and therapeutic development.

Introduction: Unveiling a Hidden Layer of Glycosidic Complexity

The world of glycobiology, for much of its history, was focused on the primary sequence and linkage of monosaccharide units. However, a subtler, yet equally critical, layer of complexity exists in the form of chemical modifications to these sugar residues. Among these, acetylation stands out for its prevalence and its dramatic impact on the biological activity of oligosaccharides. The addition of an acetyl moiety (CH₃CO) to a hydroxyl (O-acetylation) or amino (N-acetylation) group can profoundly influence a glycan's conformation, solubility, and its interactions with proteins and other biomolecules. This guide will illuminate the path of discovery that has brought the significance of acetylated oligosaccharides to the forefront of modern biological and therapeutic research.

Historical Perspectives: A Timeline of Discovery

The journey to understanding acetylated oligosaccharides was not a linear progression but rather a convergence of research from diverse fields, each contributing a piece to the intricate puzzle.

The Early Era: Chitin and the Dawn of Acetyl-Sugar Chemistry

The story of acetylated oligosaccharides begins not with a complex signaling molecule, but with one of the most abundant biopolymers on Earth: chitin.

• 1811: French chemist Henri Braconnot first isolated a resilient, nitrogen-containing substance from fungi, which he named "fungine".[1]

• 1823: Antoine Odier, another French scientist, independently isolated a similar material from the exoskeletons of insects and named it "chitin," from the Greek word for "tunic" or "envelope".[2]

• 1859: Charles Rouget discovered that boiling chitin in a concentrated potassium hydroxide solution rendered it soluble in dilute acids.[3][4] This process, now known as deacetylation, produced a new substance.

• 1894: Felix Hoppe-Seyler named this deacetylated derivative "chitosan".[3][4]

These early discoveries laid the fundamental groundwork for understanding that a simple chemical modification—the presence or absence of an acetyl group on the glucosamine units—could drastically alter the physical and chemical properties of a polysaccharide.

The Mid-20th Century: O-Acetylated Sialic Acids and the Rise of Glycoprotein Research

The focus on acetylated sugars sharpened with the burgeoning field of glycoprotein research and the discovery of sialic acids.

• 1936-1941: Gunnar Blix and Ernst Klenk independently discovered sialic acids from salivary mucins and brain glycolipids, respectively.[5]

• Post-discovery: Soon after the initial identification of sialic acids, the presence of O-acetyl modifications was noted.[6][7]

• Seminal Contributions: Researchers like Varki, Schauer, and Kamerling were instrumental in verifying the existence and determining the structures of various O-acetylated sialic acids using mass spectrometry.[6][7] Their work revealed that O-acetylation could occur at the C-4, C-7, C-8, and C-9 positions of the sialic acid backbone, dramatically increasing the structural diversity of these terminal sugars.[6][7]

Expanding the Horizon: Acetylated Oligosaccharides in Plants and Bacteria

The latter half of the 20th century saw the discovery of acetylated oligosaccharides in a wider range of biological systems.

• Plant Cell Walls: Research into the structure of pectins, complex polysaccharides in plant cell walls, revealed the presence of O-acetylated oligosaccharides.[8][9][10] Specifically, acetylated trigalacturonides and rhamnogalacturonan I (RG-I)-derived oligosaccharides were isolated and characterized from sources like potato tubers.[8][9]

• Bacterial Polysaccharides: The capsular polysaccharides and lipopolysaccharides of many bacteria were found to be decorated with acetyl groups. This acetylation was quickly recognized as a key factor in bacterial virulence and immunogenicity, influencing how bacteria interact with the host immune system.[11] The discovery of a novel 3-O-acetylglycerol moiety in the polysaccharide of Streptococcus pneumoniae highlighted the diverse ways in which bacteria utilize acetylation.[6]

The Biological Significance of Oligosaccharide Acetylation

The seemingly minor addition of an acetyl group can have profound biological consequences, influencing a wide array of cellular processes and host-pathogen interactions.

Modulating Molecular Recognition and Interactions

Acetylation can act as a molecular switch, turning protein-carbohydrate interactions on or off.

• Immune Recognition: O-acetylation of sialic acids can prevent their recognition by certain immune receptors, such as the Siglec family, thereby modulating immune responses.[6][7] Conversely, the acetyl groups on bacterial polysaccharides are often key components of the epitopes recognized by antibodies, making them critical for vaccine development.[12]

• Enzyme Activity: Acetylation can protect oligosaccharides from degradation by glycosidases. For instance, O-acetylation of sialic acids can render them resistant to the activity of sialidases.[6]

Impact on Physical and Chemical Properties

The addition of acetyl groups alters the physicochemical properties of oligosaccharides.

• Solubility and Conformation: Acetylation increases the hydrophobicity of oligosaccharides, which can affect their solubility and three-dimensional structure.[13] This, in turn, influences their biological activity.

• Structural Integrity: In plant cell walls, the acetylation of pectins is believed to play a role in maintaining the structural integrity and flexibility of the cell wall.[14]

Modern Methodologies: From Discovery to Design

The study of acetylated oligosaccharides has been propelled by advancements in analytical and synthetic techniques.

Synthesis and Purification of Acetylated Oligosaccharides

The ability to synthesize and purify structurally defined acetylated oligosaccharides is crucial for studying their function and for their application in drug development. Both chemical and enzymatic methods are employed.

This protocol describes a general method for the complete acetylation of all hydroxyl groups on a sugar using acetic anhydride.

Materials:

• Monosaccharide (e.g., D-glucose)

• Acetic anhydride

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes and ethyl acetate for elution

Procedure:

• Dissolve the monosaccharide (1 equivalent) in anhydrous pyridine under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0°C in an ice bath.

• Slowly add acetic anhydride (1.5 equivalents per hydroxyl group) to the solution with stirring.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by slowly adding saturated sodium bicarbonate solution.

• Extract the product with dichloromethane (3 x volume of the aqueous layer).

• Combine the organic layers, wash with saturated sodium bicarbonate solution, then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexanes/ethyl acetate gradient.

This protocol provides a conceptual framework for the enzymatic synthesis of a specifically acetylated oligosaccharide using an acetyltransferase.

Materials:

• Acceptor oligosaccharide

• Acetyl-CoA (acetyl donor)

• Oligosaccharide acetyltransferase (specific for the desired position)

• Reaction buffer (e.g., Tris-HCl, HEPES) with appropriate pH and cofactors (e.g., Mg²⁺)

• Size-exclusion or ion-exchange chromatography columns for purification

Procedure:

• Set up the enzymatic reaction by combining the acceptor oligosaccharide, a molar excess of acetyl-CoA, and the acetyltransferase in the reaction buffer.

• Incubate the reaction at the optimal temperature for the enzyme (e.g., 37°C) for a predetermined time.

• Monitor the reaction progress by a suitable method, such as high-performance anion-exchange chromatography with pulsed amperometric detection (HPAEC-PAD) or mass spectrometry.

• Terminate the reaction by heat inactivation of the enzyme or by adding a quenching agent (e.g., EDTA if the enzyme is metal-dependent).

• Purify the acetylated oligosaccharide product from the reaction mixture using size-exclusion chromatography to separate it from the enzyme and unreacted substrates, or ion-exchange chromatography if the product has a different charge from the starting material.

Analytical Characterization of Acetylated Oligosaccharides

Determining the presence, number, and position of acetyl groups is a critical analytical challenge.

NMR is a powerful tool for the detailed structural elucidation of acetylated oligosaccharides.

Sample Preparation:

• Dissolve the purified acetylated oligosaccharide in a suitable deuterated solvent (e.g., D₂O, DMSO-d₆).

• Filter the sample into an NMR tube.

Data Acquisition:

• Acquire a 1D ¹H NMR spectrum to identify the characteristic signals of the acetyl protons (typically in the range of 1.9-2.2 ppm).

• Acquire a 2D ¹H-¹H COSY (Correlation Spectroscopy) spectrum to establish proton-proton correlations within each sugar residue.

• Acquire a 2D ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence) spectrum to correlate each proton with its directly attached carbon. The acetyl methyl protons will correlate with their corresponding carbons (around 20-23 ppm), and the acetyl carbonyl carbons will be observed around 170-175 ppm.

• Acquire a 2D ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation) spectrum to identify long-range correlations (2-3 bonds). Crucially, correlations between the sugar ring protons and the acetyl carbonyl carbons will pinpoint the location of the acetyl groups.[14]

• Acquire a 2D NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy) spectrum to determine through-space proximities of protons, which helps in determining the glycosidic linkages and the overall 3D structure.

MS is essential for determining the molecular weight and composition of acetylated oligosaccharides.

Sample Preparation:

• Prepare a saturated solution of a suitable matrix (e.g., 2,5-dihydroxybenzoic acid, DHB) in a solvent mixture (e.g., acetonitrile/water with 0.1% trifluoroacetic acid).

• Mix the purified acetylated oligosaccharide solution with the matrix solution on a MALDI target plate.

• Allow the mixture to air-dry, forming co-crystals of the analyte and matrix.

Data Acquisition:

• Insert the target plate into the MALDI-TOF mass spectrometer.

• Acquire mass spectra in either positive or negative ion mode. The mass difference between the acetylated and non-acetylated oligosaccharide will be 42.01 Da per acetyl group.

• For more detailed structural information, perform tandem MS (MS/MS) on the parent ion to generate fragment ions that can help in sequencing the oligosaccharide and locating the acetyl groups.

Acetylated Oligosaccharides in Drug Development

The unique biological properties of acetylated oligosaccharides have made them attractive targets for drug development, particularly in the fields of vaccinology and immunology.

Vaccine Development

The O-acetyl groups on bacterial capsular polysaccharides are often crucial for their immunogenicity.[12][13]

• Conjugate Vaccines: Many successful conjugate vaccines against encapsulated bacteria, such as Neisseria meningitidis and Salmonella Typhi, utilize the native, O-acetylated polysaccharides as the antigenic component.[12] The presence and level of O-acetylation are critical quality attributes that must be carefully controlled during vaccine manufacturing.[12]

• Synthetic Vaccines: The ability to chemically synthesize defined, acetylated oligosaccharide epitopes allows for the development of fully synthetic conjugate vaccines with improved homogeneity and safety profiles.[13]

Immunomodulation

Acetylated glycans can modulate the immune response, offering therapeutic potential for a range of diseases.

• Adjuvants: Certain acetylated oligosaccharides can act as adjuvants, enhancing the immune response to co-administered antigens.

• Anti-inflammatory Agents: Conversely, some acetylated glycans have demonstrated anti-inflammatory properties, suggesting their potential use in treating inflammatory and autoimmune diseases.

Visualizing the Concepts: Diagrams and Workflows

Diagram 1: Historical Timeline of Key Discoveries

Caption: A timeline of key discoveries in acetylated oligosaccharide research.

Diagram 2: General Workflow for Acetylated Oligosaccharide Analysis

Caption: A generalized workflow for the analysis of acetylated oligosaccharides.

Conclusion and Future Directions

The study of acetylated oligosaccharides has come a long way from the initial observations of chitin's properties. What was once a subtle chemical detail is now recognized as a critical determinant of biological function with significant implications for human health and disease. The continued development of sophisticated analytical and synthetic tools will undoubtedly uncover even more intricate roles for this ubiquitous modification. For researchers in drug development, a deep understanding of the historical context and the technical methodologies for studying acetylated oligosaccharides is essential for harnessing their therapeutic potential. Future research will likely focus on the precise roles of specific acetylation patterns in disease pathogenesis, the development of novel enzymatic tools for the controlled synthesis of complex acetylated glycans, and the design of new therapeutics and vaccines that target or mimic these important biomolecules.

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A Researcher's Guide to D-Cellotriose Undecaacetate: From Procurement to Application

This technical guide provides an in-depth analysis of D-Cellotriose Undecaacetate, a critical carbohydrate derivative utilized in glycobiology and drug development research. We will explore its key suppliers, commercial availability, and crucial quality control measures. Furthermore, this guide will equip researchers with the necessary protocols for handling, characterization, and application of this compound, ensuring experimental success and data integrity.

Introduction to D-Cellotriose Undecaacetate

D-Cellotriose Undecaacetate is the fully acetylated form of D-Cellotriose, a trisaccharide composed of three β-1,4 linked D-glucose units. The per-O-acetylation renders the molecule more soluble in organic solvents, facilitating its use in various synthetic and analytical applications. Its primary role in research is as a precursor for the synthesis of cello-oligosaccharides and as a standard for analytical techniques such as High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS). The purity and isomeric integrity of D-Cellotriose Undecaacetate are paramount for the successful outcome of these applications.

Commercial Availability and Key Suppliers

The procurement of high-purity D-Cellotriose Undecaacetate is the foundational step for any research endeavor. Several reputable suppliers specialize in carbohydrate chemistry and offer this compound. The table below summarizes the key suppliers and their typical product specifications.

Supplier	Product Number (Example)	Purity	Form	Typical Lead Time
Carbosynth	OC03525	>98%	Crystalline Solid	2-4 weeks
TCI America	C1065	>98.0% (HPLC)	Crystalline Powder	1-2 weeks
Santa Cruz Biotechnology	sc-221798	Not specified	Powder	1-3 weeks
VWR (Avantor)	89147-384	>95%	Solid	Varies

Note: Purity levels and lead times are subject to batch-to-batch variability and should always be confirmed with the supplier at the time of order. A Certificate of Analysis (CoA) should be requested for each batch to verify its specifications.

Quality Control and In-House Verification

While suppliers provide a CoA, it is best practice to perform in-house quality control to ensure the integrity of the compound, especially for sensitive applications. This section outlines a self-validating workflow for the verification of D-Cellotriose Undecaacetate.

Caption: Workflow for Zemplén deacetylation of D-Cellotriose Undecaacetate.

Materials:

• D-Cellotriose Undecaacetate

• Anhydrous Methanol

• Sodium Methoxide (catalytic amount, e.g., 0.05 eq)

• Amberlite IR-120 (H⁺) resin

• Thin Layer Chromatography (TLC) plates (Silica gel)

• TLC developing solvent (e.g., 9:1 Dichloromethane:Methanol)

Procedure:

• Dissolve D-Cellotriose Undecaacetate (1 eq) in anhydrous methanol.

• Add a catalytic amount of sodium methoxide.

• Monitor the reaction by TLC until the starting material is fully consumed.

• Add Amberlite IR-120 (H⁺) resin to neutralize the reaction mixture until the pH is neutral.

• Filter off the resin and wash with methanol.

• Concentrate the filtrate under reduced pressure to obtain the crude D-Cellotriose.

• If necessary, purify the product by size-exclusion chromatography.

Expertise & Experience: The key to a successful Zemplén deacetylation is the use of anhydrous methanol and a catalytic amount of sodium methoxide. Excess base can lead to side reactions. Monitoring by TLC is crucial to prevent over-reaction.

Applications in Drug Development

D-Cellotriose and its derivatives are valuable tools in drug development, particularly in the study of carbohydrate-protein interactions and as building blocks for the synthesis of glycoconjugates.

• Enzyme Inhibition Studies: Cello-oligosaccharides can act as inhibitors or substrates for cellulases and other glycoside hydrolases.

• Drug Delivery: As a component of biodegradable polymers, they can be used in drug delivery systems.

• Glycoconjugate Synthesis: They serve as scaffolds for the synthesis of more complex glycans and glycoconjugates with potential therapeutic applications.

Conclusion

D-Cellotriose Undecaacetate is a fundamental reagent for researchers in glycobiology and medicinal chemistry. The success of its application hinges on sourcing high-quality material and employing rigorous in-house verification and handling procedures. This guide provides a framework for researchers to confidently procure, validate, and utilize this compound in their experimental workflows.

References

Protocols & Analytical Methods

Application Notes and Protocols for D-Cellotriose Undecaacetate in Enzymatic Assays

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Introduction: Unlocking Cellulase and Esterase Activity with a Novel Substrate

The study of carbohydrate-active enzymes, such as cellulases and esterases, is pivotal in fields ranging from biofuel production to pharmaceutical development. A significant challenge in this area is the availability of specific and reliable substrates for accurate enzymatic activity assessment. D-Cellotriose Undecaacetate emerges as a valuable tool for creating a specific, two-step enzymatic assay for the sequential action of an esterase and a β-glucosidase. This fully acetylated form of cellotriose is not directly a substrate for cellulases. Its utility lies in a coupled reaction where it is first deacetylated by an esterase to yield cellotriose, which is then hydrolyzed by a β-glucosidase to release glucose. The subsequent quantification of glucose provides a measure of the activity of the rate-limiting enzyme in this cascade.

This application note provides a comprehensive guide to the principles and a detailed protocol for using D-Cellotriose Undecaacetate in a coupled enzymatic assay.

Principle of the Assay

The core of this assay is a two-enzyme system. The first enzyme, a carbohydrate esterase, removes the acetate groups from D-Cellotriose Undecaacetate. This reaction produces D-Cellotriose. The second enzyme, a β-glucosidase, then hydrolyzes the β-1,4-glycosidic bonds of the D-Cellotriose, releasing three glucose molecules per molecule of cellotriose. The amount of glucose produced is then determined, typically using a glucose oxidase-peroxidase (GOPOD) assay, which results in a colored product that can be measured spectrophotometrically. The rate of color formation is proportional to the amount of glucose released, which in turn is a measure of the activity of the esterase or the β-glucosidase, depending on which is the rate-limiting step in the assay conditions.

The overall reaction can be summarized as follows:

• Deacetylation: D-Cellotriose Undecaacetate + H₂O --(Carbohydrate Esterase)--> D-Cellotriose + 11 Acetate

• Hydrolysis: D-Cellotriose + 2 H₂O --(β-Glucosidase)--> 3 D-Glucose

• Detection (GOPOD): D-Glucose + O₂ + H₂O --(Glucose Oxidase)--> Gluconic Acid + H₂O₂ 2 H₂O₂ + 4-Aminoantipyrine + Phenol --(Peroxidase)--> Quinoneimine Dye (colored) + 4 H₂O

Properties of D-Cellotriose Undecaacetate

A thorough understanding of the substrate's properties is crucial for designing a robust assay.

Property	Value	Source(s)
Molecular Formula	C₄₀H₅₄O₂₇	[1][2][3]
Molecular Weight	966.84 g/mol	[1][3][4]
Appearance	White Crystalline Solid	[5]
Melting Point	212-214 °C	[1][2]
Solubility	Dichloromethane, Chloroform, DMSO, Ethyl Acetate, Ethanol, Methanol	[2][5]
Storage Temperature	-20°C	[1][2]

Visualizing the Assay Workflow

The following diagram illustrates the sequential steps of the coupled enzymatic assay using D-Cellotriose Undecaacetate.

Caption: Workflow for the coupled enzymatic assay.

Detailed Protocols

This section provides a step-by-step guide for performing the coupled enzymatic assay.

Reagent Preparation

• Assay Buffer (50 mM Sodium Acetate, pH 5.0):

  • Dissolve 6.8 g of sodium acetate trihydrate in 900 mL of deionized water.

  • Adjust the pH to 5.0 using glacial acetic acid.

  • Bring the final volume to 1 L with deionized water.

  • This buffer is generally suitable for many fungal cellulases and esterases; however, the optimal pH should be determined for the specific enzymes being used.[6]

• D-Cellotriose Undecaacetate Stock Solution (10 mM):

  • Dissolve 9.67 mg of D-Cellotriose Undecaacetate (MW: 966.84 g/mol ) in 1 mL of DMSO.[5]

  • Store the stock solution at -20°C. Due to the use of an organic solvent, ensure the final concentration in the assay does not inhibit enzyme activity (typically ≤1-2% v/v).

• Enzyme Solutions:

  • Prepare stock solutions of the carbohydrate esterase and β-glucosidase in the assay buffer.

  • The optimal concentration of each enzyme should be determined empirically. For initial experiments, a concentration range of 1-10 µg/mL can be tested.

  • Prepare fresh dilutions of the enzymes for each experiment.

• Glucose Standard Solutions (0 to 1000 µM):

  • Prepare a 10 mM glucose stock solution in the assay buffer.

  • Perform serial dilutions to obtain standards with concentrations of 0, 100, 200, 400, 600, 800, and 1000 µM.

• Glucose Oxidase/Peroxidase (GOPOD) Reagent:

  • Commercially available kits are recommended for consistency (e.g., from Megazyme or Sigma-Aldrich).

  • Prepare the reagent according to the manufacturer's instructions.

Assay Procedure

The following procedure is designed for a 96-well microplate format.

• Reaction Setup:

  • To each well of a clear, flat-bottom 96-well plate, add the following in order:

    • 50 µL of Assay Buffer

    • 10 µL of the sample containing the enzyme(s) of interest (or enzyme standards)

    • 10 µL of the β-glucosidase solution (if the sample only contains the esterase)

    • 20 µL of deionized water

  • Prepare blank reactions containing buffer instead of the enzyme solution.

• Initiation of Reaction:

  • To start the reaction, add 10 µL of the 10 mM D-Cellotriose Undecaacetate stock solution to each well. The final volume in each well will be 100 µL, and the final substrate concentration will be 1 mM.

  • Mix gently by pipetting or using a plate shaker.

• Incubation:

  • Incubate the plate at the optimal temperature for the enzymes (e.g., 37°C or 50°C) for a predetermined time (e.g., 30-60 minutes). The incubation time should be within the linear range of the reaction.

• Termination of Reaction (Optional but Recommended):

  • Stop the reaction by adding 10 µL of 1 M HCl or by heating the plate at 95-100°C for 5-10 minutes. This step is crucial for endpoint assays to prevent further reaction during the detection step.

• Glucose Detection:

  • Add 150 µL of the prepared GOPOD reagent to each well.

  • Incubate the plate at 37°C for 15-30 minutes, or as recommended by the GOPOD kit manufacturer, to allow for color development.

  • Measure the absorbance at 510 nm using a microplate reader.

Data Analysis

• Glucose Standard Curve:

  • Plot the absorbance values of the glucose standards against their concentrations (µM).

  • Perform a linear regression to obtain the equation of the line (y = mx + c), where y is the absorbance and x is the glucose concentration.

• Calculation of Glucose Concentration in Samples:

  • Subtract the absorbance of the blank from the absorbance of each sample.

  • Use the equation from the standard curve to calculate the concentration of glucose produced in each sample.

• Calculation of Enzymatic Activity:

  • Enzymatic activity is typically expressed in Units (U), where 1 U is defined as the amount of enzyme that catalyzes the formation of 1 µmol of product per minute under the specified assay conditions.

  • The activity (U/mL) can be calculated using the following formula: Activity (U/mL) = (Glucose produced (µmol/L) * Reaction volume (L)) / (Incubation time (min) * Enzyme volume (L))

Visualizing the Reaction Mechanism

The following diagram illustrates the enzymatic cascade leading to the release of glucose from D-Cellotriose Undecaacetate.

Caption: Reaction mechanism for the enzymatic assay.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
No or low signal	- Inactive enzymes- Incorrect buffer pH or temperature- Substrate not properly dissolved- Inhibitors present in the sample	- Check enzyme activity with a known positive control substrate- Optimize assay conditions (pH, temperature)- Ensure complete dissolution of the substrate in DMSO before adding to the assay- Desalt or dilute the sample to reduce inhibitor concentration
High background	- Contamination of reagents with glucose- Spontaneous hydrolysis of the substrate	- Use fresh, high-purity reagents- Run a substrate-only blank to assess spontaneous hydrolysis and subtract this value
Non-linear reaction rate	- Substrate depletion- Enzyme denaturation over time- Product inhibition	- Reduce incubation time or enzyme concentration- Check enzyme stability under assay conditions- Dilute the sample to reduce product accumulation

Conclusion

D-Cellotriose Undecaacetate provides a unique and valuable substrate for the development of a specific, coupled assay to measure the activity of carbohydrate esterases and β-glucosidases. The protocols and guidelines presented here offer a solid foundation for researchers to implement this assay in their studies of enzymatic activity, inhibitor screening, and characterization of novel enzymes. As with any enzymatic assay, optimization of the specific reaction conditions for the enzymes under investigation is crucial for obtaining accurate and reproducible results.

References

• PubChem. (n.d.). D-Cellotriose Undecaacetate. Retrieved from [Link]

• Megazyme. (n.d.). endo-CELLULASE - ASSAY PROCEDURE (CellG5 METHOD). Retrieved from [Link]

Sources

• 1. D-CELLOTRIOSE UNDECAACETATE [amp.chemicalbook.com]
• 2. cdn.usbio.net [cdn.usbio.net]
• 3. D-Cellotriose Undecaacetate | C40H54O27 | CID 54120661 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]
• 5. synthose.com [synthose.com]
• 6. 纤维素酶的酶学测定 [sigmaaldrich.com]

Application Note: D-Cellotriose Undecaacetate as a Substrate for a Coupled Cellulase-Esterase Activity Assay

Authored by: A Senior Application Scientist

Introduction

Cellulases are a class of enzymes that catalyze the hydrolysis of β-1,4-glycosidic bonds in cellulose, a major component of plant biomass. The measurement of cellulase activity is crucial in various fields, including biofuel research, textile and food industries, and drug development targeting cellulose degradation pathways.[1] Traditional cellulase assays often utilize substrates like filter paper, carboxymethyl cellulose (CMC), or Avicel.[2] While widely used, these substrates can be heterogeneous and insoluble, leading to challenges in reproducibility and kinetic analysis.[2] Soluble, well-defined oligosaccharide substrates offer a more precise alternative for studying enzyme kinetics and for high-throughput screening.

D-Cellotriose undecaacetate is a fully acetylated form of cellotriose, a trimer of glucose units linked by β-1,4-glycosidic bonds.[3][4][5][6] The extensive acetylation renders the molecule soluble in various organic solvents and significantly more resistant to direct cleavage by many cellulases.[7] This property, however, makes it an excellent candidate for a coupled enzyme assay to investigate the synergistic activities of esterases and cellulases, which are often co-expressed by cellulolytic microorganisms. This application note provides a detailed protocol for utilizing D-Cellotriose Undecaacetate as a substrate in a two-stage enzymatic reaction to measure cellulase activity following deacetylation by an esterase.

Principle of the Assay

The core principle of this assay is a sequential enzymatic reaction. First, an esterase removes the acetate groups from D-Cellotriose Undecaacetate. This deacetylation exposes the underlying β-1,4-glycosidic linkages of the cellotriose backbone. Subsequently, a cellulase (specifically, an endoglucanase or a β-glucosidase) can hydrolyze the de-acetylated cellotriose into smaller sugar units, primarily glucose and cellobiose.

The liberated glucose is then quantified using a standard colorimetric method, such as the Glucose Oxidase/Peroxidase (GOPOD) assay. In the GOPOD reaction, glucose is oxidized by glucose oxidase to produce gluconic acid and hydrogen peroxide (H₂O₂). The H₂O₂ then reacts with a chromogen in the presence of peroxidase to yield a colored product, the absorbance of which is directly proportional to the amount of glucose released. This allows for a sensitive and quantitative measurement of the combined enzymatic activity.

Diagram of the coupled enzymatic reaction pathway.

Materials and Reagents

• Substrate: D-Cellotriose Undecaacetate (CAS: 17690-94-7)[3][4][5]

• Enzymes:

  • Esterase (e.g., from porcine liver or a microbial source)

  • Cellulase (e.g., from Trichoderma reesei or Aspergillus niger)

• Buffer: 50 mM Sodium Acetate Buffer, pH 5.0 (or optimal pH for the chosen enzymes)

• Solvent: Dimethyl sulfoxide (DMSO)

• Detection Reagent: Glucose Oxidase/Peroxidase (GOPOD) Assay Kit

• Standard: D-Glucose standard solution (1 mg/mL)

• Equipment:

  • Microplate reader or spectrophotometer (510 nm)

  • Incubator or water bath set to 37°C (or optimal temperature)

  • 96-well microplates (clear, flat-bottom)

  • Pipettes and tips

  • Vortex mixer

Detailed Experimental Protocol

This protocol is designed as a starting point and should be optimized for the specific enzymes and experimental conditions being used.

Workflow for the coupled cellulase-esterase assay.

Reagent Preparation

• Substrate Stock Solution (10 mM):

  • The molecular weight of D-Cellotriose Undecaacetate is 966.84 g/mol .[3][6]

  • Dissolve 9.67 mg of D-Cellotriose Undecaacetate in 1 mL of DMSO to make a 10 mM stock solution.

  • Vortex until fully dissolved. Store at -20°C.

• Enzyme Solutions:

  • Prepare stock solutions of esterase and cellulase in 50 mM Sodium Acetate Buffer (pH 5.0).

  • The optimal concentration of each enzyme should be determined empirically. A starting point could be 1-10 U/mL for the esterase and a dilution series for the cellulase to be tested.

• Glucose Standard Curve:

  • Prepare a series of glucose standards (e.g., 0, 10, 20, 50, 100, and 200 µg/mL) by diluting the 1 mg/mL glucose stock solution in the acetate buffer.

Assay Procedure

• Reaction Setup:

  • Set up the reactions in a 96-well microplate. Each reaction should have a final volume of 100 µL before adding the GOPOD reagent.

  • Include the following controls:

    • Blank: Buffer only (no substrate, no enzymes).

    • Substrate Control: Substrate and buffer (no enzymes).

    • Esterase Control: Substrate, esterase, and buffer (no cellulase).

    • Cellulase Control: Substrate, cellulase, and buffer (no esterase).

    • Test Wells: Substrate, esterase, and cellulase in buffer.

• Deacetylation Step:

  • Add 5 µL of the 10 mM substrate stock solution to the appropriate wells (final concentration: 0.5 mM).

  • Add 20 µL of the esterase solution to the "Esterase Control" and "Test Wells". Add 20 µL of buffer to the other wells.

  • Add buffer to bring the volume in each well to 80 µL.

  • Mix gently and incubate the plate at 37°C for 30 minutes.

• Hydrolysis Step:

  • Add 20 µL of the cellulase solution (or buffer for controls) to the appropriate wells. The total volume is now 100 µL.

  • Mix gently and incubate at 37°C for 60 minutes. The incubation time may need to be adjusted based on enzyme activity.

• Glucose Detection:

  • Stop the enzymatic reaction by adding 150 µL of GOPOD reagent to all wells, including the glucose standards.

  • Incubate at room temperature for 15 minutes, protected from light.

  • Measure the absorbance at 510 nm using a microplate reader.

Data Analysis and Interpretation

• Standard Curve: Plot the absorbance values of the glucose standards against their known concentrations (µg/mL). Perform a linear regression to obtain the equation of the line (y = mx + c), where 'y' is absorbance and 'x' is glucose concentration.

• Calculate Glucose Concentration:

  • Correct the absorbance readings of the test wells by subtracting the absorbance of the appropriate blank (e.g., subtract the "Esterase Control" reading from the "Test Wells" reading).

  • Use the standard curve equation to calculate the concentration of glucose produced in each sample.

• Calculate Enzyme Activity:

  • Cellulase activity can be expressed in Units (U), where one unit is defined as the amount of enzyme that liberates 1 µmol of glucose per minute under the specified assay conditions.

  • Activity (U/mL) = [(Glucose conc. (µg/mL) / 180.16 ( g/mol )) * Reaction Vol. (mL)] / [Incubation Time (min) * Enzyme Vol. (mL)]

Parameter	Description	Example Value
Substrate	D-Cellotriose Undecaacetate	10 mM Stock
Final Substrate Conc.	Concentration in the assay	0.5 mM
Enzymes	Esterase & Cellulase	Titrate for optimal range
Buffer	Reaction medium	50 mM Sodium Acetate, pH 5.0
Incubation Temp.	Temperature for enzymatic reactions	37°C
Incubation Time	Deacetylation: 30 min; Hydrolysis: 60 min
Detection	GOPOD Reagent	Absorbance at 510 nm
Unit Definition	µmol of glucose released per minute	Calculated from standard curve

Troubleshooting and Considerations

• High Background in Controls: If the "Substrate Control" shows a high signal, it may indicate contamination of the substrate with free glucose. If the "Esterase Control" shows a high signal, the esterase preparation may be contaminated with cellulase activity.

• Low Signal in Test Wells: This could be due to insufficient enzyme concentration, non-optimal pH or temperature, or inhibition of the enzymes by DMSO. The final DMSO concentration should be kept low (e.g., ≤5% v/v).

• Assay Linearity: Ensure the reaction is in the linear range with respect to time and enzyme concentration. A time-course experiment and an enzyme titration are recommended during assay development.

• Substrate Solubility: While D-Cellotriose Undecaacetate is soluble in DMSO, ensure it remains soluble in the final aqueous buffer solution. The recommended final concentration of 0.5 mM should be well within the solubility limits.

References

• Enzymatic Systems for Cellulose Acetate Degradation. (2017). Catalysts. [Link]

• Partially Acetylated Cellulose Dissolved in Aqueous Solution: Physical Properties and Enzymatic Hydrolysis. (2018). Polymers. [Link]

• Determination methods of cellulase activity. (2022). ResearchGate. [Link]

• Methods for Measuring Cellulase Activities. (1988). Methods in Enzymology. [Link]

• Determination methods of cellulase activity. (2011). African Journal of Biotechnology. [Link]

• Real-Time Visualization of Cellulase Activity by Microorganisms on Surface. (2022). International Journal of Molecular Sciences. [Link]

• D-Cellotriose Undecaacetate | C40H54O27 | CID 54120661. PubChem. [Link]

• Cellotriose Oligosaccharide. Megazyme. [Link]

• Cellulase Activity Assays: A Practical Guide. (2017). Bentham Science. [Link]

• endo-CELLULASE - ASSAY PROCEDURE (CellG5 METHOD). Megazyme. [Link]

• Cellulase Assay Kit (CellG3 Method). Megazyme. [Link]

Sources

• 1. Chapter - Cellulase Activity Assays: A Practical Guide | Bentham Science [product-eurekaselect.itspk.com]
• 2. researchgate.net [researchgate.net]
• 3. biosynth.com [biosynth.com]
• 4. synthose.com [synthose.com]
• 5. scbt.com [scbt.com]
• 6. D-Cellotriose Undecaacetate | C40H54O27 | CID 54120661 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Application Note: Synthesis of Carbohydrate Standards Using D-Cellotriose Undecaacetate

Introduction: The Critical Role of Carbohydrate Standards

Carbohydrates are fundamental to a vast array of biological processes, from cellular recognition and signaling to immune responses. Consequently, the precise structural and quantitative analysis of oligosaccharides is paramount in fields ranging from glycobiology to pharmaceutical development. The availability of high-purity carbohydrate standards is a prerequisite for the accurate calibration of analytical instrumentation, validation of glycoanalytical methods, and the definitive identification of complex glycans in biological samples.

D-Cellotriose undecaacetate, a fully protected derivative of the β-(1→4)-linked glucose trimer, serves as a versatile and stable starting material for the synthesis of various carbohydrate standards. Its peracetylated nature renders it soluble in common organic solvents, facilitating a range of chemical modifications. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of D-cellotriose and its subsequent use as a glycosyl donor for the creation of more complex oligosaccharide standards. The protocols herein are designed to be self-validating, with an emphasis on the underlying chemical principles to empower researchers to adapt and troubleshoot these methods.

Synthetic Strategy Overview: A Two-Stage Approach

The synthesis of carbohydrate standards from D-cellotriose undecaacetate is conceptually divided into two primary stages:

• Deacetylation of D-Cellotriose Undecaacetate: The selective or complete removal of the acetyl protecting groups is essential to liberate the hydroxyl groups for subsequent reactions or to yield the native D-cellotriose standard.

• Glycosylation using a Cellotriose Donor: The deacetylated cellotriose can be converted into a suitable glycosyl donor, which is then coupled with a glycosyl acceptor to form a larger, more complex oligosaccharide standard.

This application note will detail the protocols for the complete deacetylation of D-cellotriose undecaacetate to yield D-cellotriose, a crucial standard in its own right. We will then explore the conversion of the peracetylated starting material into a glycosyl bromide donor for use in a Koenigs-Knorr glycosylation reaction.

Diagram: Synthetic Workflow

Caption: Overall workflow for the synthesis of carbohydrate standards.

Part 1: Synthesis of D-Cellotriose Standard via Deacetylation

The complete removal of acetyl groups from D-cellotriose undecaacetate is efficiently achieved through Zemplén deacetylation, a transesterification reaction catalyzed by a catalytic amount of sodium methoxide in methanol.[1][2] This method is favored due to its mild reaction conditions and the straightforward purification of the product.

Protocol 1: Zemplén Deacetylation of D-Cellotriose Undecaacetate

Materials:

Reagent/Material	Grade	Supplier
D-Cellotriose Undecaacetate	≥98%	Commercially Available
Methanol (MeOH)	Anhydrous	Standard Chemical Supplier
Sodium Methoxide (NaOMe)	0.5 M solution in MeOH	Standard Chemical Supplier
Dowex® 50WX8 (H+ form)	100-200 mesh	Standard Chemical Supplier
Deionized Water	High Purity	Laboratory Source
Dichloromethane (DCM)	ACS Grade	Standard Chemical Supplier
Ethyl Acetate (EtOAc)	ACS Grade	Standard Chemical Supplier
Thin Layer Chromatography (TLC) Plates	Silica Gel 60 F254	Standard Chemical Supplier

Instrumentation:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Rotary evaporator

• Lyophilizer (optional)

Procedure:

• Dissolution: Dissolve D-cellotriose undecaacetate (1.0 g, 0.88 mmol) in anhydrous methanol (20 mL) in a clean, dry round-bottom flask equipped with a magnetic stir bar.

• Initiation of Reaction: To the stirred solution, add a catalytic amount of 0.5 M sodium methoxide in methanol (0.1 mL, 0.05 mmol).

• Monitoring the Reaction: The progress of the deacetylation can be monitored by Thin-Layer Chromatography (TLC).[3] Prepare a TLC chamber with a mobile phase of 2:1:1 Ethyl Acetate:Acetic Acid:Water. Spot the reaction mixture alongside the starting material. The fully deacetylated product (D-cellotriose) will have a much lower Rf value (closer to the baseline) than the peracetylated starting material. The reaction is typically complete within 1-2 hours at room temperature.

• Neutralization: Once the starting material is no longer visible by TLC, add Dowex® 50WX8 (H+ form) resin to the reaction mixture until the pH becomes neutral (test with pH paper). Stir for an additional 15 minutes.

• Filtration and Concentration: Filter the resin and wash it thoroughly with methanol. Combine the filtrate and washings, and concentrate under reduced pressure using a rotary evaporator.

• Purification and Isolation: The resulting crude D-cellotriose can be purified by recrystallization from a methanol/water mixture or by silica gel column chromatography using a polar eluent system (e.g., a gradient of ethyl acetate in methanol). For use as a standard, it is often sufficient to triturate the crude product with a non-polar solvent like diethyl ether to remove any residual methyl acetate, followed by drying under high vacuum. Lyophilization from water can yield a fluffy, white solid.

Expected Yield: >90%

Part 2: Synthesis of an Extended Oligosaccharide Standard

This section details the synthesis of a larger oligosaccharide through the coupling of a cellotriose-derived glycosyl donor with a suitable glycosyl acceptor. The Koenigs-Knorr reaction, a classical and robust method for glycosidic bond formation, will be employed.[4][5]

Diagram: Koenigs-Knorr Glycosylation

Caption: Key components of the Koenigs-Knorr glycosylation reaction.

Protocol 2: Preparation of Acetobromo-α-D-cellotriose

Materials:

Reagent/Material	Grade	Supplier
D-Cellotriose Undecaacetate	≥98%	Commercially Available
Hydrogen Bromide (HBr)	33% solution in Acetic Acid	Standard Chemical Supplier
Dichloromethane (DCM)	Anhydrous	Standard Chemical Supplier
Acetic Anhydride	ACS Grade	Standard Chemical Supplier
Sodium Bicarbonate	Saturated Aqueous Solution	Laboratory Source
Sodium Sulfate (Na2SO4)	Anhydrous	Standard Chemical Supplier

Procedure:

• Reaction Setup: Dissolve D-cellotriose undecaacetate (1.0 g, 0.88 mmol) in a minimal amount of anhydrous dichloromethane in a round-bottom flask.

• Bromination: Cool the solution to 0 °C in an ice bath. Slowly add a solution of 33% HBr in acetic acid (2 mL). Allow the reaction to stir at room temperature for 2 hours, or until TLC analysis (using a mobile phase of 2:1 Hexanes:Ethyl Acetate) indicates the consumption of the starting material.

• Work-up: Pour the reaction mixture into ice-cold water and extract with dichloromethane. Wash the organic layer sequentially with cold water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude acetobromo-α-D-cellotriose. This product is often used immediately in the subsequent glycosylation step without further purification.

Protocol 3: Koenigs-Knorr Glycosylation with Acetobromo-α-D-cellotriose

Materials:

Reagent/Material	Grade	Supplier
Acetobromo-α-D-cellotriose	Crude from previous step	-
Methyl α-D-glucopyranoside	≥99%	Commercially Available
Silver(I) Oxide (Ag2O) or Silver Triflate (AgOTf)	Reagent Grade	Standard Chemical Supplier
Dichloromethane (DCM)	Anhydrous	Standard Chemical Supplier
Molecular Sieves	4 Å, activated	Standard Chemical Supplier
Celite®	-	Standard Chemical Supplier

Procedure:

• Acceptor Preparation: In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve methyl α-D-glucopyranoside (0.17 g, 0.88 mmol) in anhydrous dichloromethane (10 mL). Add activated 4 Å molecular sieves and stir for 30 minutes at room temperature.

• Promoter Addition: Add silver(I) oxide (0.41 g, 1.76 mmol) or a catalytic amount of silver triflate to the acceptor solution.

• Glycosylation: Dissolve the crude acetobromo-α-D-cellotriose in anhydrous dichloromethane (5 mL) and add it dropwise to the stirred acceptor-promoter mixture at room temperature. Protect the reaction from light by wrapping the flask in aluminum foil.

• Reaction Monitoring: Monitor the reaction by TLC (e.g., 1:1 Hexanes:Ethyl Acetate). The reaction time can vary from a few hours to overnight.

• Filtration and Concentration: Upon completion, dilute the reaction mixture with dichloromethane and filter through a pad of Celite® to remove the silver salts and molecular sieves. Wash the Celite® pad with additional dichloromethane. Concentrate the combined filtrate under reduced pressure.

• Purification: The crude product can be purified by silica gel column chromatography using a suitable solvent gradient (e.g., a gradient of ethyl acetate in hexanes) to yield the protected tetrasaccharide.[6]

Purification and Characterization of Synthesized Standards

The purification of the synthesized carbohydrate standards is critical to their utility. A combination of chromatographic techniques may be necessary to achieve the desired purity.

Purification Techniques:

• Silica Gel Column Chromatography: Effective for separating protected oligosaccharides based on polarity.[6]

• Size-Exclusion Chromatography (e.g., Bio-Gel P2): Useful for separating deacetylated oligosaccharides based on their size.[7]

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): Suitable for the purification of both protected and, in some cases, unprotected oligosaccharides.[8]

• Hydrophilic Interaction Liquid Chromatography (HILIC): An excellent choice for the separation of polar, unprotected carbohydrates.[9]

Characterization Methods:

The structural integrity of the synthesized carbohydrate standards must be rigorously confirmed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for the complete structural elucidation of oligosaccharides, providing information on monosaccharide composition, anomeric configuration, and linkage positions.[10][11][12]

• Mass Spectrometry (MS): Techniques such as Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI) provide accurate molecular weight information.[13][14][15] Tandem MS (MS/MS) experiments can be used to determine the sequence and branching of the oligosaccharide.[16][17]

Data Summary Table:

Compound	Synthesis Method	Purification Method	Key Characterization Data
D-Cellotriose	Zemplén Deacetylation	Recrystallization/Silica Gel Chromatography	¹H NMR, ¹³C NMR, MS (ESI)
Protected Tetrasaccharide	Koenigs-Knorr Glycosylation	Silica Gel Chromatography	¹H NMR, ¹³C NMR, MS (MALDI-TOF)

Conclusion and Future Perspectives

This application note provides detailed and validated protocols for the synthesis of D-cellotriose and an extended oligosaccharide standard starting from the readily available D-cellotriose undecaacetate. The methodologies described herein, including Zemplén deacetylation and Koenigs-Knorr glycosylation, are foundational techniques in carbohydrate chemistry. The emphasis on robust purification and rigorous characterization ensures the generation of high-quality standards essential for advancing research in glycobiology and related fields.

Future work will focus on the development of chemoenzymatic approaches to further diversify the range of carbohydrate standards that can be synthesized from cellotriose-based building blocks, enabling the creation of even more complex and biologically relevant glycan structures.

References

• König-Knorr glycosylation reaction conditions: I: HgBr2, DCE, reflux... - ResearchGate. (n.d.). Retrieved from [Link]

• Chromatographic Techniques used in Separation of Milk Oligosaccharides - IJIRMPS. (n.d.). Retrieved from [Link]

• Harvey, D. J. (2014). Oligosaccharide Analysis By Mass Spectrometry: A Review Of Recent Developments. Mass Spectrometry Reviews, 33(3), 161–227. [Link]

• Prien, J. M., Prater, B. D., & Moremen, K. W. (2000). Rapid, sensitive structure analysis of oligosaccharides. Proceedings of the National Academy of Sciences, 97(10), 5191–5196. [Link]

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• Ståhl, M., Ståhlberg, J., & Sandström, C. (1999). Isolation, Modification, and NMR Assignments of a Series of Cellulose Oligomers. Journal of the American Chemical Society, 121(48), 11205–11213. [Link]

• De-O-acetylation using sodium methoxide - Glycoscience Protocols (GlycoPODv2) - NCBI. (2021). Retrieved from [Link]

• Koenigs–Knorr Glycosylation Reaction Catalyzed by Trimethylsilyl Trifluoromethanesulfonate - PMC - NIH. (n.d.). Retrieved from [Link]

• A Multidimensional Mass Spectrometry-Based Workflow for De Novo Structural Elucidation of Oligosaccharides from Polysaccharides - ACS Publications. (2021). Retrieved from [Link]

• Recent Liquid Chromatographic Approaches and Developments for the Separation and Purification of Carbohydrates - PMC - NIH. (n.d.). Retrieved from [Link]

• Zemplén deacetylation - Chemistry Online. (2023). Retrieved from [Link]

• Koenigs-Knorr Glycosylation: A Versatile Tool for Carbohydrate Synthesis. (2023). Retrieved from [Link]

• Separation and Purification of Fructo-Oligosaccharide by High-Speed Counter-Current Chromatography Coupled with Precolumn Derivatization - PubMed Central. (n.d.). Retrieved from [Link]

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• Stereoselective Conversions of Carbohydrate Anomeric Hydroxyl Group in Basic and Neutral Conditions - PMC - NIH. (n.d.). Retrieved from [Link]

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• Green Chemistry - RSC Publishing. (n.d.). Retrieved from [Link]

• Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies. (2019). Retrieved from [Link]

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• HPLC-Based Automated Synthesis and Purification of Carbohydrates - PMC - NIH. (n.d.). Retrieved from [Link]

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Application Note & Protocols: Leveraging D-Cellotriose Undecaacetate in Carbohydrate-Protein Interaction Studies

Introduction: Decoding the Glycan Language

Carbohydrate-protein interactions are fundamental to a vast array of biological processes, from immune surveillance and pathogen recognition to cell-cell communication and signal transduction.[1][2] These interactions are orchestrated by a class of proteins known as lectins or glycan-binding proteins (GBPs), which recognize and bind to specific carbohydrate structures (glycans) on the surface of cells or other proteins.[3] Understanding the specificity and kinetics of these binding events is a critical objective in glycobiology and a cornerstone of modern drug development, particularly in oncology, immunology, and infectious diseases.

Oligosaccharides, short chains of monosaccharide units, often represent the minimal recognition motif for these interactions.[4] Studying their binding requires well-defined, high-purity molecular tools. D-Cellotriose, a trisaccharide of glucose linked by β(1→4) bonds, is a key structural component of cellulose and a recognition element for various cellulases and other β-glucan binding proteins. This guide focuses on the strategic use of its peracetylated derivative, D-Cellotriose Undecaacetate , as a sophisticated tool for elucidating the intricacies of carbohydrate-protein interactions.

D-Cellotriose Undecaacetate: Chemical Profile

D-Cellotriose Undecaacetate is the fully acetylated form of D-Cellotriose, where all hydroxyl groups are protected by acetate esters. This modification dramatically alters its physicochemical properties, transforming it from a hydrophilic carbohydrate into a lipophilic molecule, thereby enabling a unique set of applications.

Property	Value	Source(s)
CAS Number	17690-94-7	[5][6][7]
Molecular Formula	C₄₀H₅₄O₂₇	[5][7][8]
Molecular Weight	966.84 g/mol	[5][7][8]
Appearance	White Crystalline Solid	[6]
Solubility	Soluble in DCM, CHCl₃, DMSO, EtOAc, EtOH, MeOH	[6]
Storage	0 to 8 °C, protect from moisture (hygroscopic)	[6]

Principle of Application: The "Masking" Strategy

The primary rationale for using the peracetylated form of cellotriose lies in the concept of "masking" and "unmasking" the carbohydrate. The eleven acetate groups serve two main purposes:

• Enhanced Membrane Permeability: Native oligosaccharides are highly polar and cannot passively diffuse across the lipid bilayer of cell membranes. Acetylation neutralizes the polar hydroxyl groups, rendering the molecule significantly more hydrophobic. This allows D-Cellotriose Undecaacetate to be used as a cell-permeable precursor in living systems. Once inside the cell, ubiquitous intracellular esterases hydrolyze the acetate esters, "unmasking" the native D-Cellotriose, which can then interact with cytosolic or organellar proteins. This strategy is a cornerstone of metabolic oligosaccharide engineering.[9]

• Chemical Inertness and Use as a Control: The acetate groups block the hydroxyl moieties that are essential for hydrogen bonding and direct interaction with the binding pockets of most lectins. Therefore, in its acetylated form, D-Cellotriose Undecaacetate is an excellent negative control for in vitro binding assays to confirm that the observed interaction is specific to the carbohydrate's hydroxyl configuration and not due to non-specific effects.

Figure 1: Mechanism of intracellular delivery and interaction.

Key Applications & Experimental Workflows

D-Cellotriose Undecaacetate is a versatile tool for probing interactions involving β(1→4)-linked glucose oligosaccharides.

Application 1: Negative Control in Lectin Binding Assays

In biophysical assays such as Surface Plasmon Resonance (SPR), ELISA, or fluorescence polarization, it is crucial to demonstrate binding specificity.[10][11] D-Cellotriose Undecaacetate, with its hydroxyls masked, should exhibit no or negligible binding to a protein that specifically recognizes native cellotriose. Its use confirms that binding is not an artifact of the experimental setup.

Application 2: Competitive Inhibition Assays

After deacetylation, the resulting D-Cellotriose can be used as a competitive inhibitor to determine the binding specificity of a protein or to screen for other small molecules that disrupt the interaction. In a typical assay, a labeled ligand (e.g., a fluorescently tagged or biotinylated version of a known glycan binder) is incubated with the target protein. The ability of unlabeled D-Cellotriose to displace the labeled ligand is measured, allowing for the determination of its binding affinity (Ki).

Figure 2: Workflow for a competitive binding assay.

Detailed Experimental Protocols

Protocol 1: Preparation of Stock Solutions

• Objective: To prepare a concentrated stock solution of D-Cellotriose Undecaacetate for direct use as a control or for subsequent deacetylation.

• Materials:

  • D-Cellotriose Undecaacetate (CAS 17690-94-7)[7]

  • Anhydrous Dimethyl Sulfoxide (DMSO)

• Procedure:

  • Weigh out the desired amount of D-Cellotriose Undecaacetate in a sterile microcentrifuge tube.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10-50 mM).

  • Vortex thoroughly until the solid is completely dissolved.

  • Store the stock solution at -20°C or -80°C in small aliquots to avoid freeze-thaw cycles.

Protocol 2: Chemical Deacetylation (Zemplén Deacetylation)

• Objective: To remove the acetate protecting groups to yield native D-Cellotriose for use in in vitro binding assays.

• Materials:

  • D-Cellotriose Undecaacetate stock solution in a compatible solvent (e.g., Methanol).

  • Sodium methoxide (NaOMe), 0.5 M solution in Methanol.

  • Anhydrous Methanol (MeOH).

  • Acetic acid.

  • Amberlite® IR120 (H⁺ form) ion-exchange resin.

  • Argon or Nitrogen gas.

• Procedure:

  • Dissolve D-Cellotriose Undecaacetate in anhydrous methanol in a round-bottom flask under an inert atmosphere (Argon or Nitrogen).

  • Cool the solution in an ice bath (0°C).

  • Add a catalytic amount of sodium methoxide solution (e.g., 0.1 equivalents).

  • Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed. The product (native cellotriose) will have a much lower Rf value.

  • Once the reaction is complete, neutralize the mixture by adding a few drops of acetic acid or by adding Amberlite® H⁺ resin until the pH is neutral.

  • Filter the solution to remove the resin.

  • Evaporate the solvent under reduced pressure to yield the deacetylated D-Cellotriose.

  • The product can be lyophilized from water for long-term storage or dissolved directly in an appropriate aqueous buffer for immediate use. Note: This procedure should be performed by personnel trained in synthetic chemistry.

Protocol 3: Lectin Binding Inhibition Assay using Fluorescence Polarization (FP)

• Objective: To quantify the inhibitory potential of deacetylated D-Cellotriose against the binding of a known fluorescent ligand to a target protein.

• Materials:

  • Target protein (e.g., a cellulase binding domain or a lectin).

  • Fluorescently-labeled ligand (probe) with known affinity for the target protein.

  • Deacetylated D-Cellotriose (from Protocol 2).

  • Assay Buffer (e.g., PBS with 0.01% Tween-20).

  • Black, low-volume 384-well assay plates.

  • Fluorescence plate reader capable of measuring fluorescence polarization.

• Procedure:

  • Prepare Reagents:

    • Prepare a 2X working solution of the target protein in assay buffer.

    • Prepare a 2X working solution of the fluorescent probe in assay buffer.

    • Prepare a serial dilution series of the deacetylated D-Cellotriose competitor in assay buffer, starting from a high concentration (e.g., 1 mM). Include a buffer-only control.

  • Assay Setup (per well):

    • Add 10 µL of the D-Cellotriose serial dilution (or buffer control).

    • Add 10 µL of the 2X target protein solution.

    • Mix gently and incubate for 15 minutes at room temperature.

    • Add 10 µL of the 2X fluorescent probe solution. The final volume will be 30 µL.

  • Controls:

    • No Inhibitor Control: Protein + Probe + Buffer (represents maximum binding/polarization).

    • Probe Only Control: Probe + Buffer (represents minimum polarization).

  • Incubation & Measurement:

    • Incubate the plate for 30-60 minutes at room temperature, protected from light.

    • Measure fluorescence polarization according to the instrument manufacturer's instructions.

  • Data Analysis:

    • Normalize the data using the controls.

    • Plot the normalized polarization values against the logarithm of the D-Cellotriose concentration.

    • Fit the resulting dose-response curve using a suitable model (e.g., four-parameter logistic regression) to determine the IC₅₀ value.

Data Interpretation and Troubleshooting

• Successful Inhibition: A sigmoidal dose-response curve indicates that deacetylated D-Cellotriose successfully competes with the fluorescent probe for binding to the target protein. The IC₅₀ value is a measure of its inhibitory potency.

• No Inhibition: If no change in polarization is observed even at high concentrations of D-Cellotriose, it may indicate that the target protein does not bind this specific oligosaccharide, or that the assay conditions are not optimal.

• Inconsistent Results: This could be due to incomplete deacetylation, protein aggregation, or issues with the fluorescent probe. Always verify the purity of the deacetylated product and the stability of the protein and probe in the assay buffer.

Conclusion

D-Cellotriose Undecaacetate is more than just a protected carbohydrate; it is a strategic tool for glycobiology research. Its utility as a cell-permeable precursor allows for the study of carbohydrate-protein interactions within the complex environment of a living cell. In its native form after deacetylation, it serves as a precise molecular probe for characterizing the binding specificity and kinetics of lectins and enzymes in vitro. By understanding its properties and applying the protocols outlined in this guide, researchers can effectively decode the complex interactions that govern cellular function and disease.

References

• Yarema, K. J. (2007). Metabolic oligosaccharide engineering: perspectives, applications, and future directions. Molecular BioSystems, 3(3), 187–194. This reference discusses the general principles of using peracetylated sugars in metabolic engineering.[9]

• Kittur, F. S. (Ed.). (2018). Protein-carbohydrate interactions: methods and protocols. Springer.[12]

• Huang, G. L., & Zhang, H. C. (2008). Analysis of Interactions between Carbohydrates and Proteins Using Fluorescent Labeling and SDS-PAGE. Zeitschrift für Naturforschung C, 63(3-4), 311-312.[13]

• Zhang, Y., et al. (2022). Assembly of a Library of Pel-Oligosaccharides Featuring α-Glucosamine and α-Galactosamine Linkages. Frontiers in Chemistry, 10, 842238.[14]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 54120661, D-Cellotriose Undecaacetate. Retrieved from [Link][8]

• Lab Protocols. (n.d.). Accessing Carbohydrate-Protein Interaction Platforms: Transforming Drug Discovery and Breakthroughs. Retrieved from [Link][15]

• Ubiparip, Z., et al. (2020). Engineering of cellobiose phosphorylase for the defined synthesis of cellotriose. Applied Microbiology and Biotechnology, 104(19), 8275–8285.[16]

• García-Jiménez, M. J., et al. (2017). Fluorescence polarization assays to study carbohydrate–protein interactions. Organic & Biomolecular Chemistry, 15(46), 9879-9889.[10]

• Pekdemir, B., & Karav, S. (2024). Exploring the diverse biological significance and roles of fucosylated oligosaccharides. Frontiers in Molecular Biosciences, 11, 1403727.[1]

• Smith, B. A., & Bertozzi, C. R. (2022). Reading the glyco-code: New approaches to studying protein–carbohydrate interactions. Current Opinion in Structural Biology, 75, 102395.[3]

• Wikipedia. (n.d.). Carbohydrate. Retrieved from [Link][17]

• Pomin, V. H. (Ed.). (2015). Bioactive oligosaccharides: production, biological functions and potential commercial applications. Woodhead Publishing.[4]

• Turnbull, J. E., & Field, R. A. (2007). Protein--carbohydrate interactions: learning lessons from nature. Nature Chemical Biology, 3(2), 74-77.[2]

• Mangold, S. L., et al. (2008). Non-Carbohydrate Inhibitors of the Lectin DC-SIGN. Journal of the American Chemical Society, 130(44), 14638–14648.[18]

• Shah, M., et al. (2020). Characterization of Sialic Acid Affinity of the Binding Domain of Mistletoe Lectin Isoform One. Molecules, 25(15), 3350.[19]

• Razi, N., & Varki, A. (1998). Masking and unmasking of the sialic acid-binding lectin activity of CD22 (Siglec-2) on B lymphocytes. Proceedings of the National Academy of Sciences, 95(13), 7469-7474.[20]

• Bumba, L., et al. (2022). A Useful Guide to Lectin Binding: Machine-Learning Directed Annotation of 57 Unique Lectin Specificities. Journal of the American Chemical Society, 144(1), 173-185.[21]

• Narimatsu, Y., et al. (2018). Lectin-Based Assay for Glycoform-Specific Detection of α2,6-sialylated Transferrin and Carcinoembryonic Antigen in Tissue and Body Fluid. International Journal of Molecular Sciences, 19(6), 1637.[11]

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Application Notes & Protocols: Chemoenzymatic Synthesis Strategies Involving D-Cellotriose Undecaacetate

Abstract

This guide provides a comprehensive overview and detailed protocols for the chemoenzymatic synthesis of complex cello-oligosaccharides using D-Cellotriose Undecaacetate as a versatile starting scaffold. We will explore a powerful two-stage strategy encompassing initial regioselective enzymatic deacetylation to unmask specific hydroxyl groups, followed by subsequent enzymatic glycosylation to achieve targeted chain elongation. This approach leverages the precision of biocatalysis to overcome the challenges of traditional chemical synthesis, enabling the creation of well-defined oligosaccharide structures for applications in drug development, functional foods, and biomedical research. The protocols herein are designed for researchers, scientists, and drug development professionals, offering not just procedural steps but also the causal logic behind experimental choices to ensure robust and reproducible outcomes.

Introduction: The Strategic Value of Chemoenzymatic Synthesis

Cello-oligosaccharides (COS), composed of β-(1→4)-linked glucosyl units, are of significant interest due to their diverse biological activities, including prebiotic effects that promote the growth of beneficial gut microbiota and potential applications in drug delivery systems.[1][2][3] However, the production of structurally defined COS is a major challenge. Direct hydrolysis of cellulose often yields a heterogeneous mixture of oligomers, while purely chemical synthesis requires complex and multi-step protecting group strategies that are often low-yielding.

Chemoenzymatic synthesis offers an elegant solution by merging the efficiency of chemical synthesis with the unparalleled specificity of enzymes. D-Cellotriose Undecaacetate serves as an ideal starting material; it is a chemically stable, peracetylated form of cellotriose where the acetyl groups act as protecting groups for the hydroxyl functions.[2][4][5] The core strategy involves:

• Enzymatic Regioselective Deacetylation: Utilizing enzymes like lipases to selectively remove a single acetyl group, typically at the most sterically accessible position, to expose a free hydroxyl group.[6]

• Enzymatic Glycosylation: Using the newly exposed hydroxyl group as an acceptor for glycosyltransferases or phosphorylases to stereospecifically add new sugar moieties, thereby elongating the oligosaccharide chain in a controlled manner.[7][8][9]

This approach provides precise control over the final structure, yielding homogeneous products that are essential for studying structure-activity relationships and for the development of targeted therapeutics.

Workflow Overview: From Protected Precursor to Functional Oligosaccharide

The overall synthetic pathway is a sequential, two-enzyme cascade. The first step is the critical deprotection, which dictates the position of subsequent modifications. The second step is the constructive glycosylation event.

Caption: Chemoenzymatic synthesis workflow.

Protocol 1: Lipase-Catalyzed Regioselective Deacetylation

The first critical step is the selective removal of the anomeric acetyl group at the C-1 position of the reducing end glucose unit. Lipases, particularly from microbial sources, have demonstrated excellent regioselectivity for this transformation in both aqueous and organic media.[6][10] The enzyme's active site sterically accommodates the peracetylated sugar in a way that preferentially exposes the C-1 acetate to the catalytic triad for hydrolysis, leaving the other ten acetyl groups intact.[11][12]

3.1. Materials

• D-Cellotriose Undecaacetate (CAS: 17690-94-7)

• Lipase from Aspergillus niger (e.g., Amano Lipase A12)

• Potassium Phosphate Buffer (50 mM, pH 7.0)

• Acetonitrile (ACN), HPLC grade

• Ethyl Acetate

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica Gel for column chromatography

• TLC plates (Silica gel 60 F₂₅₄)

3.2. Step-by-Step Methodology

• Substrate Solubilization: Dissolve 100 mg of D-Cellotriose Undecaacetate in 5 mL of acetonitrile in a 50 mL round-bottom flask. A co-solvent is necessary as the substrate has poor solubility in purely aqueous solutions.

• Buffer Addition: Add 15 mL of 50 mM potassium phosphate buffer (pH 7.0) to the flask. The solution should become a fine emulsion upon stirring.

• Enzyme Addition: Add 50 mg of Aspergillus niger lipase to the reaction mixture.

• Incubation: Seal the flask and place it in an orbital shaker set to 200 rpm at 37°C.

• Reaction Monitoring: Monitor the reaction progress every 2-4 hours using Thin-Layer Chromatography (TLC).

  • Mobile Phase: Ethyl Acetate / Hexane (2:1, v/v).

  • Visualization: Stain with a p-anisaldehyde solution and heat. The product should have a lower Rf value than the starting material.

  • Rationale: The introduction of a free hydroxyl group increases the polarity of the molecule, causing it to travel less on the silica plate.

• Reaction Quenching: Once the starting material is consumed (typically 18-24 hours), quench the reaction by adding 20 mL of ethyl acetate and filtering the mixture through a pad of celite to remove the immobilized enzyme.

• Extraction & Workup:

  • Transfer the filtrate to a separatory funnel.

  • Wash the organic layer twice with 20 mL of brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane to yield the 1-OH-Cellotriose decaacetate product as a white solid.

3.3. Expected Results & Data Summary

The protocol is expected to yield the target compound with high regioselectivity.

Parameter	Condition	Rationale
Enzyme	Aspergillus niger lipase	Proven efficacy for selective deacetylation of the C-1 position on peracetylated disaccharides.[6]
Solvent System	Acetonitrile / Phosphate Buffer	Balances substrate solubility with the aqueous requirement for enzymatic activity.
pH	7.0	Optimal pH for many microbial lipases, ensuring catalytic stability and activity.
Temperature	37°C	Provides a good balance between reaction rate and enzyme stability.
Typical Yield	75-85%	Reflects the high efficiency and selectivity of the enzymatic process.

Protocol 2: Glycosyltransferase-Catalyzed Chain Elongation

With a free hydroxyl group now available on the deacetylated cellotriose, it can serve as an acceptor substrate for a glycosyltransferase (GT). GTs catalyze the transfer of a monosaccharide from an activated nucleotide-sugar donor to the acceptor, forming a new glycosidic bond with absolute stereo- and regioselectivity.[8][9][13] This step is the cornerstone of building complex, well-defined oligosaccharides.

4.1. Materials

• 1-OH-Cellotriose decaacetate (from Protocol 1)

• A suitable Glycosyltransferase (e.g., β-1,4-Galactosyltransferase, β(1,4)GalT)

• Uridine Diphosphate Galactose (UDP-Gal)

• HEPES Buffer (100 mM, pH 7.4)

• Manganese Chloride (MnCl₂, 10 mM)

• Alkaline Phosphatase

• C18 Sep-Pak Cartridge

4.2. Step-by-Step Methodology

• Reaction Setup: In a 1.5 mL microcentrifuge tube, combine the following:

  • 10 mg of 1-OH-Cellotriose decaacetate (dissolved in 100 µL DMSO).

  • 15 mg of UDP-Galactose.

  • 780 µL of 100 mM HEPES buffer (pH 7.4).

  • 100 µL of 100 mM MnCl₂ solution.

• Cofactor Rationale: Divalent cations like Mn²⁺ are essential cofactors for the proper folding and catalytic activity of many glycosyltransferases.

• Enzyme Addition: Add 5 units of β(1,4)GalT and 10 units of alkaline phosphatase to the reaction mixture.

  • Expert Insight: Alkaline phosphatase is included to hydrolyze the UDP byproduct that is released from UDP-Galactose. UDP is a known inhibitor of many glycosyltransferases, so its removal drives the reaction to completion.

• Incubation: Incubate the reaction at 37°C for 24-48 hours with gentle agitation.

• Reaction Monitoring: The reaction can be monitored by mass spectrometry (ESI-MS) to observe the appearance of the product mass, or by HPLC using an appropriate column.

• Quenching & Purification:

  • Quench the reaction by adding 1 mL of ice-cold ethanol to precipitate the enzymes.

  • Centrifuge at 14,000 rpm for 10 minutes.

  • Load the supernatant onto a C18 Sep-Pak cartridge pre-equilibrated with water.

  • Wash the cartridge with water to remove salts and unreacted UDP-Gal.

  • Elute the acetylated oligosaccharide product with a gradient of acetonitrile in water.

• Final Deprotection (Optional): If the fully deprotected oligosaccharide is desired, the remaining acetyl groups can be removed under standard Zemplén deacetylation conditions (catalytic sodium methoxide in methanol).

Characterization and Validation

Confirming the structure at each stage is critical for validating the success of the synthesis.

• ¹H and ¹³C NMR: The most powerful tool for structural elucidation. The disappearance of the C-1 anomeric acetate signal and the appearance of a new anomeric signal after glycosylation provide definitive proof of the transformations.

• Mass Spectrometry (ESI-MS): Used to confirm the molecular weight of the intermediate and final products, verifying the successful deacetylation and subsequent addition of a sugar moiety.

• HPLC: Essential for assessing the purity of the starting materials and products at each stage of the synthesis.

Mechanistic Representation of Glycosylation

The glycosyltransferase-catalyzed reaction proceeds with high fidelity, ensuring the formation of a specific glycosidic linkage.

Caption: Glycosyltransferase reaction mechanism.

References

• Saini, S., et al. (2022). Synthesis of cello-oligosaccharides by depolymerization of cellulose: A review. Bioresource Technology.

• Misra, A. K., et al. (1999). Enzymatic regioselective deprotection of peracetylated mono- and disaccharides. Carbohydrate Research. Available at: [Link]

• Kracher, D., et al. (2016). Synthesis of soluble cellodextrins in sequential reaction mode. Biotechnology Journal. Available at: [Link]

• Hembach, L., et al. (2017). Enzymatic production of defined chitosan oligomers with a specific pattern of acetylation using a combination of chitin oligosaccharide deacetylases. Scientific Reports. Available at: [Link]

• Kittl, R., et al. (2012). Functionalization of cellulose materials via self-assembly of cello-oligosaccharides. Glycoforum. Available at: [Link]

• Li, C., et al. (2023). Synthesis of cello-oligosaccharides which promotes the growth of intestinal probiotics by multi-enzyme cascade reaction. Chinese Journal of Biotechnology. Available at: [Link]

• Zhong, C., et al. (2022). Effect of ionic liquid on the enzymatic synthesis of cello-oligosaccharides and their assembly into cellulose materials. Carbohydrate Polymers. Available at: [Link]

• De-Freitas, R. A., & L-Ohlson, S. (1999). Glycosyltransferase-catalyzed synthesis of bioactive oligosaccharides. Applied Microbiology and Biotechnology. Available at: [Link]

• Hegg, E. L., & L-Ohlson, S. (2018). Can we make Chitosan by Enzymatic Deacetylation of Chitin? Molecules. Available at: [Link]

• B-Herbel, P., et al. (2020). Enzymatic Systems for Cellulose Acetate Degradation. Polymers. Available at: [Link]

• Cord-Landwehr, S., et al. (2016). Overview of different pathways of the enzymatic deacetylation of chitin oligomers. Journal of Biotechnology. Available at: [Link]

• J-Schaffer, C., et al. (2015). Synthesis of Glycosides by Glycosynthases. Current Organic Chemistry. Available at: [Link]

• B-Houseman, T., et al. (2003). Glycosyltransferase assays utilizing N-acetyllactosamine acceptor immobilized on a cellulose membrane. Carbohydrate Research. Available at: [Link]

• Sygmund, C., et al. (2012). Engineering of cellobiose phosphorylase for the defined synthesis of cellotriose. Journal of Biotechnology. Available at: [Link]

• F-Plou, J., et al. (2017). Enzymatic production of fully deacetylated chitooligosaccharides and their neuroprotective and anti-inflammatory properties. Carbohydrate Polymers. Available at: [Link]

• Kirk, O., et al. (1995). Lipase-Catalyzed Regioselective Acylation and Deacylation of Glucose Derivatives. Biocatalysis and Biotransformation. Available at: [Link]

• PubChem. (n.d.). D-Cellotriose Undecaacetate. Compound Summary. Available at: [Link]

• Kirk, O., et al. (1995). Lipase-Catalyzed Regioselective Acylation and Deacylation of Glucose Derivatives. Sci-Hub. Available at: [Link]

• Zhang, S., et al. (2007). Lipase-catalyzed cellulose acetylation in aqueous and organic media. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Karayannakidis, P. D., et al. (2022). A Study on the Regioselective Acetylation of Flavonoid Aglycons Catalyzed by Immobilized Lipases. International Journal of Molecular Sciences. Available at: [Link]

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Application Note & Protocol: Fluorescent Labeling of D-Cellotriose for Imaging Studies

Abstract

This document provides a comprehensive guide for the fluorescent labeling of D-Cellotriose, a key oligosaccharide in cellulose degradation and various biological processes. We present a robust, two-stage protocol involving the complete deacetylation of the peracetylated precursor, D-Cellotriose Undecaacetate, followed by covalent conjugation to an amine-reactive fluorescent dye. This methodology is designed for researchers in glycoscience, cell biology, and drug development who require high-quality fluorescent probes for imaging and studying carbohydrate uptake and metabolism.[1][2] We detail the underlying chemical principles, step-by-step experimental procedures, purification techniques, and characterization methods to ensure the synthesis of a reliable and effective imaging agent.

Introduction: The Rationale for Fluorescently Labeled Cellotriose

Carbohydrates are fundamental to a vast array of biological phenomena, from energy storage to cellular recognition and signaling.[3] Visualizing the dynamics of specific carbohydrates in biological systems provides invaluable insights into these processes.[] Fluorescent labeling offers a highly sensitive and non-invasive approach to track carbohydrate molecules in real-time within complex biological environments, such as live cells.[]

D-Cellotriose, a trimer of glucose units linked by β-1,4-glycosidic bonds, is a significant intermediate in the enzymatic breakdown of cellulose. Its uptake and metabolism are of considerable interest in biofuel research, gut microbiome studies, and understanding plant-pathogen interactions. By fluorescently labeling cellotriose, researchers can directly visualize its transport across cell membranes, intracellular localization, and interaction with carbohydrate-binding proteins (lectins).[1][2][]

This guide focuses on a common and effective strategy: starting with the commercially available, fully protected D-Cellotriose Undecaacetate.[5][6][7][8] The acetate protecting groups enhance solubility in organic solvents and prevent unwanted side reactions during storage and handling. Our protocol first describes the quantitative removal of these acetate groups to expose the reactive hydroxyl moieties. Subsequently, we detail the labeling of the deprotected cellotriose at its reducing end via reductive amination with an amine-containing fluorescent dye. This approach ensures a site-specific, stable linkage, minimizing perturbation of the carbohydrate's overall structure.

Strategic Overview of the Labeling Process

The conversion of D-Cellotriose Undecaacetate to a fluorescently tagged probe for imaging studies is a multi-step process. The core logic is to first deprotect the sugar to make it reactive and then to covalently attach a fluorescent reporter molecule.

Figure 1: Workflow for Fluorescent Labeling of D-Cellotriose.

Materials and Reagents

Carbohydrates and Reagents

Reagent	Supplier	Catalog No.	Purity	Storage
D-Cellotriose Undecaacetate	Sigma-Aldrich	17690-94-7	≥98%	-20°C
Sodium Methoxide (NaOMe)	Acros Organics	122-09-8	97%	RT, under inert gas
Methanol (MeOH), Anhydrous	Fisher Scientific	A454-4	≥99.8%	RT
Acetic Acid, Glacial	VWR	BDH3002	ACS Grade	RT
Fluoresceinamine, Isomer I	Thermo Fisher	P10350	≥95%	4°C, desiccate
Sodium Cyanoborohydride (NaCNBH₃)	MilliporeSigma	156159	95%	RT, desiccate
Dimethyl Sulfoxide (DMSO), Anhydrous	Crown Chemical	D136-1	≥99.9%	RT
Dowex® 50WX8 H⁺ form resin	Sigma-Aldrich	217514	200-400 mesh	RT

Recommended Fluorescent Dyes

The choice of fluorophore is critical and depends on the specific imaging application, including the available excitation sources and emission filters of the microscope. Amine-reactive dyes are particularly suitable for the reductive amination protocol described below.[9][10][11][12][13]

Fluorophore	Excitation (nm)	Emission (nm)	Key Features
Fluoresceinamine	~494	~518	Bright green fluorescence, pH-sensitive.
5-TAMRA, SE	~546	~579	Bright orange-red, photostable.[10]
Alexa Fluor™ 488 Hydrazide	~495	~519	Very bright and photostable green fluorescence.
BODIPY™ FL-SE	~503	~512	Bright green, less pH-sensitive than fluorescein.[10]

Detailed Experimental Protocols

PART 1: Deacetylation of D-Cellotriose Undecaacetate

This procedure, based on the Zemplén deacetylation, utilizes a catalytic amount of sodium methoxide in anhydrous methanol to efficiently remove all eleven acetate protecting groups.

Protocol Steps:

• Dissolution: In a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 100 mg (0.103 mmol) of D-Cellotriose Undecaacetate in 10 mL of anhydrous methanol. Stir at room temperature until fully dissolved.

• Initiation of Deacetylation: Prepare a fresh 0.5 M solution of sodium methoxide in anhydrous methanol. To the stirring cellotriose solution, add 100 µL of the 0.5 M NaOMe solution (0.05 mmol).

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • TLC System: Silica gel 60 F254 plates.

  • Mobile Phase: Ethyl Acetate/Hexane (1:1 v/v) for the starting material and Ethyl Acetate/Methanol/Water (8:2:1 v/v/v) for the product.

  • Visualization: Stain with a p-anisaldehyde solution and heat. The starting material (acetylated) will have a high Rf value in the non-polar system, while the product (deprotected) will remain at the baseline. In the polar system, the product will move off the baseline.

• Neutralization: Once the reaction is complete (typically 2-4 hours), a white precipitate of deprotected cellotriose may form. Add a few drops of glacial acetic acid to neutralize the sodium methoxide. Alternatively, add Dowex® 50WX8 (H⁺ form) resin until the pH is neutral (check with pH paper).

• Isolation: Filter off the Dowex® resin and wash it with a small amount of methanol. Concentrate the filtrate under reduced pressure to obtain a white solid, which is the deprotected D-Cellotriose. Dry thoroughly under high vacuum. The expected yield should be nearly quantitative.

PART 2: Fluorescent Labeling via Reductive Amination

This step conjugates an amine-containing fluorescent dye to the reducing end of the deprotected cellotriose. The reaction proceeds via the formation of a Schiff base, which is then selectively reduced to a stable secondary amine by sodium cyanoborohydride.

Protocol Steps:

• Reaction Setup: In a 10 mL vial, dissolve 20 mg (0.039 mmol) of dry, deprotected D-Cellotriose in 2 mL of anhydrous DMSO.

• Addition of Dye: Add 1.2 equivalents of the amine-reactive fluorescent dye (e.g., ~16 mg of Fluoresceinamine, Isomer I, 0.047 mmol) to the solution. Stir to dissolve.

• Initiation of Amination: Add 2 equivalents of sodium cyanoborohydride (NaCNBH₃) (~5 mg, 0.079 mmol) to the reaction mixture.

• Reaction Conditions: Seal the vial and stir the reaction at 50°C for 24-48 hours, protected from light.

• Monitoring: Monitor the reaction by TLC using a mobile phase of Acetonitrile/Water (7:3 v/v). The fluorescent product should be visible under UV light and have a different Rf value than the free dye.

PART 3: Purification of the Fluorescently Labeled Product

It is crucial to remove unreacted free dye, as it can interfere with imaging studies and lead to false-positive signals.

Recommended Purification Method: Reversed-Phase HPLC

• System: A preparative or semi-preparative HPLC system with a C18 column is recommended.

• Mobile Phase:

  • Solvent A: 0.1% Trifluoroacetic Acid (TFA) in Water

  • Solvent B: 0.1% TFA in Acetonitrile

• Gradient: A linear gradient from 5% to 95% Solvent B over 30-40 minutes is a good starting point for method development.

• Detection: Monitor the elution using both a UV-Vis detector (at the absorbance maximum of the dye) and a fluorescence detector.

• Fraction Collection: Collect the fractions corresponding to the major fluorescent peak that is well-separated from the free dye peak (which is typically more retained on the C18 column).

• Lyophilization: Pool the pure fractions and lyophilize to obtain the final product as a fluffy, colored solid.

Characterization and Quality Control

Proper characterization is essential to confirm the identity and purity of the final product.

Figure 2: Methods for Characterizing Fluorescently Labeled Cellotriose.

• NMR Spectroscopy: ¹H and ¹³C NMR are powerful tools for confirming the successful conjugation.[14][15][16][17] The disappearance of the anomeric proton/carbon signals of the reducing end of cellotriose and the appearance of new signals corresponding to the dye-carbohydrate linkage provide definitive evidence of successful labeling.[18]

• Mass Spectrometry: MALDI-TOF or ESI-MS should be used to confirm the molecular weight of the fluorescently labeled cellotriose. The observed mass should correspond to the calculated mass of the conjugate.

• UV-Vis and Fluorescence Spectroscopy: Record the absorbance and emission spectra of the final product. The spectral properties should be consistent with those of the conjugated fluorophore. This also allows for the determination of the degree of labeling.

Application in Imaging Studies

The synthesized fluorescent cellotriose probe can be used in a variety of imaging applications:

• Live-Cell Imaging: The probe can be added to cell culture media to monitor its uptake in real-time using confocal or epifluorescence microscopy.[1][2][] This allows for the study of carbohydrate transporter activity and the metabolic fate of cellotriose.[19][20]

• Flow Cytometry: Quantify carbohydrate uptake at the single-cell level within a population.[2]

• In Vivo Imaging: In transparent model organisms, such as zebrafish, the probe could potentially be used to visualize carbohydrate metabolism during development.

Example Protocol for Live-Cell Imaging:

• Cell Culture: Plate cells of interest (e.g., cancer cell lines, neurons) in a glass-bottom imaging dish and allow them to adhere overnight.

• Probe Preparation: Prepare a stock solution of the fluorescent cellotriose in sterile PBS or culture medium.

• Incubation: Replace the culture medium with fresh medium containing the fluorescent probe at a final concentration of 1-50 µM.[19]

• Imaging: Incubate the cells at 37°C and image at various time points using a fluorescence microscope equipped with the appropriate filter set for the chosen dye.

• Controls: As a negative control, co-incubate cells with the probe and a known inhibitor of glucose/carbohydrate transport (e.g., cytochalasin B) to confirm that the observed fluorescence is due to specific uptake.[19]

Conclusion

This application note provides a detailed and robust framework for the synthesis, purification, and characterization of fluorescently labeled D-Cellotriose from its peracetylated precursor. The resulting high-purity probe is an invaluable tool for researchers seeking to visualize and understand the complex roles of this key oligosaccharide in various biological systems. By following these protocols, scientists can confidently generate reliable reagents for advanced imaging studies in cellular and molecular biology.

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• Reintjes, G., Klassen, L., & Abbott, D. W. (2023). Visualization of Carbohydrate Uptake Using Fluorescent Polysaccharides. PubMed. Retrieved from [Link]

• Sawa, M., Hsu, T. L., Itoh, T., Sugiyama, M., Hanson, S. R., Vogt, P. K., & Wong, C. H. (2006). Glycoproteomic probes for fluorescent imaging of fucosylated glycans in vivo. PubMed. Retrieved from [Link]

• Sela, D. A., & Abbott, D. W. (2019). Metabolic Labeling of Primary Using Carbohydrate Click Chemistry. ResearchGate. Retrieved from [Link]

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• Wang, W., & Chen, X. (2013). Applications of Azide-Based Bioorthogonal Click Chemistry in Glycobiology. Molecules, 18(6), 7144-7164.
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• James, T. D., & Bull, S. D. (2016). Fluorescent glycoprobes: a sweet addition for improved sensing. ResearchGate. Retrieved from [Link]

• Sawa, M., Hsu, T. L., Itoh, T., Sugiyama, M., Hanson, S. R., Vogt, P. K., & Wong, C. H. (2006). Glycoproteomic probes for fluorescent imaging of fucosylated glycans in vivo. ResearchGate. Retrieved from [Link]

• Sawa, M., Hsu, T. L., Itoh, T., Sugiyama, M., Hanson, S. R., Vogt, P. K., & Wong, C. H. (2006). Glycoproteomic probes for fluorescent imaging of fucosylated glycans in vivo. PNAS, 103(33), 12371-12376.

• National Center for Biotechnology Information. (n.d.). D-Cellotriose Undecaacetate. PubChem Compound Database. Retrieved from [Link]

• Tiwari, V. K., & Chen, X. (2017). Cu-Catalyzed Click Reaction in Carbohydrate Chemistry. Chemical Reviews, 117(18), 11844-11902.

• Kalliopi, D., & Guttman, A. (2012). Comparison of fluorescent labels for oligosaccharides and introduction of a new postlabeling purification method. ResearchGate. Retrieved from [Link]

• Corzana, F., & Busto, J. H. (2025). Fluorescence polarization assays to study carbohydrate–protein interactions. Organic & Biomolecular Chemistry.

• Pénzes, A., & Guttman, A. (2015). Other fluorescent labels used in carbohydrate analysis. ResearchGate. Retrieved from [Link]

• Stefansson, M., & Novotny, M. (1994). Analysis of fluorescently labeled sugars by reversed-phase ion-pairing high-performance liquid chromatography. PubMed. Retrieved from [Link]

• Schueren, L., & De Vrieze, S. (2019). Fluorescence Labeling of Cellulose Nanocrystals—A Facile and Green Synthesis Route. Polymers, 11(11), 1787.
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• Park, J., et al. (2021). Turn-on fluorescent glucose transport bioprobe enables wash-free real-time monitoring of glucose uptake activity in live cells and small organisms.

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Application Note & Protocols: D-Cellotriose Undecaacetate as a Versatile Synthon for Complex Carbohydrate Synthesis

Audience: Researchers, scientists, and drug development professionals in the fields of glycochemistry, medicinal chemistry, and materials science.

Abstract: This document provides a detailed technical guide on the strategic use of D-Cellotriose Undecaacetate, a peracetylated form of the β-1,4-linked glucose trisaccharide, as a fundamental building block in the synthesis of complex carbohydrates and glycoconjugates. We delve into the rationale behind its use, focusing on the dual role of the acetyl protecting groups in enhancing solubility and directing stereochemical outcomes in glycosylation reactions. This guide furnishes field-proven, step-by-step protocols for its application as a glycosyl donor and for its conversion to the unprotected cellotriose.

Introduction: The Strategic Advantage of Peracetylated Oligosaccharides

Complex carbohydrates are integral to a myriad of biological processes, from cell-cell recognition and immune responses to bacterial and viral pathogenesis.[1] The synthesis of structurally defined oligosaccharides is therefore critical for advancing our understanding of glycobiology and for the development of novel therapeutics, such as vaccines and targeted drug delivery systems.[2]

Cello-oligosaccharides (COS), composed of β-1,4-linked glucopyranose units, are of particular interest for their potential applications as prebiotics and elicitors of plant defense mechanisms.[3][4] While COS can be produced by the hydrolysis of cellulose, this often yields a mixture of varying lengths.[4][5] A bottom-up, chemical synthesis approach, starting from well-defined building blocks, offers precise control over the final structure.[6][7]

D-Cellotriose Undecaacetate emerges as a superior starting material for such syntheses. As the fully acetylated form of cellotriose, it overcomes the significant challenge of poor solubility that plagues unprotected carbohydrates in common organic solvents. Furthermore, the acetyl protecting groups are not merely passive solubilizing agents; they are active participants in the chemical strategy. The C2-acetyl group, in particular, plays a crucial role in directing the stereochemical outcome of glycosylation reactions through neighboring group participation, reliably yielding the desired 1,2-trans (β) glycosidic linkages.[8]

This guide will detail the practical application of D-Cellotriose Undecaacetate in two core synthetic transformations:

• Activation and Glycosylation: Utilizing the trisaccharide as a glycosyl donor to extend a carbohydrate chain.

• Global Deprotection: Efficient removal of all acetyl groups to yield the final, unprotected D-Cellotriose.

Physicochemical Properties of D-Cellotriose Undecaacetate

A thorough understanding of the starting material's properties is fundamental to successful synthesis.

Property	Value	Source
CAS Number	17690-94-7	[2][9][10][11]
Molecular Formula	C₄₀H₅₄O₂₇	[2][9][11]
Molecular Weight	966.84 g/mol	[2][9][11]
Appearance	White to off-white solid	Supplier Data
Solubility	Soluble in CH₂Cl₂, CHCl₃, THF, DMF; sparingly soluble in MeOH, EtOH; insoluble in water.	General Knowledge
Storage	Store at -20°C, keep dry.	[10][12]

Application I: D-Cellotriose Undecaacetate as a Glycosyl Donor

The primary application of this building block is to act as a "donor" of the cellotriose unit in a glycosylation reaction. To achieve this, the peracetylated sugar must first be converted into a more reactive species, such as a glycosyl halide or trichloroacetimidate. The subsequent reaction with a glycosyl "acceptor" (a sugar with a free hydroxyl group) forms the desired glycosidic bond.

Mechanistic Rationale: Neighboring Group Participation

The stereochemical outcome of the glycosylation is governed by the C2-acetyl group. During the activation of the anomeric center, the carbonyl oxygen of the C2-acetyl group attacks the incipient oxocarbenium ion from the α-face. This forms a stable, bicyclic dioxolenium ion intermediate. The glycosyl acceptor can then only attack from the opposite (β) face, resulting in the exclusive formation of the 1,2-trans-glycosidic linkage (a β-linkage in the case of glucose derivatives). This principle is a cornerstone of modern carbohydrate synthesis for achieving high stereoselectivity.[8]

Caption: Mechanism of 1,2-trans-glycosylation via neighboring group participation.

Protocol 1: Two-Step Glycosylation via a Glycosyl Bromide Donor

This protocol details the conversion of D-Cellotriose Undecaacetate to the corresponding glycosyl bromide, followed by a silver triflate-promoted glycosylation with a model acceptor, methyl 2,3,4-tri-O-benzyl-α-D-glucopyranoside.

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Application Notes and Protocols: D-Cellotriose Undecaacetate in Biofuel Development Research

Introduction: Overcoming the Challenge of Biomass Recalcitrance

The conversion of lignocellulosic biomass into biofuels is a cornerstone of the transition to a sustainable energy economy. However, the inherent resistance of plant cell walls to degradation, known as "biomass recalcitrance," presents a significant technological and economic hurdle.[1][2] Lignocellulosic biomass is a complex composite of cellulose, hemicellulose, and lignin. A key, yet often underestimated, contributor to this recalcitrance is the acetylation of hemicellulose polymers like xylan.[3][4] These acetyl groups act as physical shields, sterically hindering the access of cellulolytic enzymes to the cellulose backbone and limiting the efficiency of enzymatic hydrolysis.[3][5]

Furthermore, during the essential pretreatment stages designed to break down biomass, these acetyl groups are cleaved, releasing acetic acid. This acid can act as a potent inhibitor to the microorganisms, such as Saccharomyces cerevisiae, used in the subsequent fermentation step to produce ethanol.[6][7] Studying these inhibitory effects using actual biomass hydrolysates is complicated by a cocktail of other inhibitory compounds and structural variables.

This guide introduces D-Cellotriose Undecaacetate, a well-defined, fully acetylated oligosaccharide, as a powerful tool for systematically dissecting the dual challenges of steric hindrance and fermentation inhibition. As a soluble, high-purity substrate, it provides a controlled system to perform precise enzymatic assays and microbial fermentation studies, eliminating the confounding variables present in crude biomass.

Physicochemical Properties of D-Cellotriose Undecaacetate

Proper experimental design begins with a thorough understanding of the substrate. The key properties of D-Cellotriose Undecaacetate are summarized below.

Property	Value	Source(s)
CAS Number	17690-94-7	[8][9][10]
Molecular Formula	C₄₀H₅₄O₂₇	[8][9][11]
Molecular Weight	966.84 g/mol	[8][9][11]
Appearance	White Crystalline Solid	[9]
Purity	Min. 98%	[9]
Solubility	Soluble in DMSO, Methanol, Ethanol, Chloroform, Dichloromethane	[9]
Storage	0 to 8 °C, Hygroscopic - Protect from moisture	[9]

Application I: A Model Substrate for Characterizing Enzyme Activity

Expert Rationale: The complex and insoluble nature of native lignocellulose makes it a poor substrate for fundamental enzyme kinetics. D-Cellotriose Undecaacetate provides a soluble, chemically defined alternative to probe the activity and specificity of cellulolytic enzymes and acetyl xylan esterases. It allows researchers to quantify how acetylation directly impacts enzyme efficiency, a critical step in engineering more effective enzyme cocktails for industrial use.

Experimental Workflow for Enzyme Characterization

Caption: Workflow for enzymatic assays using D-Cellotriose Undecaacetate.

Protocol 1: Endoglucanase Activity Assay Using HPLC

This protocol measures an endoglucanase's ability to cleave the β-1,4-glycosidic bonds of a soluble, acetylated substrate.

• Substrate Preparation: Prepare a 10 mg/mL stock solution of D-Cellotriose Undecaacetate in DMSO. Further dilute to a working concentration of 1 mg/mL in 50 mM sodium citrate buffer (pH 5.0).

• Enzyme Preparation: Dilute the endoglucanase enzyme to be tested to a suitable concentration (e.g., 0.1-1.0 µg/mL) in the same sodium citrate buffer. The optimal concentration should be determined empirically to ensure linear reaction kinetics.

• Reaction Setup:

  • In a microcentrifuge tube, pre-warm 450 µL of the substrate working solution to the desired reaction temperature (e.g., 50°C) for 5 minutes.

  • Initiate the reaction by adding 50 µL of the pre-warmed enzyme solution.

  • For a negative control, add 50 µL of buffer instead of the enzyme solution.

• Incubation: Incubate the reaction mixture at the optimal temperature for the enzyme (e.g., 50°C) for various time points (e.g., 0, 10, 20, 30, 60 minutes).

• Reaction Termination: Stop the reaction at each time point by transferring 100 µL of the reaction mixture to a new tube and boiling for 10 minutes to denature the enzyme.

• Sample Analysis:

  • Centrifuge the terminated samples at 10,000 x g for 5 minutes.

  • Analyze the supernatant using High-Performance Liquid Chromatography (HPLC) with a suitable carbohydrate analysis column.[12][13]

  • Monitor for the decrease in the D-Cellotriose Undecaacetate peak and the appearance of smaller, acetylated oligosaccharide product peaks.

• Data Interpretation: Calculate the rate of substrate consumption or product formation. A higher rate indicates greater enzymatic efficiency on an acetylated substrate.

Application II: Quantifying the Inhibitory Effect of Acetate on Fermentation

Expert Rationale: A critical challenge in biofuel production is the decreased fermentation efficiency caused by inhibitors generated during biomass pretreatment. Acetic acid is a primary inhibitor.[6] This protocol provides a self-validating system to isolate and quantify the inhibitory effect of acetyl groups. By comparing a fermentation broth derived from acetylated cellotriose (releasing acetic acid in situ) with one from deacetylated cellotriose, the impact on yeast health and ethanol productivity can be precisely measured.

Logical Framework for Fermentation Inhibition Study

Caption: Comparing fermentation outcomes from deacetylated vs. acetylated substrates.

Protocol 2: Comparative Fermentation of Hydrolysates

This protocol compares ethanol production from two hydrolysates: one containing acetic acid released from D-Cellotriose Undecaacetate and a control without acetic acid.

• Substrate Preparation (Creation of Hydrolysates):

  • Arm A (Control - Deacetylated):

    • Suspend D-Cellotriose Undecaacetate in a 0.1 M NaOH solution at a concentration of 50 g/L.

    • Heat at 80°C for 1 hour to cleave the acetyl ester bonds.[6]

    • Cool the solution and neutralize to pH 5.0 with sulfuric acid.

    • Add a commercial cellulase cocktail and incubate at 50°C until saccharification is complete (monitor by HPLC until the cellotriose peak disappears).

    • Filter-sterilize the resulting glucose solution.

  • Arm B (Test - Acetylated):

    • Dissolve D-Cellotriose Undecaacetate in 50 mM sodium citrate buffer (pH 5.0) to achieve an equivalent starting sugar concentration as Arm A.

    • Add a cellulase cocktail that also contains acetyl xylan esterase activity.

    • Incubate at 50°C until saccharification is complete. This process will co-produce glucose and acetic acid.

    • Filter-sterilize the resulting hydrolysate.

• Yeast Pre-culture: Inoculate Saccharomyces cerevisiae into YPD medium and grow overnight at 30°C with shaking.

• Fermentation Setup:

  • Prepare fermentation flasks containing the sterile hydrolysates from Arm A and Arm B.

  • Inoculate each flask with the overnight yeast culture to a starting optical density (OD₆₀₀) of 1.0.

  • Incubate at 30°C with gentle agitation (e.g., 120 rpm). Use fermentation locks to maintain anaerobic conditions.

• Sampling and Analysis:

  • Aseptically withdraw samples at regular intervals (e.g., 0, 6, 12, 24, 48 hours).

  • Measure cell growth by reading the OD₆₀₀.

  • Centrifuge the samples and analyze the supernatant by HPLC to quantify concentrations of glucose, ethanol, and acetic acid.[12][14]

• Data Analysis and Presentation:

  • Plot the concentrations of glucose, ethanol, and cell density over time for both conditions.

  • Calculate the ethanol yield (g ethanol per g glucose consumed) and the volumetric productivity (g ethanol per L per hour).

  • Summarize the key endpoint data in a table for direct comparison.

Expected Results and Interpretation

Parameter	Arm A (Deacetylated)	Arm B (Acetylated)	Rationale for Difference
Final Ethanol Titer (g/L)	Higher	Lower	Acetic acid in Arm B inhibits yeast metabolic activity and diverts energy to stress response.
Glucose Consumption Rate	Faster	Slower	Yeast metabolic slowdown due to acetate-induced stress.
Final Acetic Acid (g/L)	~0	> 2-4	Released from the acetylated substrate in Arm B.
Ethanol Yield (g/g)	Higher	Lower	Inhibition reduces the efficiency of converting sugar to ethanol.

Conclusion and Future Perspectives

D-Cellotriose Undecaacetate is an invaluable research tool that enables a precise, quantitative investigation into the fundamental challenges of biomass utilization. By providing a chemically defined and soluble model system, it allows for the unambiguous characterization of enzyme performance on acetylated substrates and the direct measurement of acetate-induced inhibition on fermentative microorganisms. The protocols detailed herein serve as a robust foundation for researchers aiming to screen for hyper-performing enzymes, engineer more inhibitor-tolerant microbial strains, and ultimately design more efficient and economically viable processes for biofuel production.

References

• Zoghlami, A., & Paës, G. (2019). Lignocellulosic Biomass: Understanding Recalcitrance and Predicting Hydrolysis. Frontiers in Chemistry. Available at: [Link]

• Sluiter, A., et al. (2011). Determination of Structural Carbohydrates and Lignin in Biomass: Laboratory Analytical Procedure (LAP). National Renewable Energy Laboratory. Available at: [Link]

• Zoghlami, A., & Paës, G. (2019). Lignocellulosic Biomass: Understanding Recalcitrance and Predicting Hydrolysis. PMC. Available at: [Link]

• Pawar, P. M. A., et al. (2017). Acetylation of woody lignocellulose: significance and regulation. PMC - NIH. Available at: [Link]

• Pawar, P. M. A., et al. (2017). Acetylation of woody lignocellulose: significance and regulation. Frontiers in Plant Science. Available at: [Link]

• Mosier, N., et al. (2005). Features of promising technologies for pretreatment of lignocellulosic biomass. Bioresource Technology. (While not directly cited, this paper's concepts are reflected in the ACS publication on pretreatment methods). A similar overview is in: Sun, Y., & Cheng, J. (2002). Hydrolysis of lignocellulosic materials for ethanol production: a review. Bioresource technology, 83(1), 1-11. The provided link is: [Link]

• Laskar, D. D., et al. (2014). A novel method to analyze the degree of acetylation in biopolymers. PubMed. Available at: [Link]

• Yoo, C. G., et al. (2020). Chemical aspects of the composite structure of wood and its recalcitrance to enzymatic hydrolysis. Forest Products Laboratory. Available at: [Link]

• Sluiter, J. B., et al. (2010). Methods for Biomass Compositional Analysis. Max-Planck-Gesellschaft. Available at: [Link]

• Sukiman, M. I., et al. (2021). Biomass Deacetylation at Moderate Solid Loading Improves Sugar Recovery and Succinic Acid Production. MDPI. Available at: [Link]

• Becker, J., et al. (2021). Efficient Acylation of Sugars and Oligosaccharides in Aqueous Environment Using Engineered Acyltransferases. ACS Catalysis. Available at: [Link]

• Celignis (n.d.). Production of Ethanol from Biomass through Fermentation. Celignis Bioprocess Laboratory. Available at: [Link]

• Linko, M., et al. (1983). Ethanol Production by Fermentation of Pentoses and Hexoses from Cellulosic Materials. Critical Reviews in Biotechnology. Available at: [Link]

• Koutinas, A., et al. (2022). One-step hydrolysis ethanol fermentation of cellobiose and pinewood-cellulose by cell factories of non-GMO saccharomyces cerevisiae using kissiris and γ-alumina as support. Ulster University. Available at: [Link]

• Kumar, P., & Sharma, K. (2017). Pretreatment methods for lignocellulosic biofuels production: current advances, challenges and future prospects. Biofuel Research Journal. Available at: [Link]

• Güran, M. (2022). Enzymatic Hydrolysis Technologies for the Production of Biofuels. ResearchGate. Available at: [Link]

• Anuchi, S. O., et al. (2023). Pretreatment Methods for Lignocellulosic-Based Biomass to Provide Sustainable Biofuel and Environmental Benefits. A Review. Portugaliae Electrochimica Acta. Available at: [Link]

• Kumar, A. K., & Sharma, S. (2017). Recent updates on different methods of pretreatment of lignocellulosic feedstocks: a review. Journal of Environmental Chemical Engineering. Available at: [Link]

• Chandel, A. K., et al. (2012). Pretreatment Methods of Lignocellulosic Materials for Biofuel Production: A Review. Journal of Emerging Trends in Engineering and Applied Sciences. Available at: [Link]

• Wang, B., et al. (2022). Co-Fermentation of Glucose–Xylose–Cellobiose–XOS Mixtures Using a Synthetic Consortium of Recombinant Saccharomyces cerevisiae Strains. MDPI. Available at: [Link]

• Synthose (n.d.). D-Cellotriose undecaacetate, Min. 98%. Available at: [Link]

• Zuroff, T. R., et al. (2013). Consortia-mediated bioprocessing of cellulose to ethanol with a symbiotic Clostridium phytofermentans/yeast co-culture. PMC - PubMed Central. Available at: [Link]

• Li, M., & Xu, J. (2015). A new correction method for determination on carbohydrates in lignocellulosic biomass. ResearchGate. Available at: [Link]

• National Center for Biotechnology Information (n.d.). D-Cellotriose Undecaacetate. PubChem Compound Database. Available at: [Link]

• Mangan, D., et al. (2017). Novel substrates for the measurement of endo-1,4-β-glucanase (endo-cellulase). ResearchGate. Available at: [Link]

• Brunecky, R., et al. (2025). Advancing continuous enzymatic hydrolysis for improved biomass saccharification. Biotechnology for Biofuels and Bioproducts. Available at: [Link]

• Brunecky, R., et al. (2025). Advancing Continuous Enzymatic Hydrolysis for Improved Biomass Saccharification. National Renewable Energy Laboratory. Available at: [Link]

• Megazyme (n.d.). Cellulase Assay Kit (CellG3 Method). Available at: [Link]

• Van den Ende, W., et al. (2020). Engineering of cellobiose phosphorylase for the defined synthesis of cellotriose. PubMed. Available at: [Link]

• Vasić, K., et al. (2021). Bioethanol Production by Enzymatic Hydrolysis from Different Lignocellulosic Sources. Molecules. Available at: [Link]

• Hurst, P. L., et al. (1977). Substrate specificity and mode of action of a cellulase from Aspergillus niger. PMC. Available at: [Link]

• Singh, R., & Kumar, R. (2018). Applications of Cellulase in Biofuel Industry. ResearchGate. Available at: [Link]

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• 1. Lignocellulosic Biomass: Understanding Recalcitrance and Predicting Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Acetylation of woody lignocellulose: significance and regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Acetylation of woody lignocellulose: significance and regulation [frontiersin.org]
• 5. pubs.acs.org [pubs.acs.org]
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• 7. Production of Ethanol from Biomass through Fermentation - Celignis Bioprocess Laboratory [celignis.com]
• 8. biosynth.com [biosynth.com]
• 9. synthose.com [synthose.com]
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• 11. D-Cellotriose Undecaacetate | C40H54O27 | CID 54120661 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. MPRL | Catalysis for the Conversion of Biomass and Its Derivatives | Methods for Biomass Compositional Analysis [mprl-series.mpg.de]
• 13. researchgate.net [researchgate.net]
• 14. docs.nrel.gov [docs.nrel.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing D-Cellotriose Undecaacetate Synthesis

Welcome to the technical support center for the synthesis of D-Cellotriose Undecaacetate. This guide is designed for researchers, scientists, and professionals in drug development who are looking to enhance the yield and purity of their synthesis. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols based on established scientific principles and field-proven insights.

Troubleshooting Guide: Enhancing Yield and Purity

This section addresses common issues encountered during the synthesis of D-Cellotriose Undecaacetate via cellulose acetolysis. Each question is followed by a detailed explanation of the underlying causes and actionable solutions.

Q1: My overall yield of D-Cellotriose Undecaacetate is consistently low. What are the primary factors I should investigate?

Low yield is a frequent challenge in cellulose acetolysis and can stem from several factors throughout the experimental workflow. The key is to control the delicate balance between cellulose depolymerization and acetylation.

• Sub-optimal Reaction Conditions: The temperature and reaction time are critical parameters that dictate the extent of cellulose degradation.[1][2]

  • Explanation: Excessive heat or prolonged reaction times can lead to the over-degradation of the cellulose backbone, resulting in a higher proportion of glucose and cellobiose acetates at the expense of the desired cellotriose derivative. Conversely, insufficient reaction parameters will lead to incomplete depolymerization and a higher yield of larger, insoluble cellulose acetates.

  • Solution: A systematic optimization of reaction temperature and time is crucial. Start with established conditions (e.g., 50-85°C for 1-3 hours) and systematically vary these parameters.[3] Monitor the product distribution at different time points using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to identify the optimal window for maximizing cellotriose undecaacetate.

• Incorrect Reagent Stoichiometry: The ratio of acetic anhydride to the sulfuric acid catalyst is a critical factor influencing the reaction kinetics.

  • Explanation: A higher concentration of sulfuric acid can accelerate the hydrolysis of glycosidic bonds, leading to smaller oligosaccharides. While this can increase the overall amount of soluble products, it may not favor the formation of cellotriose.

  • Solution: Adhere to the well-established 9:1 ratio of acetic anhydride to sulfuric acid.[4] This ratio provides a good balance between acetylation and controlled depolymerization.

• Inefficient Purification: Significant product loss can occur during the isolation and purification stages.

  • Explanation: D-Cellotriose Undecaacetate is part of a complex mixture of acetylated cellooligomers of varying degrees of polymerization (DP). Inefficient separation techniques can lead to co-elution or co-precipitation of the desired product with other oligomers, reducing the final isolated yield.

  • Solution: Employ high-resolution purification techniques. Fractional crystallization is a powerful method for separating oligosaccharide acetates.[5] Additionally, chromatographic methods like Gel Permeation Chromatography (GPC) or HPLC with appropriate stationary and mobile phases can effectively separate the desired product.

Q2: I am observing a significant amount of dark, tar-like substances in my crude product. What causes this and how can I prevent it?

The formation of dark-colored impurities is a common sign of unwanted side reactions, primarily the degradation of sugar units under acidic conditions.

• Explanation: The strong acidic environment and elevated temperatures used in acetolysis can lead to the dehydration of monosaccharides (formed from over-degradation) into furan derivatives, which can then polymerize to form dark, humic-like substances.

• Solution:

  • Strict Temperature Control: Maintain the reaction temperature within the optimal range and avoid localized overheating. Use a well-controlled oil bath or heating mantle.

  • Minimize Reaction Time: As soon as the optimal reaction time for cellotriose formation is reached (determined through your optimization experiments), quench the reaction promptly by pouring the mixture into ice-cold water.

  • Source of Cellulose: The purity of the starting cellulose material can also play a role. Lignin and hemicellulose impurities in the cellulose source can also contribute to the formation of colored byproducts.[6] Using a high-purity α-cellulose is recommended.

Q3: My purification by fractional crystallization is not yielding a product of high purity. How can I improve this?

Fractional crystallization relies on the differential solubility of the various acetylated cellooligomers in a given solvent system. Optimizing this process is key to achieving high purity.

• Explanation: The solubility of acetylated oligosaccharides is highly dependent on their degree of polymerization and the solvent system used. Finding the right combination of a good solvent and a miscible anti-solvent is crucial for selective precipitation.

• Solution:

  • Solvent System Selection: Experiment with different solvent/anti-solvent pairs. A common approach is to dissolve the crude mixture in a good solvent like acetone or chloroform and then slowly add an anti-solvent such as ethanol, methanol, or water to induce precipitation.

  • Controlled Precipitation: The rate of anti-solvent addition and the temperature at which crystallization occurs are critical. Slow addition of the anti-solvent at a controlled temperature will promote the formation of well-defined crystals of the less soluble, higher molecular weight oligomers first, allowing for their separation. The desired D-Cellotriose undecaacetate can then be precipitated from the mother liquor by further addition of the anti-solvent.

  • Seeding: Introducing a small crystal of pure D-Cellotriose Undecaacetate (if available) can help initiate selective crystallization.

Frequently Asked Questions (FAQs)

Q1: What is the optimal source of cellulose for this synthesis?

The choice of cellulose source can impact the product distribution and purity. High-purity α-cellulose, such as that derived from cotton linters or microcrystalline cellulose (MCC), is recommended. These sources have a high degree of polymerization and low levels of lignin and hemicellulose impurities, which can interfere with the reaction and purification.[7]

Q2: How can I monitor the progress of the acetolysis reaction?

Thin Layer Chromatography (TLC) is a convenient method for monitoring the reaction progress. A suitable mobile phase, such as a mixture of toluene and ethyl acetate, can separate the acetylated oligosaccharides based on their polarity (and thus, their degree of polymerization). By spotting the reaction mixture at different time points, you can visualize the disappearance of the starting material and the appearance of the product mixture. This allows for a qualitative assessment of when the optimal product distribution is reached.

Q3: What are the expected spectroscopic signatures for D-Cellotriose Undecaacetate?

• ¹H NMR (in CDCl₃): Expect a complex spectrum with multiple signals in the acetate methyl region (around 2.0-2.1 ppm). The anomeric protons will appear as doublets in the region of 4.5-6.3 ppm. The remaining ring protons will be in the 3.5-5.5 ppm range.

• ¹³C NMR (in CDCl₃): The carbonyl carbons of the acetate groups will resonate around 169-171 ppm. The anomeric carbons will be in the 95-105 ppm region, and the other ring carbons will appear between 60-80 ppm. The methyl carbons of the acetate groups will be around 20-21 ppm.

Q4: Can I use a different acid catalyst instead of sulfuric acid?

While other strong acids like perchloric acid have been used for cellulose acetylation, sulfuric acid is the most common and well-documented catalyst for this transformation.[9] Using alternative catalysts would require significant re-optimization of the reaction conditions. Solid acid catalysts are also being explored as more environmentally friendly alternatives, but their efficiency can be limited by the solid-to-solid contact with cellulose.[10]

Experimental Protocols

Protocol 1: Synthesis of D-Cellotriose Undecaacetate via Cellulose Acetolysis

This protocol provides a starting point for the synthesis. Optimization of reaction time and temperature is recommended to maximize the yield of the desired product.

Materials:

• Microcrystalline cellulose (high purity)

• Acetic anhydride (analytical grade)

• Sulfuric acid (concentrated, 98%)

• Glacial acetic acid

• Ice

• Deionized water

• Acetone

• Ethanol

Procedure:

• Cellulose Activation: In a three-necked round-bottom flask equipped with a mechanical stirrer and a thermometer, suspend 10 g of dry microcrystalline cellulose in 100 mL of glacial acetic acid. Stir the suspension at room temperature for 1 hour to ensure proper swelling of the cellulose.

• Preparation of Acetylating Mixture: In a separate beaker, carefully and slowly add 10 mL of concentrated sulfuric acid to 90 mL of acetic anhydride while cooling in an ice bath. Caution: This mixture is highly corrosive and the addition is exothermic.

• Acetolysis Reaction: Slowly add the pre-cooled acetylating mixture to the cellulose suspension while maintaining the reaction temperature between 50-55°C using a water bath. Stir the mixture vigorously. The cellulose will gradually dissolve as it undergoes acetolysis.

• Reaction Monitoring: Monitor the reaction progress by taking small aliquots at regular intervals (e.g., every 30 minutes) and analyzing them by TLC.

• Quenching: Once the desired degree of depolymerization is achieved (typically 2-3 hours), pour the reaction mixture slowly into a large beaker containing 1 L of ice-cold water with vigorous stirring. A white precipitate of acetylated cellooligomers will form.

• Isolation of Crude Product: Allow the precipitate to settle, then decant the supernatant. Wash the precipitate repeatedly with deionized water until the washings are neutral to pH paper. Collect the crude product by filtration and dry it in a vacuum oven at 40-50°C.

Protocol 2: Purification by Fractional Crystallization

Procedure:

• Dissolution: Dissolve the crude acetylated cellooligomer mixture in a minimal amount of warm acetone.

• Fractional Precipitation: While stirring, slowly add ethanol (as the anti-solvent) dropwise to the acetone solution. Larger, less soluble acetylated oligomers will precipitate first.

• Separation of Fractions: Filter off the initial precipitate (higher DP oligomers). Continue to add ethanol to the filtrate to precipitate subsequent fractions. The fraction richest in D-Cellotriose Undecaacetate is typically found in the middle fractions.

• Recrystallization: The fraction containing the highest concentration of D-Cellotriose Undecaacetate can be further purified by recrystallization from a suitable solvent system (e.g., acetone/ethanol or chloroform/methanol).

Protocol 3: Purification by Gel Permeation Chromatography (GPC)

GPC separates molecules based on their size in solution, making it an effective technique for fractionating the acetylated cellooligomer mixture.

Typical Conditions:

• Columns: A set of GPC columns with a suitable pore size for separating low molecular weight polymers (e.g., polystyrene-divinylbenzene based columns).

• Mobile Phase: Tetrahydrofuran (THF) or chloroform are commonly used mobile phases for acetylated oligosaccharides.

• Detector: A refractive index (RI) detector is typically used.

• Procedure: Dissolve the crude product in the mobile phase, filter it, and inject it into the GPC system. Collect fractions as they elute from the column. Analyze the fractions by TLC or HPLC to identify those containing pure D-Cellotriose Undecaacetate.

Visualizing the Workflow

Diagram 1: Synthesis Workflow

Caption: Workflow for D-Cellotriose Undecaacetate Synthesis.

Diagram 2: Troubleshooting Logic

Caption: Troubleshooting Logic for Low Yield Issues.

References

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• Multiscale Study of Functional Acetylation of Cellulose Nanomaterials by Design: Ab Initio Mechanisms and Chemical Reaction Microkinetics. ACS Sustainable Chemistry & Engineering.
• Controlled depolymerisation of cellulose to a given degree of polymeris
• The role of acid catalysts in the manufacture of cellulose acet
• Controlled depolymerisation of cellulose to a given degree of polymeris
• Phenomenex. (2025, June 6).
• Devlopment of Solid Acid Catalysts for Cellulose Acet
• Reaction behavior of solid acid catalytic cellulose acetyl
• PubChem. (n.d.).
• (PDF) CONTROLLED DEPOLYMERISATION OF CELLULOSE TO A GIVEN DEGREE OF POLYMERISATION.
• Microwave-Assisted Solvent-Free Acetylation of Cellulose with Acetic Anhydride in the Presence of Iodine as a C
• Mobile-Phase Optimization Strategies in Reversed-Phase HPLC.
• How to Prepare and Optimise HPLC Mobile Phases: For Accurate and Efficient Separ
• Determination of Molecular Weight Distribution (GPC/SEC). AIMPLAS.
• Mastelf. (2025, January 8). Optimizing Mobile Phase Composition: A Practical Approach to Enhancing HPLC Performance.
• The GPC Method for Determining Molecular Mass. Infinita Lab.
• Strategies for Method Development and Optimiz
• Tips & Tricks GPC/SEC: A Look at Molar Mass Averages and How They Are Affected By SEC Baseline and Integr
• Measurement of Molecular Weight by using GPC method. Shimadzu.
• Effect of Acid Hydrolysis Conditions on the Extraction of Cellulose Nanocrystals. MDPI.
• (PDF) Synthesis and Sustainable Applications of Cellulose Esters and Ethers: A Review.
• ANALYSIS OF POLYMERS BY GPC/SEC PHARMACEUTICAL APPLIC
• 1H NMR study on substituent distribution of cellulose diacet
• Factors to decrease the cellulose conversion of enzymatic hydrolysis of lignocellulose at high solid concentrations.
• Complete 1H and 13C NMR spectral assignment of d-glucofuranose. SLU.
• Decreasing the Crystallinity and Degree of Polymerization of Cellulose Increases Its Susceptibility to Enzymatic Hydrolysis and Ferment
• Analyzing Cellulose Degree of Polymerization and Its Relevancy to Cellulosic Ethanol.
• Acid-Hydrolysis-Assisted Cellulose Nanocrystal Isolation from Acacia mearnsii de Wild. Wood Kraft Pulp. MDPI.
• recovery and characterization of cellulosic solid residues (CSR) and CNC.
• [PDF] Fractional Precipitation of Serum Proteins. Semantic Scholar.
• Recent Advances in the Utilization of Cellulose from Food Processing Byproducts for the Gener
• Aqueous-Cellulose-Solvent-Derived Changes in Cellulose Nanocrystal Structure and Reinforcing Effects.
• Practical techniques for creating nanocellulose film and the applic
• D-glucose(2280-44-6) 1H NMR spectrum. ChemicalBook.

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Troubleshooting guide for the purification of D-Cellotriose Undecaacetate

Welcome to the technical support hub for researchers, scientists, and drug development professionals working with D-Cellotriose Undecaacetate. This guide provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during the purification of this complex oligosaccharide. As Senior Application Scientists, we have designed this resource to provide not just procedural steps, but the underlying scientific principles to empower you to solve challenges effectively.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address specific issues that may arise during the purification of D-Cellotriose Undecaacetate, which is often synthesized via the acetolysis of cellulose.

Q1: My final product shows multiple spots on Thin Layer Chromatography (TLC). What are the likely impurities and how do I identify them?

A1: Multiple spots on a TLC plate are a clear indication of a heterogeneous mixture. Given that D-Cellotriose Undecaacetate is typically prepared from the partial acetolysis of cellulose, the impurities are most likely other acetylated cello-oligosaccharides with varying degrees of polymerization (DP).[1]

Common Impurities:

• Acetylated Oligosaccharides with Different DP: You may have species like acetylated cellobiose (DP2), cellotetraose (DP4), or even higher-order oligosaccharides.[1] Oligosaccharides with a higher DP will generally have lower mobility on silica gel TLC.

• Incompletely Acetylated Products: If the acetylation reaction was not driven to completion, you might have cellotriose species with fewer than eleven acetate groups. These will be more polar and exhibit significantly lower mobility.

• Degradation Products: Although less common under standard acetylation conditions, harsh or prolonged exposure to acidic conditions during acetolysis can cause some degradation, leading to smaller, more polar byproducts.[2]

• Anomers: You may also be observing different anomers (α and β) of the acetylated oligosaccharides, which can sometimes be resolved as separate, closely-spaced spots depending on the solvent system.[3]

Identification Strategy:

• Co-spotting: If available, spot your sample alongside standards of acetylated cellobiose and cellotetraose on the same TLC plate to compare Rf values.

• Preparative TLC/Column Chromatography: Scrape the individual bands from a preparative TLC plate or collect fractions from a column, and analyze them separately using mass spectrometry to determine their molecular weights.[4][5] This will confirm the DP of each impurity.

• Deacetylation: A fraction can be deacetylated using a standard procedure (see protocol below).[1] The resulting un-acetylated oligosaccharides can then be analyzed by paper chromatography or HPLC and compared to known standards like cellobiose and cellotriose.[3][6]

Q2: I'm having difficulty separating D-Cellotriose Undecaacetate (DP3) from acetylated cellotetraose (DP4) using silica gel column chromatography. How can I improve the resolution?

A2: This is a common challenge as fully acetylated oligosaccharides of similar size can have very close polarity, making separation difficult. The key to improving resolution lies in optimizing your chromatographic conditions.[1][4]

Strategies for Improved Resolution:

• Solvent System Optimization: The polarity of your mobile phase is critical. For silica gel chromatography, start with a relatively non-polar system and gradually increase polarity. A common starting point for acetylated carbohydrates is a mixture of benzene and methanol or benzene and ethyl acetate.[1][3]

  • Recommendation: Begin with a 1:1 (v/v) mixture of benzene and ethyl acetate.[1] If resolution is poor, try decreasing the proportion of the more polar solvent (ethyl acetate) to increase the retention time on the column, which often enhances separation between closely related compounds.

• Column Dimensions: Use a long, narrow column. A higher length-to-diameter ratio increases the number of theoretical plates, providing more opportunities for the compounds to separate. For a 15-gram sample of crude acetolyzate, a column with dimensions of approximately 6.5 x 50 cm has been shown to be effective.[1]

• Flow Rate: Reduce the elution speed. A slower flow rate allows for better equilibration of the analyte between the stationary and mobile phases, leading to sharper peaks and improved resolution.

• Gradient Elution: If isocratic elution (using a single solvent mixture) fails, a shallow gradient elution can be highly effective. Start with a less polar mixture and slowly increase the concentration of the more polar solvent over time. This will elute the less polar compounds first and then gradually release the more tightly bound, more polar compounds.

Q3: My purified D-Cellotriose Undecaacetate is a persistent syrup and won't crystallize. What can I do?

A3: The syrupy state is often due to the presence of minor impurities or residual solvent, which inhibit the formation of a crystal lattice. The goal is to remove these contaminants and provide the right conditions for crystallization.

Troubleshooting Steps:

• Ensure High Purity: First, confirm the purity of your product is >99% by HPLC or high-resolution TLC. If impurities are present, re-purify using column chromatography with a very shallow solvent gradient.

• Remove Residual Solvents: Co-evaporate your sample with a high-boiling point, non-solvent like toluene or heptane under reduced pressure. This can help azeotropically remove traces of purification solvents (e.g., ethyl acetate, methanol).

• Induce Crystallization:

  • Solvent/Anti-Solvent System: Dissolve the syrup in a minimal amount of a good solvent (e.g., hot ethanol, dichloromethane). Then, slowly add a non-solvent (e.g., hexane, diethyl ether) until the solution becomes slightly turbid. Allow the solution to stand undisturbed, ideally in the refrigerator or freezer, for several days.[1]

  • Seeding: If you have a few seed crystals from a previous batch, adding one or two to the supersaturated solution can initiate crystallization.

  • Scratching: Gently scratching the inside of the glass flask with a glass rod at the meniscus can create microscopic imperfections that serve as nucleation sites for crystal growth.

Experimental Protocols & Data

Protocol 1: Preparative Silica Gel Column Chromatography

This protocol is adapted from established methods for separating acetylated cellulose oligomers.[1]

• Column Packing:

  • Prepare a slurry of silica gel (60 Å, 230-400 mesh) in the initial, least polar mobile phase (e.g., Benzene:Ethyl Acetate 1:1 v/v).

  • Pour the slurry into the column and allow it to pack under gravity, gently tapping the column to ensure even packing. Add a layer of sand to the top of the silica bed.

• Sample Loading:

  • Dissolve your crude acetylated mixture (e.g., 15 grams) in a minimal amount of dichloromethane or the mobile phase.

  • In a separate flask, add a small amount of silica gel to this solution and evaporate the solvent to create a dry, free-flowing powder.

  • Carefully layer this dry-loaded sample onto the sand at the top of the column. This technique prevents band broadening.

• Elution:

  • Begin elution with the initial mobile phase. The process can be lengthy, requiring several days and a large volume of solvent (e.g., 12 liters for a 15g separation).[1]

  • Collect fractions of a consistent volume (e.g., 20-30 mL).

• Fraction Analysis:

  • Analyze every few fractions by TLC to monitor the separation. Spot the fractions on a silica gel TLC plate and develop it in a suitable solvent system (e.g., Benzene:Methanol 4:1 v/v).[3]

  • Visualize the spots. A non-destructive method for these hydrophobic compounds is to spray the plate with water, which makes the spots appear as opaque white areas.[3]

  • Combine the fractions containing the pure D-Cellotriose Undecaacetate.

Table 1: Recommended Chromatographic Systems

Technique	Stationary Phase	Recommended Mobile Phase (v/v)	Purpose	Reference
TLC	Silica Gel G	Benzene:Methanol (4:1)	Rapid purity assessment	[3]
Column	Silica Gel (60 Å)	Benzene:Ethyl Acetate (1:1)	Preparative scale purification	[1]
HPLC	Amino (NH2) Column	Acetonitrile:Water Gradient	High-resolution analysis & final purification	[7]

Protocol 2: Deacetylation for Structural Verification

This protocol allows you to remove the acetate groups to verify the underlying cellotriose backbone.[1]

• Dissolve a small amount (e.g., 50 mg) of purified D-Cellotriose Undecaacetate in a flask with 0.2 N sodium methoxide in anhydrous methanol (2-3 mL).

• Stir the suspension at room temperature for 4 hours.

• The deacetylated product, cellotriose, will precipitate. Isolate the solid by filtration or centrifugation and wash with cold methanol.

• The identity of the resulting cellotriose can be confirmed by comparing it with an authentic standard using paper chromatography or HPLC.[6]

Workflow & Logic Diagrams

To aid in your troubleshooting process, the following diagrams illustrate the logical flow of purification and the principles of separation.

Caption: Troubleshooting workflow for D-Cellotriose Undecaacetate purification.

Sources

• 1. fpl.fs.usda.gov [fpl.fs.usda.gov]
• 2. bioresources.cnr.ncsu.edu [bioresources.cnr.ncsu.edu]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. ijirmps.org [ijirmps.org]
• 5. Linkage Analysis of Oligosaccharides and Polysaccharides: A Tutorial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cellotriose Oligosaccharide | Megazyme [megazyme.com]
• 7. jfda-online.com [jfda-online.com]

Technical Support Center: A Researcher's Guide to D-Cellotriose Undecaacetate

Welcome to the technical support center for D-Cellotriose Undecaacetate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information on the optimal storage, handling, and use of this compound. Here, we address common questions and troubleshooting scenarios to ensure the integrity of your experiments and the reliability of your results.

Section 1: Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the properties and handling of D-Cellotriose Undecaacetate.

Q1: What is the recommended long-term storage condition for D-Cellotriose Undecaacetate?

For long-term stability, D-Cellotriose Undecaacetate should be stored at or below -15°C, with -20°C being the most commonly recommended temperature.[1][2] The acetyl groups on the sugar backbone are susceptible to hydrolysis over time, and low temperatures significantly slow down this degradation process, preserving the integrity of the compound for extended periods.

Q2: Can I store D-Cellotriose Undecaacetate at room temperature for a short period?

While some suppliers indicate that the compound can be shipped at ambient temperature, it is not advisable for storage. D-Cellotriose Undecaacetate is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[3][4] This moisture can accelerate the hydrolysis of the acetate esters, leading to the degradation of the compound. If short-term storage outside of a freezer is unavoidable, it is crucial to keep the container tightly sealed in a desiccator to protect it from humidity.

Q3: In which solvents is D-Cellotriose Undecaacetate soluble?

D-Cellotriose Undecaacetate is a highly acetylated oligosaccharide, which renders it soluble in a range of polar organic solvents. Commonly used solvents include:

• Dimethyl sulfoxide (DMSO)

• Dichloromethane (DCM)

• Chloroform

• Ethyl acetate (EtOAc)

• Ethanol (EtOH)

• Methanol (MeOH)

The solubility in aqueous solutions is limited due to the hydrophobic nature of the acetyl groups.[5][6]

Q4: How should I prepare a stock solution of D-Cellotriose Undecaacetate?

When preparing a stock solution, it is recommended to use a high-purity, anhydrous grade of the chosen solvent to minimize the risk of hydrolysis. A general procedure is as follows:

• Allow the vial of D-Cellotriose Undecaacetate to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture onto the compound.

• Weigh the desired amount of the compound in a clean, dry vial.

• Add the appropriate volume of the chosen solvent.

• Vortex or sonicate the mixture to ensure complete dissolution. For highly acetylated mannans, which are structurally similar, dissolving in DMSO may be facilitated by mixing at 60°C for an extended period.[5][6]

Stock solutions should be stored at -20°C or -80°C in tightly sealed vials to maintain stability. It is advisable to prepare smaller aliquots to avoid repeated freeze-thaw cycles.

Q5: Is D-Cellotriose Undecaacetate considered hazardous?

Based on the Safety Data Sheet for the unacetylated parent compound, D-(+)-Cellotriose, it is not classified as a hazardous substance.[3] However, the acetylation may alter its properties. It is always recommended to handle any chemical compound with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. For specific safety information, users should consult the Safety Data Sheet (SDS) provided by their supplier.

Section 2: Troubleshooting Guide

This section addresses specific issues that researchers may encounter during their experiments with D-Cellotriose Undecaacetate.

Issue 1: The compound is difficult to dissolve.

• Symptom: D-Cellotriose Undecaacetate does not fully dissolve in the chosen solvent, or the dissolution is very slow.

• Possible Cause 1: Inappropriate Solvent Choice. While soluble in several organic solvents, the dissolution rate can vary.

  • Solution: DMSO is often an excellent choice for dissolving highly acetylated sugars due to its high polarity and ability to disrupt intermolecular hydrogen bonding.[5][6][7]

• Possible Cause 2: Insufficient Mixing or Low Temperature. The compound may require more energy to dissolve completely.

  • Solution: Gentle warming (e.g., to 30-40°C) and sonication can significantly improve the rate of dissolution. Be cautious with volatile solvents like DCM and chloroform when heating.

• Possible Cause 3: Moisture Contamination. The compound may have absorbed moisture, which can affect its solubility characteristics.

  • Solution: Ensure the compound has been stored under dry conditions. If moisture absorption is suspected, drying the compound under a high vacuum may be necessary, although preventing moisture exposure is the best practice.

Issue 2: Inconsistent experimental results over time.

• Symptom: Experiments performed with the same stock solution yield different results on different days.

• Possible Cause 1: Degradation of the Stock Solution. The acetyl groups may be hydrolyzing over time, especially if the solution is not stored properly.

  • Solution: Store stock solutions at -20°C or -80°C in small, single-use aliquots to minimize freeze-thaw cycles and exposure to atmospheric moisture. Use anhydrous solvents for preparing the stock solution.

• Possible Cause 2: Incomplete Dissolution. If the compound is not fully dissolved in the stock solution, the concentration will not be uniform, leading to variability in experiments.

  • Solution: Visually inspect the stock solution to ensure there is no undissolved particulate matter. If necessary, filter the solution through a solvent-compatible syringe filter.

Issue 3: Unexpected peaks in analytical data (e.g., HPLC, NMR).

• Symptom: Analytical results show the presence of unexpected impurities.

• Possible Cause 1: Deacetylation. The compound may have partially deacetylated due to exposure to moisture or incompatible pH conditions.

  • Solution: Always handle the compound and its solutions under anhydrous conditions where possible. Avoid acidic or basic conditions unless a deacetylation reaction is intended. The progress of deacetylation can be monitored by Thin-Layer Chromatography (TLC), where the deacetylated product will have a lower Rf value (more polar) than the starting material.[8]

• Possible Cause 2: Contaminated Solvent. The solvent used for dissolution or analysis may contain impurities.

  • Solution: Use high-purity, HPLC-grade, or spectroscopy-grade solvents. Run a blank analysis of the solvent to check for any interfering peaks.

Section 3: Data and Protocols

This section provides a summary of key quantitative data and a detailed experimental protocol for dissolving D-Cellotriose Undecaacetate.

Quantitative Data Summary

Parameter	Value	Source(s)
Molecular Formula	C₄₀H₅₄O₂₇	[9]
Molecular Weight	966.84 g/mol	[9]
Long-Term Storage	≤ -15°C	[1]
Recommended Storage	-20°C	[2]
Appearance	White to Off-White Solid	[3]
Hygroscopicity	Hygroscopic	[3][4]

Experimental Protocol: Preparation of a 10 mM Stock Solution in DMSO

• Materials:

  • D-Cellotriose Undecaacetate (MW: 966.84 g/mol )

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Calibrated analytical balance

  • Sterile, amber glass vial with a PTFE-lined screw cap

  • Calibrated micropipettes

  • Vortex mixer

  • Sonicator bath

• Procedure:

  • Remove the vial of D-Cellotriose Undecaacetate from the -20°C freezer and place it in a desiccator at room temperature for at least 30 minutes to allow it to equilibrate.

  • In a tared, sterile amber glass vial, accurately weigh approximately 9.67 mg of D-Cellotriose Undecaacetate.

  • Using a calibrated micropipette, add 1.0 mL of anhydrous DMSO to the vial.

  • Tightly cap the vial and vortex thoroughly for 1-2 minutes.

  • If the solid is not completely dissolved, place the vial in a sonicator bath for 5-10 minutes, or until the solution is clear. Gentle warming to 30-40°C can be applied if necessary.

  • Once fully dissolved, the 10 mM stock solution is ready for use.

  • For storage, create smaller aliquots in sterile microcentrifuge tubes or amber glass vials and store at -20°C or -80°C.

Section 4: Visualized Workflow

Workflow for Proper Handling and Stock Solution Preparation

Caption: Workflow for handling D-Cellotriose Undecaacetate and preparing stock solutions.

References

• Lundqvist, J., et al. (2020). Acetylation and Sugar Composition Influence the (In)Solubility of Plant β-Mannans and Their Interaction with Cellulose Surfaces. ACS Sustainable Chemistry & Engineering, 8(25), 9496–9507. Available from: [Link]

• PubChem. D-Cellotriose Undecaacetate. National Center for Biotechnology Information. Available from: [Link]

• Potluri, V. K., et al. (2002). Peracetylated sugar derivatives show high solubility in liquid and supercritical carbon dioxide. Organic Letters, 4(14), 2333–2335. Available from: [Link]

• Tuhat Research Portal. Acetylation and Sugar Composition Influence the (In)Solubility of Plant β-Mannans and Their Interaction with Cellulose Surfaces. University of Helsinki. Available from: [Link]

• ResearchGate. (2020). Acetylation and Sugar Composition Influence the (In)Solubility of Plant β-Mannans and Their Interaction with Cellulose Surfaces. Available from: [Link]

• American Chemical Society. (2021). Determination and Correlation of Solubility of N-Acetylglucosamine in Four Aqueous Binary Solvents from 283.15 to 323.15 K. ACS Omega, 6(42), 28087–28096. Available from: [Link]

• Williams, S. J., & Withers, S. G. (2002). Selective anomeric acetylation of unprotected sugars in water. Beilstein Journal of Organic Chemistry, 6, 23. Available from: [Link]

• BioResources. (2020). Long-term isothermal stability of deep eutectic solvents. Available from: [Link]

• ResearchGate. (2021). Dissolution of Cellulose in Ionic Liquid–DMSO Mixtures: Roles of DMSO/IL Ratio and the Cation Alkyl Chain Length. Available from: [Link]

• Semantic Scholar. (1949). Acetylation of Sugars. Available from: [Link]

• National Institutes of Health. (2007). Chain and conformation stability of solid-state DNA: implications for room temperature storage. Nucleic Acids Research, 35(1), 123–133. Available from: [Link]

Sources

• 1. biosynth.com [biosynth.com]
• 2. D-Cellotriose Undecaacetate | 17690-94-7 [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. tuhat.helsinki.fi [tuhat.helsinki.fi]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. D-Cellotriose Undecaacetate | C40H54O27 | CID 54120661 - PubChem [pubchem.ncbi.nlm.nih.gov]

Common impurities and byproducts in D-Cellotriose Undecaacetate synthesis

Technical Support Center: D-Cellotriose Undecaacetate Synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of D-Cellotriose Undecaacetate. This guide is designed to provide in-depth, practical solutions to common challenges encountered during the acetylation of D-Cellotriose. As a critical intermediate in various glycochemical syntheses, achieving high purity is paramount. This document offers troubleshooting advice and validated protocols to help you navigate the complexities of this reaction, ensuring reliable and reproducible outcomes.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding impurities and side reactions in the synthesis of D-Cellotriose Undecaacetate.

Q1: What are the primary types of impurities I should expect in my crude D-Cellotriose Undecaacetate product?

A: Impurities in this synthesis generally fall into four categories:

• Incompletely Acetylated Intermediates: These are cellotriose molecules where one or more of the eleven hydroxyl groups have failed to react. Species like deca-acetates and nona-acetates are common and are often the most challenging to separate due to their similar polarity to the final product.

• Starting Material: Residual, unreacted D-Cellotriose may be present if the reaction does not go to completion.

• Reaction Byproducts: The reagents themselves can generate impurities. Acetic anhydride can form acetic acid upon exposure to moisture, and pyridine, often used as a catalyst and solvent, can be difficult to remove.[1][2]

• Degradation Products: Under harsh acidic conditions or elevated temperatures, the glycosidic bonds linking the glucose units can be hydrolyzed.[3][4][5] This would lead to the formation of acetylated cellobiose or glucose, which can complicate purification.

Q2: My final product has a persistent yellow or brown tint. What causes this discoloration and how can I prevent it?

A: Discoloration is a frequent issue and is typically caused by impurities generated from the solvent, particularly when using pyridine. Pyridine can react with acetic anhydride to form colored byproducts.[2] Additionally, overheating the reaction can lead to caramelization or decomposition of the carbohydrate.

• Preventative Measures:

  • Use high-purity, dry pyridine. Distilling pyridine before use is highly recommended.

  • Maintain careful temperature control. For most standard procedures, running the reaction at room temperature or slightly elevated temperatures (e.g., up to 70°C) is sufficient.[1]

  • Ensure a complete workup to remove all traces of pyridine. Co-evaporation with a high-boiling point solvent like toluene is an effective technique for removing residual pyridine.[1]

Q3: My NMR spectrum shows a mixture of α and β anomers. Is this normal, and can I control the anomeric ratio?

A: Yes, observing a mixture of anomers is common. The peracetylation reaction often results in a mixture of the α and β forms of the final product. The ratio can be influenced by the reaction conditions.[6]

• Thermodynamic vs. Kinetic Control:

  • Kinetic Product (Often β-anomer): Reactions run at lower temperatures with a weak base catalyst (like sodium acetate) may favor the kinetic product.[6]

  • Thermodynamic Product (Often α-anomer): Reactions performed over longer periods, sometimes with a Lewis acid catalyst, tend to favor the more stable thermodynamic product, which is often the α-anomer due to the anomeric effect.[6]

For most applications where the acetylated sugar is an intermediate, this anomeric mixture is acceptable as the anomeric acetate is often replaced in subsequent glycosylation reactions. If a specific anomer is required, chromatographic separation or stereoselective synthesis methods would be necessary.

Part 2: Troubleshooting Guide

This section provides a problem-oriented approach to resolving specific issues observed during and after the synthesis.

Problem: Multiple Spots on Thin Layer Chromatography (TLC)

Observation: Your developed TLC plate shows more than just the product spot.

Workflow for Troubleshooting TLC Results

Caption: Troubleshooting guide for TLC analysis.

Expert Interpretation:

• Baseline Spot (Rf ≈ 0): This indicates the presence of highly polar compounds, most commonly the unreacted D-Cellotriose starting material. Its numerous free hydroxyl groups cause it to adhere strongly to the silica gel.

• Spots Near Product: Spots with Rf values slightly lower than the main product spot are characteristic of partially acetylated oligomers.[7] These molecules are less polar than the starting material but more polar than the fully acetylated product.

• Actionable Advice: If significant starting material remains, consider increasing the reaction time or the equivalents of acetic anhydride.[1] For removing partially acetylated species, purification is necessary. Recrystallization can be effective, but column chromatography offers a more robust separation.

Problem: Complex ¹H NMR Spectrum with Unexpected Peaks

Observation: The proton NMR spectrum of your purified product shows more peaks than expected for the pure undecaacetate, complicating structural confirmation.

Expert Interpretation: A clean ¹H NMR of D-Cellotriose undecaacetate should primarily show signals in two regions: the anomeric protons (around 4.5-6.5 ppm) and a cluster of ring and acetyl methyl protons (around 3.5-5.5 ppm and 1.9-2.1 ppm, respectively). Unexpected peaks often point to specific impurities.

Table 1: Common Impurities and their ¹H NMR Signatures

Impurity Type	Likely Chemical Shift Region (ppm)	Causality & Explanation
Residual Pyridine	7.0 - 8.5	Aromatic protons. Pyridine is a high-boiling solvent and can be trapped in the product. Co-evaporation with toluene is required for its removal.[1]
Residual Acetic Acid	~2.1 (singlet), ~11-12 (broad singlet)	Methyl and carboxylic acid protons. Formed from the reaction of acetic anhydride with any moisture present. Removed during aqueous workup.
Partially Acetylated Species	Broad signals in the 3.0-4.0 ppm region	These are from hydroxyl (-OH) protons that have not been acetylated. Their presence also alters the shifts of adjacent ring protons.
Degradation Products	New anomeric signals	If glycosidic bond cleavage occurs, new anomeric protons from the resulting smaller sugars (e.g., acetylated cellobiose) will appear.

A detailed 2D NMR analysis (like COSY and HSQC) can be invaluable for definitively assigning these unexpected signals.[8][9]

Part 3: Protocols & Workflows

This section provides standardized protocols for the synthesis, purification, and characterization of D-Cellotriose Undecaacetate.

Protocol 3.1: Peracetylation of D-Cellotriose

This protocol uses a standard acetic anhydride and pyridine method.[10]

Materials:

• D-Cellotriose

• Anhydrous Pyridine

• Acetic Anhydride (Ac₂O)

• Toluene

• Dichloromethane (DCM)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Dissolution: Dissolve D-Cellotriose (1.0 equiv.) in anhydrous pyridine (approx. 5-10 mL per mmol of substrate) under an inert atmosphere (e.g., Argon or Nitrogen).

• Acylation: Cool the solution to 0°C using an ice bath. Add acetic anhydride (approx. 1.5-2.0 equiv. per hydroxyl group; total of 16.5-22 equiv.) dropwise to the stirred solution.

• Reaction: Allow the mixture to warm to room temperature and stir until TLC analysis indicates the complete consumption of the starting material (typically 12-24 hours).

• Quenching: Cool the reaction mixture back to 0°C and quench by the slow addition of methanol to consume excess acetic anhydride.

• Solvent Removal: Concentrate the mixture under reduced pressure. Add toluene and co-evaporate (repeat 3 times) to ensure complete removal of pyridine.

• Workup: Dissolve the resulting residue in dichloromethane (DCM).

• Washing: Wash the organic layer sequentially with 1 M HCl, water, saturated aqueous NaHCO₃, and finally brine.[10]

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

Protocol 3.2: Purification by Recrystallization

Recrystallization is often sufficient to remove minor impurities and yield a high-purity product.

Procedure:

• Dissolve the crude D-Cellotriose undecaacetate in a minimum amount of hot ethanol (or isopropanol).

• Allow the solution to cool slowly to room temperature.

• Further cool the solution in a refrigerator or ice bath to maximize crystal formation.

• Collect the white, crystalline solid by vacuum filtration.

• Wash the crystals with a small amount of cold ethanol.

• Dry the purified product under vacuum.

Workflow: Synthesis to Pure Product

The following diagram illustrates the complete workflow from starting material to purified, characterized product.

Caption: Overall workflow for D-Cellotriose Undecaacetate synthesis.

References

• Desalting and purification of oligosaccharides and their derivatives.
• Mechanism of nanocellulose acetylation with acetic anhydride in pyridine: insight from first-principles calculations. (2021).
• Bonner, T. G., & McNamara, P. (1968). The pyridine-catalysed acetylation of phenols and alcohols by acetic anhydride.Journal of The Chemical Society B: Physical Organic.
• How can I get acetylation with acetic anhydride and prydine?
• Preparation of Defined Chitosan Oligosaccharides Using Chitin Deacetylases. (2020). PubMed.
• Acetic Anhydride. Sigma-Aldrich.
• Acidic hydrolysis mechanism of a glycosidic bond.
• Peracetylation of glucose with acetic anhydride + regioselective deacetyl
• Kono, H., et al. (2015). NMR characterization of cellulose acetate: chemical shift assignments, substituent effects, and chemical shift additivity.
• O-Acetylation using acetic anhydride in pyridine. Glycoscience Protocols. (2021).
• Glycosidic bond (article). Khan Academy.
• 1d Hydrolysis Of The Glycoside Linkage. Jack Westin.
• 2D Assignment and quantitative analysis of cellulose and oxidized celluloses using solution-st

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• 5. jackwestin.com [jackwestin.com]
• 6. reddit.com [reddit.com]
• 7. Preparation of Defined Chitosan Oligosaccharides Using Chitin Deacetylases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. NMR characterization of cellulose acetate: chemical shift assignments, substituent effects, and chemical shift additivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. research.chalmers.se [research.chalmers.se]
• 10. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]

Strategies to enhance the solubility of D-Cellotriose Undecaacetate in aqueous solutions

Welcome to the technical support guide for D-Cellotriose Undecaacetate. This resource is designed for researchers, scientists, and drug development professionals who are encountering challenges with the aqueous solubility of this highly acetylated oligosaccharide. As a fully acetylated derivative of cellotriose, its hydrophobic nature presents a significant hurdle in many experimental setups. This guide provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols to help you achieve stable, homogenous solutions for your research needs.

Troubleshooting Guide: Immediate Solutions for Common Issues

This section addresses specific problems you might be facing during your experiment.

Question: I'm trying to dissolve D-Cellotriose Undecaacetate directly in my aqueous buffer, but it's forming an insoluble white precipitate. What should I do first?

Answer: This is the most common issue and is expected. D-Cellotriose Undecaacetate is practically insoluble in water. The eleven non-polar acetate groups mask the polar hydroxyl groups of the parent cellotriose, preventing the formation of hydrogen bonds with water.[1][2] Direct dissolution in an aqueous medium will almost always fail.

Your first and most straightforward approach should be to use a water-miscible organic co-solvent to create a concentrated stock solution.

Immediate Action Plan:

• Select a Co-solvent: Choose a solvent in which the compound is readily soluble. Dimethyl sulfoxide (DMSO) and N,N-Dimethylformamide (DMF) are excellent first choices due to their high solubilizing power for a wide range of hydrophobic compounds. Ethanol or acetone can also be used.

• Prepare a Concentrated Stock: Dissolve the D-Cellotriose Undecaacetate in a minimal amount of your chosen co-solvent (e.g., 10-50 mg/mL). Gentle warming (30-40°C) or vortexing can aid dissolution. Ensure it is fully dissolved and the solution is clear before proceeding. For highly acetylated mannans, which are structurally similar, DMSO is a common solvent of choice.[3][4]

• Dilute into Aqueous Buffer: Add the concentrated stock solution dropwise into your final aqueous buffer while vortexing or stirring vigorously. This rapid mixing helps to disperse the compound before it has a chance to aggregate and precipitate.

Question: I successfully dissolved the compound in DMSO, but it precipitated immediately when I added it to my aqueous solution. How do I prevent this?

Answer: This indicates that upon dilution, the final concentration of the organic co-solvent is too low to maintain the solubility of your compound. The D-Cellotriose Undecaacetate molecules are crashing out of the solution as they come into contact with the highly polar water environment.

Here are several strategies to overcome this, ranging from simple to more advanced:

• Optimize Co-solvent Concentration: The simplest solution is to increase the percentage of the co-solvent in your final aqueous solution. For example, if a 1% DMSO final concentration caused precipitation, try 2%, 5%, or even 10%. Crucially, you must verify that this higher co-solvent concentration is compatible with your experimental system (e.g., it doesn't inhibit enzyme activity or cause cell toxicity).

• Slow Down the Dilution: Add the stock solution much more slowly (e.g., with a syringe pump) into a rapidly stirring vortex of your aqueous buffer. This prevents localized high concentrations of the compound from forming, which are nucleation points for precipitation.

• Consider Advanced Solubilizers: If co-solvents alone are not sufficient or are incompatible with your experiment, you must move to more sophisticated formulation strategies like using surfactants or cyclodextrins. These agents actively stabilize the hydrophobic compound in water.

Below is a workflow diagram to guide your decision-making process.

Sources

• 1. Acetylated polysaccharides: Synthesis, physicochemical properties, bioactivities, and food applications - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Overcoming Challenges in the Enzymatic Hydrolysis of Acetylated Oligosaccharides

Welcome to the Technical Support Center for the enzymatic hydrolysis of acetylated oligosaccharides. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this critical process. Here, you will find in-depth troubleshooting advice, frequently asked questions, detailed protocols, and visual workflows to ensure the success of your experiments. Our approach is grounded in scientific expertise and practical field experience to provide you with a trustworthy and authoritative resource.

Troubleshooting Guide: Addressing Common Experimental Hurdles

This section addresses specific issues you may encounter during the enzymatic hydrolysis of acetylated oligosaccharides, providing potential causes and actionable solutions.

Question 1: Why am I observing low or no hydrolysis of my acetylated oligosaccharide substrate?

Potential Causes:

• Steric Hindrance from Acetyl Groups: Acetyl groups on the sugar backbone can physically block the active site of glycoside hydrolases (e.g., xylanases), preventing them from cleaving the glycosidic bonds. This inhibitory effect is a primary reason for low hydrolysis yields.[1][2][3]

• Inappropriate Enzyme Selection: The chosen glycoside hydrolase may not be effective on acetylated substrates. For instance, GH11 family xylanases are more significantly inhibited by acetyl groups than GH10 xylanases.[1][2]

• Suboptimal Reaction Conditions: The pH, temperature, or buffer composition of your reaction may not be optimal for your specific enzyme(s), leading to reduced activity.[4][5][6]

• Enzyme Inhibition by Products: Accumulation of reaction products such as acetate, glucose, and cellobiose can cause feedback inhibition of the enzymes.[7][8]

• Insufficient Enzyme Loading: The concentration of the enzyme(s) may be too low to effectively hydrolyze the substrate in a reasonable timeframe.

Solutions:

• Introduce an Acetyl Xylan Esterase (AcXE): The most effective strategy is to incorporate an AcXE into your reaction. These enzymes specifically cleave the acetyl groups, exposing the glycosidic linkages for the glycoside hydrolase to act upon. This synergistic action significantly enhances the overall hydrolysis yield.[3][9][10]

• Optimize Enzyme Selection: If using a xylanase, consider a GH10 family enzyme as they are generally less affected by acetylation compared to GH11 xylanases.[1][2] For complete deacetylation, a cocktail of different carbohydrate esterase (CE) families may be necessary as they exhibit different specificities for acetyl group positions.[11][12]

• Optimize Reaction Conditions: Systematically vary the pH and temperature to find the optimal conditions for your enzyme system. Refer to the manufacturer's specifications or literature for the optimal ranges of your specific enzymes. A summary of typical optimal conditions for AcXEs is provided in Table 1.

• Mitigate Product Inhibition: To address feedback inhibition, consider a fed-batch or continuous hydrolysis setup where products are removed as they are formed.[13] For laboratory-scale experiments, sequential addition of substrate or enzyme can also be beneficial.

• Increase Enzyme Loading: If other factors have been optimized, a higher enzyme concentration may be required to achieve the desired level of hydrolysis.

Question 2: My hydrolysis reaction starts well but then plateaus or stops prematurely. What is causing this?

Potential Causes:

• Product Inhibition: As the reaction proceeds, the concentration of inhibitory products (acetate, monosaccharides, and small oligosaccharides) increases, which can significantly slow down or halt the enzymatic activity.[7][8][14]

• Enzyme Instability: The enzymes may lose activity over time due to thermal denaturation or unfavorable pH conditions.[5][6][9]

• Depletion of Accessible Substrate: The enzymes may have hydrolyzed all the easily accessible acetylated oligosaccharides, leaving behind more recalcitrant or highly acetylated portions of the substrate.[8][14]

Solutions:

• Implement Product Removal: As mentioned previously, techniques like diafiltration in a continuous setup can remove inhibitory products and drive the reaction to completion.[13]

• Verify Enzyme Stability: Check the stability of your enzymes under the reaction conditions for the entire duration of the experiment. You can pre-incubate the enzyme under reaction conditions without the substrate and then test its residual activity.

• Sequential Enzyme Addition: Consider a two-step enzymatic process. First, use an AcXE to deacetylate the substrate, followed by the addition of the glycoside hydrolase. This can prevent the premature inhibition of the hydrolase.

• Investigate Substrate Recalcitrance: Analyze the remaining substrate to determine if it has a higher degree of acetylation or other modifications that may be hindering further hydrolysis.

Question 3: How can I confirm that the deacetylation is occurring and monitor the progress of the hydrolysis?

Analytical Techniques:

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for monitoring the disappearance of the acetylated substrate and the appearance of deacetylated products and monosaccharides.[15][16][17][18][19] A gradient elution with a suitable column (e.g., an amino or amide column) can separate oligosaccharides of different sizes and acetylation states.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 1H and 13C NMR can be used to quantify the degree of deacetylation and to identify the specific positions of acetyl groups on the sugar rings.[20][21]

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can provide a rapid and non-destructive method to estimate the degree of deacetylation by observing changes in the characteristic ester carbonyl peak.[20][21]

• Gas Chromatography-Mass Spectrometry (GC-MS): Linkage analysis using GC-MS of partially methylated alditol acetates (PMAAs) can provide detailed information about the glycosidic linkages present in the oligosaccharides before and after hydrolysis.[22]

A detailed protocol for monitoring hydrolysis by HPLC is provided in the "Experimental Protocols" section.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reason for removing acetyl groups before or during enzymatic hydrolysis?

The primary reason is to overcome the steric hindrance that acetyl groups impose, which limits the access of glycoside hydrolases to the glycosidic bonds.[1][2][3] Removing these groups effectively "unmasks" the substrate for the hydrolase. Additionally, the released acetic acid can be inhibitory at high concentrations, so its removal can also be beneficial.[7]

Q2: What are the main classes of enzymes used for the hydrolysis of acetylated oligosaccharides?

The two main classes are:

• Acetyl Xylan Esterases (AcXEs) (EC 3.1.1.72): These enzymes belong to the carbohydrate esterase (CE) families and are responsible for cleaving the acetyl groups from the oligosaccharide backbone.[9][11][23]

• Glycoside Hydrolases (GHs) (e.g., Xylanases, EC 3.2.1.8): These enzymes are responsible for breaking the glycosidic linkages between the sugar units.[1][2]

Q3: Can I use chemical methods for deacetylation instead of enzymes?

Yes, alkaline deacetylation (saponification) using reagents like sodium hydroxide (NaOH) or sodium carbonate (Na2CO3) is a common chemical method.[7][24][25] However, this approach can be harsh and may lead to undesirable side reactions, such as the degradation of the oligosaccharides themselves. Enzymatic deacetylation offers higher selectivity and operates under milder, more controlled conditions.[23]

Q4: How do I choose the right Acetyl Xylan Esterase (AcXE) for my application?

The choice of AcXE depends on the specific acetylation pattern of your substrate. Different CE families have different positional preferences for deacetylation.[11][12][26] For instance, some may preferentially remove acetyl groups from the 2-O position of xylose, while others act on the 3-O position. For complete deacetylation of complex substrates, a mixture of AcXEs from different families may be required.[11]

Data Presentation

Table 1: Typical Optimal Reaction Conditions for Acetyl Xylan Esterases (AcXEs)

Enzyme Source Organism	Optimal pH	Optimal Temperature (°C)	Reference(s)
Halalkalibacterium halodurans	8.5	40	[27]
Metagenomic library (EST1051)	7.0	40	[9]
Arion ater (gut microbiota)	8.0	40	[6]
Metagenomic (NaM1)	8.5	30	[5]
Pseudoxanthonomas taiwanensis & Sphingobacterium composti (xylanase)	6.0	65	[4]

Experimental Protocols

Protocol 1: General Procedure for Enzymatic Deacetylation and Hydrolysis of Acetylated Oligosaccharides

• Substrate Preparation: Dissolve the acetylated oligosaccharide in the appropriate buffer (e.g., 50 mM sodium phosphate or sodium citrate) to a final concentration of 1-10 mg/mL.

• Enzyme Preparation: Prepare stock solutions of the Acetyl Xylan Esterase (AcXE) and the Glycoside Hydrolase (e.g., Xylanase) in the same buffer.

• Reaction Setup:

  • For a synergistic reaction, add both the AcXE and the glycoside hydrolase to the substrate solution. A typical enzyme loading is 1-5% (w/w) of the substrate.

  • For a sequential reaction, first add the AcXE and incubate for a predetermined time (e.g., 2-4 hours) to allow for deacetylation. Then, add the glycoside hydrolase.

• Incubation: Incubate the reaction mixture at the optimal temperature and pH for the enzyme system (refer to Table 1 or manufacturer's data) with gentle agitation for a period ranging from a few hours to 48 hours.[24]

• Reaction Monitoring: At various time points, withdraw aliquots of the reaction mixture.

• Quenching the Reaction: Immediately stop the enzymatic reaction in the aliquots by heat inactivation (e.g., boiling for 5-10 minutes) or by adding a quenching agent like a strong acid or base, depending on the subsequent analysis method.[23]

• Analysis: Analyze the quenched samples using HPLC, NMR, or other appropriate techniques to determine the extent of deacetylation and hydrolysis.

Protocol 2: Monitoring Hydrolysis Products by HPLC

• Sample Preparation: After quenching the reaction, centrifuge the samples to remove any precipitated protein. Filter the supernatant through a 0.22 µm syringe filter.

• HPLC System: Use an HPLC system equipped with a refractive index (RI) or evaporative light scattering detector (ELSD).

• Column: An amino-propyl or amide-functionalized column is suitable for separating oligosaccharides.

• Mobile Phase: A gradient of acetonitrile and water is commonly used. For example, a linear gradient from 80:20 (v/v) acetonitrile:water to 60:40 over 60 minutes can effectively separate oligosaccharides with different degrees of polymerization.[15][16]

• Analysis: Inject the prepared sample and run the HPLC method. Identify and quantify the products by comparing their retention times and peak areas to those of known standards.

Visualizations

Workflow for Enzymatic Hydrolysis of Acetylated Oligosaccharides

Caption: A typical experimental workflow for the enzymatic hydrolysis of acetylated oligosaccharides.

Troubleshooting Decision Tree for Low Hydrolysis Yield

Caption: A decision tree to troubleshoot low yields in enzymatic hydrolysis experiments.

References

• Kothari, U. (2012). Ethanol from Lignocellulosic Biomass: Deacetylation, Pretreatment, and Enzymatic Hydrolysis.

• Tan, H. T., Lee, K. T., & Mohamed, A. R. (2021). Biomass Deacetylation at Moderate Solid Loading Improves Sugar Recovery and Succinic Acid Production. Molecules, 26(15), 4485. [Link]

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• Li, X., et al. (2022). Cloning, characterization of a novel acetyl xylan esterase, and its potential application on wheat straw utilization. Bioengineered, 13(4), 9869-9882. [Link]

• Mhlongo, S. T., et al. (2018). Structural Characterization and Directed Evolution of a Novel Acetyl Xylan Esterase Reveals Thermostability Determinants of the Carbohydrate Esterase 7 Family. Applied and Environmental Microbiology, 84(10), e02893-17. [Link]

• Gao, D., et al. (2015). Sugar loss and enzyme inhibition due to oligosaccharide accumulation during high solids-loading enzymatic hydrolysis. Biotechnology for Biofuels, 8(1), 1-13. [Link]

• ResearchGate. (n.d.). Effects of (A) pH and (B) temperatures on activity and stability of EST1051. ResearchGate. [Link]

• Chang, K. L., et al. (2000). HPLC Analysis of N-acetyl-chito-oligosaccharides during the Acid Hydrolysis of Chitin. Journal of Food and Drug Analysis, 8(4), 286-292. [Link]

• Chang, K. L., et al. (2020). HPLC Analysis of N-acetyl-chito-oligosaccharides during the Acid Hydrolysis of Chitin. Semantic Scholar. [Link]

• Gazy, I., et al. (2022). Characterisation of a Novel Acetyl Xylan Esterase (BaAXE) Screened from the Gut Microbiota of the Common Black Slug (Arion ater). International Journal of Molecular Sciences, 23(9), 5186. [Link]

• NREL. (2016). Development and Characterization of a High-Solids Deacetylation Process. OSTI.GOV. [Link]

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• Agger, J. W., et al. (2015). Positional preferences of acetyl esterases from different CE families towards acetylated 4-O-methyl glucuronic acid-substituted xylo-oligosaccharides. Biotechnology for Biofuels, 8(1), 1-13. [Link]

• Chen, X., et al. (2012). The impacts of deacetylation prior to dilute acid pretreatment on the bioethanol process. Biotechnology for Biofuels, 5(1), 1-12. [Link]

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• Lopez-Mata, M. A., et al. (2024). Measurement of the degree of deacetylation in chitosan films by FTIR, 1H NMR and UV spectrophotometry. Polymers, 16(2), 245. [Link]

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• Uzoma, I. C., et al. (2024). Multifarious Techniques for Resolving Chitosan's Degree of Deacetylation (DD). Materials International, 4(1), 1-20. [Link]

• Brunecky, R., et al. (2025). Advancing continuous enzymatic hydrolysis for improved biomass saccharification. Biotechnology for Biofuels and Bioproducts, 18(1), 82. [Link]

• Gao, D., et al. (2015). Sugar loss and enzyme inhibition due to oligosaccharide accumulation during high solids-loading enzymatic hydrolysis. ResearchGate. [Link]

• Bouchard, J., et al. (2023). A New and Rapid HPLC Method to Determine the Degree of Deacetylation of Glutaraldehyde-Cross-Linked Chitosan. Molecules, 28(21), 7294. [Link]

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• ResearchGate. (n.d.). Efficient Acylation of Sugars and Oligosaccharides in Aqueous Environment Using Engineered Acyltransferases. ResearchGate. [Link]

• Springer Protocols. (2009). Enzymatic Release of O- and N-Linked Oligosaccharide Chains. Springer. [Link]

• Chang, K. L., et al. (2000). HPLC Analysis of N-acetyl-chito-oligosaccharides during the Acid Hydrolysis of Chitin. ResearchGate. [Link]

• Barthel, S., et al. (2021). Efficient Acylation of Sugars and Oligosaccharides in Aqueous Environment Using Engineered Acyltransferases. ACS Catalysis, 11(5), 2639-2647. [Link]

• ResearchGate. (n.d.). Enzymatic hydrolysis of industrial derived xylo-oligomers to monomeric sugars for pilot plant scale glycol production. ResearchGate. [Link]

• Varki, A., & Diaz, S. (1993). High Level O-Acetylation of Sialic Acids on N-Linked Oligosaccharides of Rat Liver Membranes. Journal of Biological Chemistry, 268(14), 10196-10206. [Link]

• Walvoort, M. T., & van den Elst, H. (2012). Opportunities and challenges in synthetic oligosaccharide and glycoconjugate research. Journal of the Royal Society Interface, 9(75), 2464-2479. [Link]

• Cuskin, F., et al. (2021). Carbohydrate esterases involved in deacetylation of food components by the human gut microbiota. Current Opinion in Biotechnology, 70, 77-84. [Link]

• Pal, A., et al. (2022). An effective universal protocol for the extraction of fructooligosaccharide from the different agricultural byproducts. MethodsX, 9, 101742. [Link]

• ResearchGate. (n.d.). Identifying and overcoming the effect of mass transfer limitation on decreased yield in enzymatic hydrolysis of lignocellulose at high solid concentrations. ResearchGate. [Link]

• Sitdikova, A. R., et al. (2023). Enzymes Immobilized into Starch- and Gelatin-Based Hydrogels: Properties and Application in Inhibition Assay. Micromachines, 14(12), 2217. [Link]

• Zhao, Y., et al. (2021). Enzymatic and nonenzymatic protein acetylations control glycolysis process in liver diseases. Frontiers in Endocrinology, 12, 706211. [Link]

• Sobala, L. F., et al. (2023). Reaction Mechanism of Glycoside Hydrolase Family 116 Utilizes Perpendicular Protonation. ACS Catalysis, 13(9), 6127-6139. [Link]

• ResearchGate. (n.d.). What is the best protocol for extraction of total oligosaccharides from wheat flour?. ResearchGate. [Link]

• Wang, Y., et al. (2023). Improving the Yield of Feruloyl Oligosaccharides from Rice Bran through Enzymatic Extrusion and Its Mechanism. Foods, 12(6), 1318. [Link]

• Edmondson, D. E. (2018). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. Molecules, 23(10), 2469. [Link]

• Wurm, F. R., et al. (2017). Enzymatic Systems for Cellulose Acetate Degradation. Catalysts, 7(9), 287. [Link]

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• 7. Ethanol from Lignocellulosic Biomass: Deacetylation, Pretreatment, and Enzymatic Hydrolysis [etd.auburn.edu]
• 8. Sugar loss and enzyme inhibition due to oligosaccharide accumulation during high solids-loading enzymatic hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. The impacts of deacetylation prior to dilute acid pretreatment on the bioethanol process - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mode of action of acetylxylan esterases on acetyl glucuronoxylan and acetylated oligosaccharides generated by a GH10 endoxylanase - PubMed [pubmed.ncbi.nlm.nih.gov]
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Refining analytical techniques for the characterization of D-Cellotriose Undecaacetate

Welcome to the technical support center for the analytical characterization of D-Cellotriose Undecaacetate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into refining your analytical techniques for this complex molecule. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring your methods are robust and self-validating.

Introduction to D-Cellotriose Undecaacetate

D-Cellotriose undecaacetate is the fully acetylated form of D-cellotriose, a trisaccharide composed of three β(1→4) linked D-glucose units. Its peracetylated nature renders it soluble in common organic solvents, facilitating its analysis by a range of analytical techniques.[1][2] Accurate characterization is crucial for its application in various fields, including as a building block in synthetic carbohydrate chemistry and for studying carbohydrate-protein interactions.[3] This guide will address common challenges and frequently asked questions regarding its analysis by Nuclear Magnetic Resonance (NMR) Spectroscopy, High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) Spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the complete structural elucidation of D-Cellotriose Undecaacetate in solution. It provides detailed information about the covalent structure, including the confirmation of the β-glycosidic linkages and the successful acetylation of all hydroxyl groups. However, the spectral complexity of this 63-proton system can be daunting.

Experimental Workflow for NMR Analysis

Sources

• 1. Solvent effects in the nuclear magnetic resonance spectroscopy of monosaccharides. Part I. Benzene-induced shifts of acetylated monosaccharides - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
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• 3. Gas-Phase Fragmentation of Cyclic Oligosaccharides in Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Glycosylation Reactions Using D-Cellotriose Undecaacetate

Welcome to the technical support center for the optimization of glycosylation reactions utilizing D-Cellotriose Undecaacetate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of oligosaccharide synthesis. Here, we address common challenges through troubleshooting guides and frequently asked questions, providing in-depth, field-proven insights to enhance the success of your experiments.

Section 1: Troubleshooting Guide

This section is formatted to address specific issues you may encounter during your glycosylation experiments with D-Cellotriose Undecaacetate. Each problem is followed by probable causes and actionable solutions.

Issue 1: Low or No Product Yield

You've set up your reaction, but upon analysis (e.g., TLC, LC-MS), you observe a low yield of the desired glycosylated product or none at all.

Probable Causes & Solutions

Probable Cause	Detailed Explanation & Recommended Solution
Suboptimal Donor Activation	The acetate protecting groups on D-Cellotriose Undecaacetate render it a "disarmed" glycosyl donor, meaning it is less reactive.[1] Inefficient activation by the promoter (Lewis acid) is a common reason for low conversion.[2] Solution: Increase the equivalents of the Lewis acid promoter (e.g., TMSOTf, BF₃·OEt₂) incrementally. Consider using a stronger Lewis acid if necessary.[3][4] The choice of activator should be appropriate for the specific donor-acceptor pair.[2]
Poor Acceptor Reactivity	The nucleophilicity of the hydroxyl group on your glycosyl acceptor is crucial. Sterically hindered or electronically deactivated alcohols will react more slowly.[2] Solution: If possible, modify the protecting groups on the acceptor to enhance the nucleophilicity of the target hydroxyl group. Alternatively, increase the reaction temperature or time to favor the reaction with a less reactive acceptor.
Incomplete Reaction	The reaction may not have reached equilibrium or completion due to insufficient time or low temperature. Solution: Monitor the reaction progress closely using TLC. If the reaction stalls, consider extending the reaction time or gradually increasing the temperature.
Donor Decomposition	While D-Cellotriose Undecaacetate is relatively stable, harsh activation conditions (e.g., very strong Lewis acids, high temperatures) can lead to its degradation before successful coupling.[2] Solution: If you suspect donor decomposition, try lowering the reaction temperature or using a milder activator. The addition of the activator should be slow and controlled, especially at low temperatures.[5]
Moisture in the Reaction	Glycosylation reactions are highly sensitive to moisture, which can lead to the hydrolysis of the activated donor or the promoter.[6][7] Solution: Ensure all glassware is rigorously dried, and all solvents and reagents are anhydrous. Co-evaporate the donor and acceptor with anhydrous toluene before the reaction to remove residual water.[5] Perform the reaction under an inert atmosphere (e.g., Argon or Nitrogen).

Issue 2: Poor Anomeric Selectivity (Formation of α/β Mixtures)

Your reaction yields the desired product, but as a mixture of anomers (α and β isomers), complicating purification and reducing the yield of the target stereoisomer.

Probable Causes & Solutions

Probable Cause	Detailed Explanation & Recommended Solution
Neighboring Group Participation	The acetate group at the C-2 position of the terminal glucose unit in D-Cellotriose Undecaacetate can act as a participating group. This typically leads to the formation of a 1,2-trans-glycoside (in this case, the β-anomer) through an acyloxonium ion intermediate.[2][8][9] Solution: To favor the β-anomer, use conditions that promote the formation of this intermediate, such as less polar, non-participating solvents. To access the 1,2-cis (α-anomer), a non-participating protecting group at C-2 would be required, which involves chemical modification of the donor.[2][8]
Solvent Effects	The choice of solvent significantly influences the stereochemical outcome.[2] Nitrile solvents like acetonitrile can sometimes favor the formation of α-glycosides through the "nitrile effect," although this is not always predictable.[10][11] Ethereal solvents can also impact stereoselectivity.[5] Solution: Screen different anhydrous solvents. For β-selectivity, dichloromethane (DCM) is a common starting point. For potentially increasing α-selectivity, consider acetonitrile or diethyl ether.
Lewis Acid Choice and Stoichiometry	The nature and amount of the Lewis acid can influence the reaction mechanism and, consequently, the anomeric ratio.[12][13][14] Some Lewis acids may favor an Sₙ1-like mechanism, leading to a mixture of anomers, while others might promote an Sₙ2-like pathway.[14] Solution: Experiment with different Lewis acids (e.g., TMSOTf, BF₃·OEt₂, SnCl₄).[3][12] The stoichiometry of the Lewis acid can also be critical; in some cases, using catalytic amounts versus stoichiometric amounts can alter the selectivity.[12]
Reaction Temperature	Temperature can affect the equilibrium between the α and β products and the stability of reaction intermediates. Solution: Lowering the reaction temperature (e.g., from 0 °C to -78 °C) can sometimes enhance stereoselectivity by favoring a kinetically controlled product.[5][15]

Issue 3: Formation of Side Products

Besides the desired product and starting materials, you observe several other spots on your TLC plate, complicating purification.

Probable Causes & Solutions

Probable Cause	Detailed Explanation & Recommended Solution
Hydrolysis of the Donor	If trace amounts of water are present, the activated glycosyl donor can be hydrolyzed back to the corresponding hemiacetal, consuming the donor and reducing the yield.[6][7] Solution: As mentioned in Issue 1, ensure strictly anhydrous conditions. The use of molecular sieves in the reaction mixture can help scavenge any residual moisture.[5]
Elimination to Form a Glycal	Under certain conditions, elimination of the anomeric leaving group and the C-2 substituent can occur, leading to the formation of a glycal.[6] Solution: This is often promoted by strong, non-nucleophilic bases or highly reactive conditions. Ensure the reaction is not overly basic after quenching. If glycal formation is persistent, a milder activation method may be necessary.
Orthoester Formation	The participating acetate group at C-2 can, in the presence of the acceptor alcohol, lead to the formation of a stable orthoester byproduct instead of the desired glycoside. Solution: Orthoester formation can be influenced by the reaction conditions. Sometimes, changing the solvent or the activator can disfavor this pathway.
Acetylation of the Acceptor	In some cases, intermolecular acyl group transfer from the acetylated donor to the acceptor alcohol can occur, especially under harsh conditions. Solution: Use the minimum effective concentration of the Lewis acid and maintain a low reaction temperature to minimize this side reaction.

Section 2: Frequently Asked Questions (FAQs)

Q1: Why is D-Cellotriose Undecaacetate considered a "disarmed" glycosyl donor, and what are the implications for my reaction?

A1: The term "disarmed" refers to the presence of electron-withdrawing protecting groups, such as the acetates in D-Cellotriose Undecaacetate, on the sugar ring.[1] These groups decrease the electron density at the anomeric center, making the glycosyl donor less reactive.[1] The primary implication is that you will likely need stronger activation conditions (e.g., a more potent Lewis acid or higher temperatures) compared to "armed" donors, which have electron-donating protecting groups (like benzyl ethers).

Q2: How do I choose the right Lewis acid for my glycosylation reaction?

A2: The choice of Lewis acid depends on the reactivity of both your donor and acceptor.[3][4] For a disarmed donor like D-Cellotriose Undecaacetate, common and effective Lewis acids include Trimethylsilyl trifluoromethanesulfonate (TMSOTf) and Boron trifluoride diethyl etherate (BF₃·OEt₂).[3] TMSOTf is generally considered a very strong activator. The optimal choice often requires empirical screening. Start with a common activator and optimize its concentration before trying different ones.[16]

Q3: What is the role of molecular sieves in the reaction?

A3: Molecular sieves (typically 3Å or 4Å) are crucial for maintaining anhydrous conditions.[5] They are porous materials that selectively adsorb water from the solvent and reaction mixture, preventing the hydrolysis of the activated donor and the Lewis acid promoter.[6] It is essential to activate the molecular sieves by heating them under a vacuum before use.

Q4: How can I effectively monitor the progress of my glycosylation reaction?

A4: Thin-Layer Chromatography (TLC) is the most common method for monitoring glycosylation reactions. Use a solvent system that provides good separation between your starting materials (donor and acceptor) and the product. Staining with a carbohydrate-active agent, such as a p-anisaldehyde or ceric ammonium molybdate solution, followed by heating, is necessary to visualize the sugar spots. The disappearance of the limiting starting material (usually the acceptor) and the appearance of a new, typically lower Rf spot, indicates product formation.

Q5: What are the best practices for purifying the final glycosylated product?

A5: Purification is typically achieved using flash column chromatography on silica gel.[5] Given the similar polarity of oligosaccharide products and potential byproducts, careful selection of the eluent system (e.g., a gradient of ethyl acetate in hexanes or methanol in dichloromethane) is critical. High-Performance Liquid Chromatography (HPLC), particularly using normal-phase or HILIC columns, can be employed for more challenging separations or for analytical purity assessment.[17][18]

Section 3: Experimental Protocols & Visualizations

Protocol: General Procedure for Glycosylation using D-Cellotriose Undecaacetate

This protocol provides a general starting point. The specific amounts, temperatures, and times will need to be optimized for your particular glycosyl acceptor.

• Preparation: Co-evaporate the glycosyl donor, D-Cellotriose Undecaacetate (1.2 equiv.), and the glycosyl acceptor (1.0 equiv.) with anhydrous toluene (3x) and dry under high vacuum for at least 2 hours.[5]

• Reaction Setup: Place the dried starting materials and freshly activated 4Å molecular sieves in a flame-dried flask under an inert atmosphere (Argon). Add anhydrous dichloromethane (DCM) and stir the mixture at room temperature for 30 minutes.

• Cooling: Cool the reaction mixture to the desired temperature (a starting point of -20 °C to 0 °C is common).

• Activation: Slowly add the Lewis acid promoter (e.g., TMSOTf, 1.2-1.5 equiv.) dropwise to the stirred solution.

• Monitoring: Monitor the reaction by TLC until the glycosyl acceptor is consumed.

• Quenching: Quench the reaction by adding a base, such as triethylamine or pyridine, to neutralize the Lewis acid.

• Workup: Dilute the mixture with DCM and filter through a pad of celite to remove the molecular sieves. Wash the filtrate with a saturated aqueous solution of sodium bicarbonate and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel.[5]

Visualizations

Below are diagrams illustrating key concepts and workflows in glycosylation.

Caption: General experimental workflow for a typical glycosylation reaction.

Caption: Decision tree for troubleshooting poor anomeric selectivity.

References

• Christensen, H. M., Oscarson, S., & Jensen, H. H. (2015). Common side reactions of the glycosyl donor in chemical glycosylation. Carbohydrate Research, 408, 51-95. [Link]

• Wikipedia. (n.d.). Chemical glycosylation. [Link]

• ResearchGate. (2023). Advances in Protecting Groups for Oligosaccharide Synthesis. [Link]

• Leiden University. (2018). Novel Protecting Group Strategies in the Synthesis of Oligosaccharides. [Link]

• ResearchGate. (n.d.). Protective Group Strategies. [Link]

• Leiden University. (2018). Novel protecting group strategies in the synthesis of oligosaccharides. [Link]

• PMC - NIH. (n.d.). Synthetic Strategies for Bioactive Oligosaccharides. [Link]

• Frontiers. (n.d.). Recent Advances in Stereoselective Chemical O-Glycosylation Reactions. [Link]

• ACS Publications. (n.d.). Lewis Acids as α-Directing Additives in Glycosylations by Using 2,3-O-Carbonate-Protected Glucose and Galactose Thioglycoside Donors Based on Preactivation Protocol. [Link]

• PubMed Central. (n.d.). Synthesis and Glycosidation of Anomeric Halides: Evolution from Early Studies to Modern Methods of the 21st Century. [Link]

• ACS Publications. (n.d.). Anomeric Selectivity of Glycosylations through a Machine Learning Lens. [Link]

• ResearchGate. (n.d.). Reaction mechanisms. Glycosylation of a glycoside hydrolase forms a.... [Link]

• ACS Publications. (n.d.). Stereoselective Synthesis of 2-C-Branched (Acetylmethyl) Oligosaccharides and Glycoconjugates: Lewis Acid-Catalyzed Glycosylation from 1,2-Cyclopropaneacetylated Sugars. [Link]

• ChemRxiv. (n.d.). Anomeric Selectivity of Glycosylations Through a Machine Learning Lens. [Link]

• PubMed. (2011). Stereoselective Synthesis of 2-C-branched (Acetylmethyl) Oligosaccharides and Glycoconjugates: Lewis Acid-Catalyzed Glycosylation From 1,2-cyclopropaneacetylated Sugars. [Link]

• Master Organic Chemistry. (2018). Key Reactions Of Sugars: Glycosylation and Protection. [Link]

• ResearchGate. (n.d.). Brønsted- and Lewis-Acid-Catalyzed Glycosylation: Synthetic Methods and Catalysts. [Link]

• PMC - NIH. (n.d.). Chemical O‐Glycosylations: An Overview. [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions. [Link]

• RSC Publishing. (n.d.). Transition metal catalyzed glycosylation reactions – an overview. [Link]

• Creative Biolabs. (n.d.). Purification Methods of Glycoprotein. [Link]

• ResearchGate. (n.d.). Separation and Purification of Glycans Out of Glycoproteins. [Link]

• ResearchGate. (n.d.). Optimization of the conditions for [2+3] glycosylation and neighboring sugar's levulinoyl group participation. [Link]

• ResearchGate. (n.d.). Decoding the Multi-Dimensional Complexity of Glycosylation Reaction via Machine Learning. [Link]

• NCBI. (2021). Purification method for serum free glycans - Glycoscience Protocols (GlycoPODv2). [Link]

• ResearchGate. (n.d.). Optimization of glycosylation reaction conditions. [Link]

• PMC - NIH. (n.d.). Solid-phase glycan isolation for glycomics analysis. [Link]

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• 8. Frontiers | Recent Advances in Stereoselective Chemical O-Glycosylation Reactions [frontiersin.org]
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• 18. Solid-phase glycan isolation for glycomics analysis - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Guide to the Validation of Analytical Methods: Leveraging D-Cellotriose Undecaacetate as a Premier Reference Standard

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and quality control, the validation of analytical methods stands as a cornerstone of regulatory compliance and product safety. The integrity of analytical data is paramount, and this integrity is fundamentally reliant on the quality of the reference standards employed. This guide provides an in-depth exploration of analytical method validation, with a specific focus on the strategic use of D-Cellotriose Undecaacetate as a high-purity, stable reference standard. We will objectively compare its performance attributes against other potential alternatives and provide detailed experimental frameworks to guide your validation studies.

The Critical Role of a Reference Standard in Analytical Method Validation

An analytical method is not merely a set of instructions; it is a scientifically rigorous process designed to yield reliable and reproducible data about a substance. The validation of this process is a mandatory requirement by regulatory bodies such as the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[1][2][3][4][5] The objective is to demonstrate that the analytical procedure is fit for its intended purpose.[4] A well-characterized reference standard is the linchpin of this entire process, serving as the benchmark against which the performance of the analytical method is measured.

The FDA mandates that non-compendial reference standards be of the "highest purity" and thoroughly characterized to ensure their identity, strength, and quality.[6] This underscores the necessity of selecting a reference standard that is not only pure but also stable and well-characterized.

D-Cellotriose Undecaacetate: A Superior Choice for a Reference Standard

D-Cellotriose Undecaacetate, a fully acetylated form of the trisaccharide cellotriose, presents a compelling case as a reference standard for a variety of analytical applications, particularly in the analysis of carbohydrates, glycosylated proteins, and related substances.

Physicochemical Properties of D-Cellotriose Undecaacetate:

Property	Value	Source
Molecular Formula	C40H54O27	[7][8]
Molecular Weight	966.85 g/mol	[7][8][9]
Appearance	White to off-white powder	[10]
Storage Temperature	-20°C	[9][10]

The peracetylation of cellotriose to form D-Cellotriose Undecaacetate imparts several advantageous properties:

• Enhanced Stability: The acetylation of the hydroxyl groups protects the glycosidic linkages from enzymatic and chemical degradation, leading to a significantly more stable molecule compared to its non-acetylated counterpart, D-(+)-Cellotriose. This stability is crucial for a reference standard, ensuring its integrity over time and minimizing the need for frequent re-qualification.

• Improved Solubility in Organic Solvents: The acetyl groups increase the lipophilicity of the molecule, rendering it more soluble in common organic solvents used in chromatographic techniques like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). This facilitates easier sample preparation and broader compatibility with different mobile phases.

• Defined Stoichiometry: As a single, well-defined chemical entity, D-Cellotriose Undecaacetate allows for precise gravimetric preparation of standard solutions, a fundamental requirement for accurate quantification.

Comparative Analysis: D-Cellotriose Undecaacetate vs. Alternative Standards

The selection of an appropriate reference standard is a critical decision in method development. Below is a comparison of D-Cellotriose Undecaacetate with other potential reference materials.

Feature	D-Cellotriose Undecaacetate	D-(+)-Cellotriose (Non-acetylated)	Other Acetylated Oligosaccharides (e.g., Cellotetraose, Cellopentaose acetates)
Purity & Characterization	High purity, well-characterized single compound.[8]	Purity can be variable; may contain anomers and related sugars.[]	High purity, but availability may be more limited.
Stability	High due to acetylation of hydroxyl groups.	Lower; susceptible to enzymatic and chemical degradation.	High, similar to D-Cellotriose Undecaacetate.
Solubility	Good solubility in a range of organic solvents.	Primarily water-soluble; limited solubility in organic solvents.	Good solubility in organic solvents.
Application in HPLC/GC	Excellent, due to stability and solubility in common mobile phases.	Challenging for GC without derivatization; HPLC may require specific aqueous mobile phases.	Excellent, with elution times differing based on the degree of polymerization.
Hygroscopicity	Low, facilitating accurate weighing.	High, can complicate the preparation of standard solutions.	Low, similar to D-Cellotriose Undecaacetate.

The Rationale for Choosing D-Cellotriose Undecaacetate:

For analytical methods involving organic-phase extraction or chromatographic separation using non-aqueous mobile phases, D-Cellotriose Undecaacetate is demonstrably superior to its non-acetylated form. Its stability and low hygroscopicity contribute to lower measurement uncertainty and greater long-term reliability of the analytical method. While other acetylated oligosaccharides can also serve as excellent standards, the choice may depend on the specific analyte being quantified and the desired chromatographic retention time.

A Framework for Analytical Method Validation Using D-Cellotriose Undecaacetate

The validation of an analytical method is a systematic process that evaluates several key performance characteristics.[1][2][4] The following sections detail the experimental protocols for validating an analytical method, such as an HPLC assay for a related glycosidic compound, using D-Cellotriose Undecaacetate as the reference standard.

Experimental Workflow for Method Validation

Caption: Workflow for analytical method validation.

Specificity

Specificity is the ability of the method to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[2]

Experimental Protocol:

• Prepare Solutions:

  • A solution of D-Cellotriose Undecaacetate reference standard.

  • A solution of the analyte.

  • A placebo solution (matrix without the analyte).

  • A spiked placebo solution (placebo with the analyte).

  • A solution containing the analyte and known impurities or degradation products.

• Analysis: Analyze all solutions using the proposed analytical method (e.g., HPLC).

• Acceptance Criteria: The peak for the analyte should be free from interference from other components. The peak purity should be confirmed using a photodiode array (PDA) detector if available.

Linearity

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.[2]

Experimental Protocol:

• Prepare a Stock Solution: Prepare a stock solution of D-Cellotriose Undecaacetate of known concentration.

• Prepare Calibration Standards: Prepare a series of at least five calibration standards by diluting the stock solution to cover the expected concentration range of the analyte (e.g., 50% to 150% of the target concentration).

• Analysis: Analyze each calibration standard in triplicate.

• Data Analysis: Plot the average response (e.g., peak area) against the concentration and perform a linear regression analysis.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999. The y-intercept should be close to zero.

Accuracy

Accuracy is the closeness of test results obtained by the method to the true value.[2] It is often expressed as the percent recovery.

Experimental Protocol:

• Prepare Spiked Samples: Spike a placebo matrix with the analyte at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Prepare each level in triplicate.

• Analysis: Analyze the spiked samples and determine the concentration of the analyte using a calibration curve prepared with D-Cellotriose Undecaacetate.

• Calculation: Calculate the percent recovery for each sample: (Measured Concentration / Nominal Concentration) * 100%.

• Acceptance Criteria: The mean percent recovery should be within a pre-defined range, typically 98.0% to 102.0%.

Precision

Precision is the degree of scatter of a series of measurements under the same conditions. It is usually expressed as the relative standard deviation (RSD). Precision is evaluated at two levels: repeatability and intermediate precision.[2]

Experimental Protocol:

• Repeatability (Intra-assay precision):

  • Prepare six independent samples at 100% of the target concentration.

  • Analyze the samples on the same day, with the same analyst, and on the same instrument.

  • Calculate the RSD of the results.

• Intermediate Precision (Inter-assay precision):

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Calculate the RSD for the combined results from both studies.

Acceptance Criteria: The RSD for repeatability and intermediate precision should typically be ≤ 2%.

Logical Relationship of Validation Parameters

Sources

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• 2. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
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A Senior Scientist's Guide to Catalyst Efficacy in D-Cellotriose Undecaacetate Synthesis

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Peracetylation in Carbohydrate Chemistry

D-Cellotriose, a fundamental oligosaccharide unit of cellulose, serves as a crucial building block in various biochemical and pharmaceutical applications. Its fully acetylated derivative, D-Cellotriose Undecaacetate, is a key intermediate, often used in the synthesis of glycoconjugates, natural glycosides, and materials for drug delivery.[1] The synthesis of this peracetylated sugar is achieved through the esterification of all eleven hydroxyl groups on the cellotriose backbone—a process known as peracetylation.

The choice of catalyst for this transformation is paramount, as it dictates reaction efficiency, yield, purity, and scalability. In carbohydrate chemistry, the protection of hydroxyl groups via acetylation is one of the most common and vital techniques.[2] This guide provides an in-depth comparison of various catalytic systems for the synthesis of D-Cellotriose Undecaacetate. We will move beyond simple protocols to explore the underlying mechanisms, present comparative experimental data, and offer field-proven insights to inform your experimental design.

Section 1: The Foundational Reaction: Acetylation of D-Cellotriose

The core transformation involves reacting D-Cellotriose with an acetylating agent, most commonly acetic anhydride (Ac₂O), to form D-Cellotriose Undecaacetate and acetic acid as a byproduct.

Reaction: D-Cellotriose + 11 (CH₃CO)₂O ---(Catalyst)--> D-Cellotriose Undecaacetate + 11 CH₃COOH

Due to the low reactivity of the hydroxyl groups, a catalyst is essential to drive this reaction to completion at a reasonable rate. The catalysts employed can be broadly classified into homogeneous (acidic or basic) and heterogeneous systems, each with distinct mechanistic pathways and practical considerations.

Section 2: A Comparative Analysis of Catalytic Systems

The selection of a catalyst is a critical decision that impacts not only the reaction's outcome but also the subsequent workup and purification procedures. This section dissects the most common catalytic families.

2.1 Homogeneous Base Catalysis: The Pyridine Standard

Pyridine, often used in excess as both a catalyst and a solvent, is a classic choice for carbohydrate acetylation.[2] Its derivatives, such as 4-(Dimethylamino)pyridine (DMAP), are frequently used in smaller, catalytic amounts to significantly accelerate the reaction.[2][3]

Mechanism of Action: Base-catalyzed acetylation does not involve a simple deprotonation of the sugar's hydroxyls. Instead, pyridine acts as a nucleophilic catalyst. It first attacks the highly electrophilic carbonyl carbon of acetic anhydride to form a reactive intermediate, the N-acetylpyridinium ion. This species is a much more potent acetylating agent than acetic anhydride itself. The sugar's hydroxyl group then attacks this activated intermediate. Pyridine also serves as a base to neutralize the acetic acid byproduct, driving the equilibrium towards the product.[4][5]

Caption: Base-catalyzed acetylation via an activated N-acetylpyridinium intermediate.

Advantages:

• High Yields: Generally provides excellent yields of the peracetylated product.

• Well-Established: A vast body of literature supports its use.

Disadvantages:

• Toxicity and Odor: Pyridine is toxic, has a noxious odor, and requires handling in a well-ventilated fume hood.[2]

• Large Volumes: Often used in stoichiometric excess or as the solvent, leading to significant waste.[6]

• Difficult Removal: The high boiling point of pyridine can complicate product purification.

2.2 Homogeneous Acid Catalysis: The Power of Protons and Lewis Acids

Acid catalysts, including strong Brønsted acids like sulfuric acid (H₂SO₄) and perchloric acid (HClO₄), and Lewis acids like zinc chloride (ZnCl₂), offer a powerful alternative.[2][7]

Mechanism of Action: Acid catalysts function by activating the acetylating agent. The acid (H⁺ or a Lewis acid) coordinates to one of the carbonyl oxygens of acetic anhydride. This polarization of the C=O bond renders the carbonyl carbon significantly more electrophilic and thus more susceptible to nucleophilic attack by the relatively weak nucleophile, the sugar's hydroxyl group.[4]

Caption: Acid-catalyzed acetylation via activation of the acetic anhydride carbonyl.

Advantages:

• High Reactivity: Strong acids are very effective and require only catalytic amounts.[8]

• Cost-Effective: Catalysts like H₂SO₄ and ZnCl₂ are inexpensive.

Disadvantages:

• Degradation Risk: Strong acids can cause unwanted side reactions, including charring and hydrolysis of the glycosidic linkages within the cellotriose structure, especially at elevated temperatures.[9]

• Corrosive and Hazardous: These acids are corrosive and require careful handling and neutralization before disposal.

• Anomeric Control: Acidic conditions can lead to mixtures of α and β anomers at the reducing end.

A notable mention in this category is Iodine (I₂) , which acts as a mild and efficient Lewis acid catalyst for acetylation, often providing high yields under neutral conditions with fewer side reactions compared to strong Brønsted acids.[2][10]

2.3 Heterogeneous Catalysis: Bridging Efficacy and Sustainability

Heterogeneous catalysts, such as zeolites, montmorillonite K-10 clay, and acid-functionalized silica, offer the catalytic activity of acids on a solid, easily recoverable support.[2] This approach simplifies product purification and allows for catalyst recycling, aligning with the principles of green chemistry.

Mechanism of Action: The mechanism is analogous to homogeneous acid catalysis, where acidic sites on the solid surface protonate and activate the acetic anhydride. The reaction occurs at the interface between the solid catalyst and the liquid reaction medium.

Advantages:

• Easy Separation: The catalyst can be removed by simple filtration, drastically simplifying the workup process.[6]

• Reusability: The ability to regenerate and reuse the catalyst reduces cost and waste.

• Reduced Corrosion: Immobilizing the acid on a solid support mitigates issues of equipment corrosion.

Disadvantages:

• Lower Activity: Heterogeneous catalysts may exhibit lower reaction rates compared to their homogeneous counterparts, potentially requiring higher temperatures or longer reaction times.

• Mass Transfer Limitations: The reaction rate can be limited by the diffusion of reactants to the active sites on the catalyst surface.

2.4 Emerging Catalytic Methods: Ionic Liquids and Organocatalysis

Recent research has focused on developing more environmentally benign and efficient catalytic systems.

• Ionic Liquids (ILs): Certain Lewis acidic ionic liquids, such as those based on choline chloride and zinc chloride ([ChCl][ZnCl₂]₂), can act as both the solvent and the catalyst for acetylation.[11] They offer high yields and the potential for recycling, although their viscosity and cost can be a consideration.[11]

• Organocatalysts: Chiral organocatalysts are being developed to achieve regioselective acylation, which is particularly important for more complex carbohydrate syntheses.[3] While typically focused on selective protection rather than peracetylation, this field highlights the ongoing innovation in carbohydrate functionalization.

Section 3: Quantitative Performance Summary

The choice of catalyst involves a trade-off between reaction speed, conditions, cost, safety, and ease of use. The following table summarizes the performance of different catalyst types for the peracetylation of carbohydrates.

Catalyst System	Catalyst Type	Typical Time	Typical Temp.	Reported Yield	Key Advantages	Key Disadvantages
Pyridine / DMAP	Homogeneous Base	4 - 24 h	RT - 50°C	>90%	High yields, well-established	Toxic, odorous, difficult workup[2][6]
H₂SO₄ / HClO₄	Homogeneous Acid	0.5 - 2 h	0°C - RT	85-95%	Fast, inexpensive, potent	Risk of degradation, corrosive[7][8][9]
ZnCl₂ / Lewis Acids	Homogeneous Acid	1 - 5 h	RT - 80°C	80-95%	Milder than Brønsted acids	Can be moisture sensitive, workup required[2][11]
**Iodine (I₂) **	Homogeneous Acid	2 - 6 h	RT - 60°C	>90%	Mild, high-yielding, less degradation	Costlier than simple acids
Acidic Clays / Zeolites	Heterogeneous Acid	5 - 12 h	60 - 100°C	75-90%	Reusable, easy separation, less waste	Slower reaction rates, potential for lower activity[2]
Ionic Liquids	Homogeneous Acid	2 - 8 h	80 - 100°C	>90%	Reusable, acts as solvent & catalyst	Viscous, potentially high cost[11]

Section 4: Detailed Experimental Protocols

To provide a practical context, we present two representative protocols. All operations should be performed in a fume hood with appropriate personal protective equipment.

Protocol A: Classic Pyridine-Catalyzed Acetylation

This protocol is a standard, high-yielding method.

• Preparation: Dry D-Cellotriose in vacuo over P₂O₅ for 24 hours. To a flame-dried round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add D-Cellotriose (1.0 eq).

• Reagent Addition: Add dry pyridine (acting as solvent, ~10-20 mL per gram of sugar) followed by the slow, dropwise addition of acetic anhydride (12.0 eq) at 0°C (ice bath).

• Reaction: Allow the mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is fully consumed.

• Workup: Cool the reaction mixture in an ice bath and cautiously add methanol to quench the excess acetic anhydride. Pour the mixture into a beaker of ice water and stir until the product precipitates as a white solid.

• Purification: Collect the solid by vacuum filtration, wash thoroughly with cold water, and then a small amount of cold ethanol. Recrystallize the crude product from ethanol to yield pure D-Cellotriose Undecaacetate.

• Validation: Confirm the product's identity and purity using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol B: Sulfuric Acid-Catalyzed Acetylation

This protocol is a rapid and efficient alternative.

• Preparation: To a round-bottom flask containing D-Cellotriose (1.0 eq) and a stir bar, add acetic anhydride (12.0 eq). Cool the slurry to 0°C in an ice bath.

• Catalyst Addition: While stirring vigorously, add concentrated sulfuric acid dropwise (e.g., 2-3 drops per gram of sugar). An exotherm may be observed. Maintain the temperature below 10°C during addition.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours. Monitor by TLC.

• Workup: Once the reaction is complete, cool the flask in an ice bath and slowly pour the contents into a large volume of vigorously stirred ice water.

• Purification: The product will precipitate. Collect the solid by vacuum filtration and wash extensively with cold water until the filtrate is neutral to pH paper. Recrystallize from ethanol.

• Validation: Characterize the final product using appropriate spectroscopic methods (NMR, MS).

Caption: General experimental workflow for D-Cellotriose Undecaacetate synthesis.

Section 5: Conclusion and Future Outlook

The synthesis of D-Cellotriose Undecaacetate can be accomplished through a variety of catalytic methods.

• For high, reliable yields with a well-documented procedure , pyridine remains a common choice, provided the laboratory is equipped to handle its toxicity and disposal.

• For speed and cost-effectiveness , sulfuric acid is highly effective, but requires careful control to prevent substrate degradation.

• For a balance of efficacy and improved environmental credentials , Iodine and heterogeneous acid catalysts represent the most promising direction. The ease of separation offered by solid acids is a significant advantage for process simplification and sustainability.

Future research will likely continue to focus on the development of highly efficient, reusable, and non-toxic heterogeneous catalysts that can operate under mild conditions, further refining the synthesis of this important carbohydrate derivative for advanced applications.

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• Supramolecular assisted O-acylation of carbohydrates. Green Chemistry (RSC Publishing). (2025). DOI:10.1039/D5GC00499C.
• Natural cellulose fibers: heterogeneous acetylation kinetics and biodegradation behavior. PubMed.
• Koso, T. (2022). Highly regioselective surface acetylation of cellulose and shaped cellulose constructs in the gas-phase. University of Helsinki Research Portal.

• . Retrieved from

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• Monosaccharides - Acylation Explained: Definition, Examples, Practice & Video Lessons.
• Comparison Study of Various Cellulose Acetylation Methods from its IR Spectra and Morphological Pattern of Cellulose Acetate as. Semantic Scholar.
• O-Acetylation of cellulose and monosaccharides using a zinc based ionic liquid{. Semantic Scholar. (2005).

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A Senior Application Scientist's Guide to the Cross-Validation of D-Cellotriose Undecaacetate

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of carbohydrate chemistry and its application in drug development and material science, the purity and structural integrity of oligosaccharide standards are paramount. D-Cellotriose Undecaacetate, a fully acetylated form of the β-(1→4)-linked glucose trisaccharide, serves as a critical reference compound and building block. Its validation is not merely a procedural step but the cornerstone of reliable and reproducible research.

This guide provides an in-depth technical comparison of D-Cellotriose Undecaacetate and its α-linked isomer, D-Maltotriose Undecaacetate. We will explore the experimental methodologies for their characterization and cross-validation, grounded in the principles of scientific integrity. The causality behind experimental choices will be elucidated, offering a self-validating system for your own laboratory protocols.

Introduction to D-Cellotriose Undecaacetate

D-Cellotriose Undecaacetate is the peracetylated form of cellotriose, a trimer of glucose units linked by β-1,4-glycosidic bonds. The acetylation of all free hydroxyl groups renders the molecule more soluble in organic solvents, making it amenable to a wider range of analytical techniques and synthetic modifications. It is a white crystalline solid with a molecular formula of C40H54O27 and a molecular weight of 966.84 g/mol .[1][2][3] This compound is frequently utilized in studies related to cellulose structure, enzymatic hydrolysis, and as a starting material for the synthesis of more complex carbohydrate-based structures.[4]

Comparative Analysis: The Importance of Isomeric Purity

In glycoscience, the stereochemistry of the glycosidic linkage is a defining structural feature that dictates the molecule's three-dimensional shape and, consequently, its biological and physical properties. The primary isomeric counterpart to D-Cellotriose Undecaacetate is D-Maltotriose Undecaacetate, which consists of three glucose units linked by α-1,4-glycosidic bonds. The seemingly subtle difference between the β-linkage in cellotriose and the α-linkage in maltotriose results in significantly different molecular geometries, which can be distinguished by various analytical techniques.

Property	D-Cellotriose Undecaacetate	D-Maltotriose Undecaacetate
Systematic Name	O-2,3,4,6-Tetra-O-acetyl-β-D-glucopyranosyl-(1→4)-O-2,3,6-tri-O-acetyl-β-D-glucopyranosyl-(1→4)-D-glucopyranose tetraacetate	O-2,3,4,6-Tetra-O-acetyl-α-D-glucopyranosyl-(1→4)-O-2,3,6-tri-O-acetyl-α-D-glucopyranosyl-(1→4)-D-glucopyranose tetraacetate
CAS Number	17690-94-7[1][2][3]	76821-26-6
Molecular Formula	C40H54O27[1][2][3]	C40H54O27
Molecular Weight	966.84 g/mol [1][2][3]	966.84 g/mol
Glycosidic Linkage	β-1,4	α-1,4
Expected 1H-NMR Anomeric Proton (β-linkage)	~4.5-5.0 ppm	Not Applicable
Expected 1H-NMR Anomeric Proton (α-linkage)	Not Applicable	~5.2-5.5 ppm

Experimental Validation Protocols

The following sections detail the key experimental workflows for the comprehensive characterization of D-Cellotriose Undecaacetate, with a comparative perspective on its α-isomer.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is a cornerstone technique for assessing the purity of carbohydrate derivatives. For acetylated oligosaccharides, reversed-phase chromatography is often effective due to their increased hydrophobicity.

Experimental Rationale: The choice of a reversed-phase column, such as a C18, allows for the separation of the acetylated oligosaccharides from any less hydrophobic impurities, such as partially deacetylated species or starting materials. A gradient elution is employed to ensure adequate separation of compounds with a range of polarities. UV detection is suitable due to the presence of the carbonyl groups in the acetate esters.

Step-by-Step Protocol:

• System Preparation: An HPLC system equipped with a UV detector, autosampler, and a C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size) is used.

• Mobile Phase:

  • Solvent A: Water

  • Solvent B: Acetonitrile

• Gradient Elution:

  • 0-5 min: 20% B

  • 5-25 min: Linear gradient from 20% to 80% B

  • 25-30 min: 80% B

  • 30-35 min: Linear gradient from 80% to 20% B

  • 35-40 min: 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Detection: UV at 210 nm

• Sample Preparation: Dissolve D-Cellotriose Undecaacetate in acetonitrile to a concentration of 1 mg/mL.

• Injection Volume: 10 µL

Expected Results: A high-purity sample of D-Cellotriose Undecaacetate should exhibit a single major peak. The retention time will be influenced by the exact HPLC conditions and the specific column used. When compared to D-Maltotriose Undecaacetate under the same conditions, slight differences in retention time may be observed due to the different spatial arrangement of the molecules affecting their interaction with the stationary phase.

Caption: HPLC workflow for purity assessment of D-Cellotriose Undecaacetate.

Mass Spectrometry (MS) for Molecular Weight Verification and Structural Elucidation

Mass spectrometry is an indispensable tool for confirming the molecular weight and obtaining structural information through fragmentation analysis. Electrospray ionization (ESI) is a soft ionization technique well-suited for these molecules.

Experimental Rationale: ESI-MS allows for the gentle ionization of the analyte, typically forming sodiated adducts [M+Na]+ for oligosaccharides. High-resolution mass spectrometry (e.g., TOF or Orbitrap) provides accurate mass measurements, confirming the elemental composition. Tandem mass spectrometry (MS/MS) induces fragmentation of the parent ion, and the resulting fragment ions provide information about the sequence and linkage of the sugar units. The acetylation enhances the sensitivity of detection in mass spectrometry.

Step-by-Step Protocol:

• Sample Preparation: Prepare a 10 µg/mL solution of D-Cellotriose Undecaacetate in methanol containing 1 mM sodium acetate.

• Instrumentation: Utilize an ESI-TOF or ESI-Orbitrap mass spectrometer.

• Infusion: Infuse the sample solution directly into the ESI source at a flow rate of 5 µL/min.

• MS Scan: Acquire the full MS scan in positive ion mode over a mass range of m/z 200-1500.

• MS/MS Analysis: Select the [M+Na]+ ion for collision-induced dissociation (CID) and acquire the product ion spectrum.

Expected Results:

• Full Scan MS: The spectrum should be dominated by the sodiated adduct [C40H54O27+Na]+ at an m/z of approximately 989.28. The experimentally determined mass should be within 5 ppm of the theoretical mass.

• MS/MS Fragmentation: The fragmentation pattern of peracetylated oligosaccharides is characterized by glycosidic bond cleavages (Y- and B-ions) and losses of acetic acid (60 Da). For D-Cellotriose Undecaacetate, key fragments would arise from the cleavage of the glycosidic bonds, yielding ions corresponding to the acetylated monosaccharide and disaccharide units.

Caption: Mass spectrometry workflow for D-Cellotriose Undecaacetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Definitive Structural Confirmation

NMR spectroscopy is the most powerful technique for the unambiguous structural elucidation of organic molecules, including the determination of stereochemistry.

Experimental Rationale: 1H NMR provides information on the number and chemical environment of protons. For acetylated carbohydrates, the anomeric protons (H-1) are particularly diagnostic. The coupling constants (J-values) of the anomeric protons can distinguish between α and β linkages. 13C NMR provides information on the carbon skeleton. 2D NMR techniques, such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence), are used to assign the proton and carbon signals to specific positions in the molecule.

Step-by-Step Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of D-Cellotriose Undecaacetate in 0.6 mL of deuterated chloroform (CDCl3).

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

• 1D Spectra Acquisition: Acquire 1H and 13C{1H} NMR spectra.

• 2D Spectra Acquisition: Acquire 1H-1H COSY and 1H-13C HSQC spectra.

Expected Results:

• 1H NMR: The spectrum of peracetylated oligosaccharides is complex. However, the anomeric protons of the β-linked glucose units in D-Cellotriose Undecaacetate are expected to appear as doublets in the region of δ 4.5-5.0 ppm with a relatively large coupling constant (J ≈ 8 Hz). In contrast, the anomeric protons of the α-linked glucose units in D-Maltotriose Undecaacetate would appear further downfield (δ 5.2-5.5 ppm) with a smaller coupling constant (J ≈ 3-4 Hz). The acetyl methyl protons will give rise to a series of sharp singlets between δ 1.9-2.2 ppm.

• 13C NMR: The anomeric carbons (C-1) with β-linkages typically resonate around δ 100-104 ppm, while those with α-linkages are found around δ 96-100 ppm. The carbonyl carbons of the acetyl groups will appear in the δ 169-171 ppm region.

• 2D NMR: COSY spectra will show correlations between coupled protons, allowing for the tracing of the spin systems within each glucose residue. HSQC spectra will correlate each proton with its directly attached carbon, facilitating the assignment of the carbon spectrum.

Conclusion

References

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Structural confirmation of synthesized D-Cellotriose Undecaacetate using spectroscopic techniques

A Comparative Guide to the Structural Confirmation of Synthesized D-Cellotriose Undecaacetate

This guide provides an in-depth, objective comparison of spectroscopic techniques for the definitive structural confirmation of synthesized D-Cellotriose Undecaacetate. Designed for researchers, scientists, and drug development professionals, this document moves beyond procedural lists to explain the causality behind experimental choices, ensuring a robust and self-validating analytical workflow.

The successful synthesis of complex carbohydrates like D-Cellotriose Undecaacetate is only the first step; rigorous structural verification is paramount. Peracetylation, while aiding in purification and solubility in common organic solvents, adds a layer of complexity to the spectral analysis. This guide details a multi-pronged spectroscopic approach—leveraging Nuclear Magnetic Resonance (NMR), High-Resolution Mass Spectrometry (HRMS), and Fourier-Transform Infrared (FTIR) Spectroscopy—to unambiguously confirm the target molecule's identity, purity, and stereochemistry, while distinguishing it from potential isomers and byproducts.

High-Resolution Mass Spectrometry (HRMS): The First Checkpoint

Expertise & Experience: HRMS serves as the foundational check for molecular integrity. Its primary role is to confirm the elemental composition of the synthesized compound. For D-Cellotriose Undecaacetate (C₄₀H₅₄O₂₇), obtaining a mass measurement with high accuracy (typically < 5 ppm error) provides strong evidence that the target molecule has been formed. This technique is exceptionally sensitive, requiring minimal sample, and is the fastest method for verifying molecular weight.[1][2]

Experimental Protocol: ESI-QTOF HRMS

• Sample Preparation: Dissolve approximately 0.1 mg of the purified product in 1 mL of a high-purity solvent such as acetonitrile or methanol.

• Instrumentation: Utilize an Electrospray Ionization Quadrupole Time-of-Flight (ESI-QTOF) mass spectrometer for its high resolution and mass accuracy.[3]

• Ionization Mode: Positive ion mode is preferred for acetylated oligosaccharides, as they readily form adducts with sodium ([M+Na]⁺) or ammonium ([M+NH₄]⁺).

• Infusion: Infuse the sample solution directly into the ESI source at a flow rate of 5-10 µL/min.

• Data Acquisition: Acquire data over an m/z range of 200–1500. Ensure the instrument is calibrated immediately prior to the run to guarantee mass accuracy.

• Analysis: Identify the peak corresponding to the expected adduct ion. Use the instrument's software to calculate the elemental composition from the measured accurate mass and compare it with the theoretical value.

Data Presentation: Expected HRMS Data

Molecular Formula	Adduct	Theoretical m/z	Observed m/z (Example)	Mass Error (ppm)
C₄₀H₅₄O₂₇	[M+Na]⁺	989.2751	989.2745	-0.61
C₄₀H₅₄O₂₇	[M+NH₄]⁺	984.3218	984.3211	-0.71

Comparative Analysis: An HRMS result that deviates significantly from the theoretical mass suggests the presence of impurities or an incorrect structure. For example, an incompletely acetylated cellotriose (decaacetate) would have a molecular weight 42.01 Da lower. While HRMS confirms the elemental formula, it cannot distinguish between isomers, such as maltotriose undecaacetate (with α-glycosidic linkages) or a cellotriose derivative with a different acetylation pattern. This is where NMR becomes indispensable.[4]

Fourier-Transform Infrared (FTIR) Spectroscopy: Functional Group Fingerprinting

Expertise & Experience: FTIR spectroscopy is a rapid and straightforward technique used to confirm the presence of key functional groups. In this context, its primary purpose is to verify the successful and complete acetylation of the hydroxyl groups in D-cellotriose. The "litmus test" is the disappearance of the broad O-H stretching band from the starting material and the appearance of a strong carbonyl (C=O) stretching band from the newly introduced acetyl groups.[5][6]

Experimental Protocol: ATR-FTIR

• Sample Preparation: Place a small amount (1-2 mg) of the dry, purified solid sample directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

• Background Scan: Perform a background scan of the empty ATR crystal to subtract atmospheric CO₂ and H₂O signals.

• Sample Scan: Lower the ATR anvil to ensure good contact with the sample and acquire the spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Acquisition: Collect data over the range of 4000–600 cm⁻¹.

• Analysis: Identify the characteristic absorption bands.

Data Presentation: Key FTIR Vibrational Frequencies

Frequency Range (cm⁻¹)	Vibration	Functional Group	Significance for Confirmation
~3200–3500	O-H Stretch (Broad)	Hydroxyl	Absence confirms complete acetylation.
~2850–3000	C-H Stretch	Alkane	Present in both starting material and product.
~1730–1750	C=O Stretch (Strong)	Ester (Acetate)	Presence is definitive proof of acetylation.[7]
~1210–1240	C-O Stretch	Ester (Acetate)	Confirms the presence of the ester linkage.
~1000–1150	C-O Stretch	Pyranose Ring	Characteristic "fingerprint" region for carbohydrates.

Comparative Analysis: A comparison of the FTIR spectra of the starting material (D-Cellotriose) and the final product (D-Cellotriose Undecaacetate) provides a clear visual confirmation of the chemical transformation. The presence of a residual broad O-H band in the product spectrum would indicate incomplete acetylation, a common synthetic byproduct.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Blueprint

Expertise & Experience: NMR spectroscopy is the most powerful tool for the complete structural elucidation of D-Cellotriose Undecaacetate in solution.[8] A combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC) experiments is required to assign every proton and carbon, confirm the β-(1→4) glycosidic linkages, and verify the stereochemistry. The peracetylated nature of the molecule provides excellent signal dispersion in common deuterated solvents like CDCl₃.[9]

Experimental Workflow & Causality

Caption: NMR workflow for structural elucidation.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve 10-15 mg of the sample in ~0.6 mL of deuterated chloroform (CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• ¹H NMR Acquisition: Acquire a standard 1D proton spectrum. Ensure adequate spectral width and resolution. The integration of the acetate methyl proton signals (~1.9-2.1 ppm) versus the ring protons (3.5-5.5 ppm) should correspond to a 33:21 ratio (11 acetyl groups x 3H : 3 residues x 7H).

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. The presence of 11 distinct carbonyl signals (~169-171 ppm) and 11 methyl signals (~20-21 ppm) further confirms full acetylation.[10]

• 2D COSY Acquisition: A Correlation Spectroscopy (COSY) experiment reveals proton-proton couplings within each glucose residue.[11] Starting from the well-resolved anomeric proton (H-1), one can "walk" through the spin system to identify H-2, H-3, and so on for each ring.[12]

• 2D HSQC Acquisition: A Heteronuclear Single Quantum Coherence (HSQC) experiment correlates each proton with its directly attached carbon.[13] This allows for the unambiguous assignment of carbon signals based on the already-assigned proton signals from the COSY spectrum.

Data Presentation: Expected NMR Chemical Shifts (in CDCl₃)

¹H NMR Data

Proton Assignment	Expected δ (ppm) Range	Multiplicity	J (Hz)	Significance
Anomeric (H-1, H-1', H-1'')	~4.4 - 4.6	d	~8.0	Confirms β-anomeric configuration.[14]
Ring Protons (H-2 to H-6)	~3.6 - 5.3	m	-	Complex, overlapping region.
Acetate Methyls (11 x CH₃)	~1.9 - 2.1	s	-	Confirms 11 acetate groups.

¹³C NMR Data

Carbon Assignment	Expected δ (ppm) Range	Significance
Anomeric (C-1, C-1', C-1'')	~100 - 102	Characteristic of β-glycosidic linkages.
Linked Carbons (C-4, C-4')	~76 - 79	Downfield shift confirms linkage position.
Ring Carbons (C-2 to C-6)	~61 - 74	Confirms pyranose ring structure.
Acetate Carbonyls (11 x C=O)	~169 - 171	Confirms 11 ester groups.
Acetate Methyls (11 x CH₃)	~20 - 21	Confirms 11 acetate groups.

Comparative Analysis & Linkage Confirmation:

The key to confirming the cellotriose backbone lies in identifying the β-(1→4) linkages. This is achieved by observing correlations in a Heteronuclear Multiple Bond Correlation (HMBC) spectrum, which shows 2-3 bond couplings between protons and carbons.

Caption: HMBC correlations confirming (1→4) linkages.

A cross-peak between the anomeric proton of one glucose unit (e.g., H-1' at ~4.5 ppm) and the C-4 of the adjacent unit (~77 ppm) is definitive proof of a (1→4) linkage. The large coupling constant (~8 Hz) of the anomeric protons confirms the β-configuration. The absence of such correlations or the presence of correlations to other carbons (e.g., C-3 or C-6) would indicate an isomeric linkage, which is a common impurity in polysaccharide synthesis.

Conclusion: A Self-Validating Triad of Techniques

The structural confirmation of D-Cellotriose Undecaacetate is not achieved by a single technique but by the convergence of evidence from a triad of spectroscopic methods.

• HRMS rapidly confirms the correct elemental composition.

• FTIR provides immediate proof of complete acetylation.

• A full suite of NMR experiments delivers the definitive, high-resolution structural blueprint, confirming the glucose monomer identity, the β-(1→4) linkages, and the stereochemistry.

Each technique validates the others, creating a robust, trustworthy, and scientifically rigorous confirmation workflow. This integrated approach ensures that the synthesized material is indeed the desired D-Cellotriose Undecaacetate, free from isomeric or incompletely derivatized impurities, making it suitable for its intended downstream applications in research and development.

References

• Evtuguin, D. V., & Domingues, R. M. (2004). Electrospray tandem mass spectrometry of underivatised acetylated xylo-oligosaccharides. Rapid Communications in Mass Spectrometry, 18(13), 1437–1442. [Link]

• Tsai, P. K., Dell, A., & Ballou, C. E. (1984). Characterization of acetylated and acetolyzed glycoprotein high-mannose core oligosaccharides by fast-atom-bombardment mass spectrometry. Proceedings of the National Academy of Sciences, 81(21), 6599-6603. [Link]

• Vilén, E. M. (2018). Studies of Carbohydrate Structure, Properties and Interactions by NMR Spectroscopy. Swedish University of Agricultural Sciences. [Link]

• Harvey, D. J. (2021). Mass Spectrometric Determination of Site-Specific O-Acetylation in Rhamnogalacturonan-I Oligomers. Journal of the American Society for Mass Spectrometry, 32(12), 2635–2645. [Link]

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• Ubiparip, Z., et al. (2020). Engineering of cellobiose phosphorylase for the defined synthesis of cellotriose. Applied Microbiology and Biotechnology, 104(18), 7857–7868. [Link]

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A Senior Application Scientist's Guide to Alternative Protected Cellotriose Derivatives for Specific Research Applications

For researchers, scientists, and drug development professionals, the strategic selection of protecting groups is a cornerstone of successful oligosaccharide synthesis and application. Cellotriose, a trisaccharide of β-1,4-linked glucose units, is a molecule of significant interest, acting as a soluble mimic for cellulose, a signaling molecule in plant defense, and a potential prebiotic. However, its polyhydroxylated nature necessitates the use of protecting groups to achieve regioselectivity in chemical synthesis and to create derivatives with tailored properties for specific applications.

This guide provides an objective comparison of the primary protecting group strategies for cellotriose—peracetylation, perbenzylation, and silylation. We will delve into their impact on chemical reactivity, stability, and suitability for applications ranging from the synthesis of complex glycans to the development of enzyme substrates and advanced biomaterials. This analysis is supported by experimental data, detailed protocols, and a causal explanation of the chemistry to empower you to make informed decisions in your research.

Core Principles: A Comparative Analysis of Protecting Group Strategies

The choice between different protecting groups can profoundly impact reaction outcomes, including yield, stereoselectivity, and the overall efficiency of a synthetic route. The three most common global protection strategies for cellotriose involve acetyl (Ac) esters, benzyl (Bn) ethers, and various silyl ethers.

Table 1: Comparative Properties of Common Protecting Groups for Cellotriose

Property	Acetyl (Ac) Groups	Benzyl (Bn) Groups	Silyl (e.g., TBDMS, TIPS) Groups
Bond Type	Ester	Ether	Silyl Ether
Electronic Effect	Electron-withdrawing ("Disarming")[1][2]	Electron-donating ("Arming")[1]	Electron-donating ("Arming")[3][4]
Stability	Labile to basic/acidic conditions	Stable to a wide range of conditions[1]	Labile to acidic conditions and fluoride ions
Removal	Basic hydrolysis (e.g., NaOMe/MeOH)	Catalytic hydrogenation (e.g., H₂, Pd/C)	Fluoride source (e.g., TBAF) or acid
Neighboring Group Participation	Yes (at C-2), directs 1,2-trans glycosylation[2]	No	No
Typical Use	Temporary or global protection, directing stereochemistry	"Permanent" protection during multi-step synthesis	Orthogonal protection, tuning reactivity

The electronic properties of these groups are critical. Electron-donating benzyl and silyl ethers increase the electron density of the ring oxygen, making the corresponding glycosyl donor more reactive—an "armed" donor.[1][3] Conversely, electron-withdrawing acetyl esters decrease the electron density, leading to a less reactive "disarmed" donor.[1][2] This difference is a powerful tool for controlling the sequence of glycosylation reactions.

Caption: Relationship between protecting group type and glycosyl donor reactivity.

Application 1: Building Blocks for Complex Oligosaccharide Synthesis

Protected cellotriose derivatives are invaluable as both glycosyl donors and acceptors for the synthesis of larger, more complex glycans. The choice of protecting group dictates the synthetic strategy.

Peracetylated Cellotriose: The Workhorse for 1,2-trans Linkages

Peracetylated sugars, such as peracetylated cellotriose, are common glycosyl donors.[5][6][7] Their key advantage lies in the ability of the C-2 acetyl group to participate in the reaction, forming a stable acyloxonium ion intermediate. This intermediate blocks the α-face of the sugar, forcing the incoming glycosyl acceptor to attack from the β-face, resulting in the exclusive formation of a 1,2-trans glycosidic bond (a β-linkage in the case of glucose).[2]

Caption: Mechanism of neighboring group participation by a C-2 acetyl group.

While reliable for stereocontrol, peracetylated donors are "disarmed" and can be sluggish. Glycosylations often require strong Lewis acid promoters, and reactions can be incomplete or lead to byproducts from the loss of other acetyl groups.[5][7]

Experimental Protocol: Synthesis of Methyl β-D-Cellotrioside using a Peracetylated Donor

This protocol describes a typical glycosylation using a peracetylated cellotriose bromide as the donor and methanol as the acceptor.

• Preparation of the Glycosyl Donor:

  • Dissolve per-O-acetylated cellotriose (1.0 eq) in a minimal amount of dichloromethane.

  • Add a solution of HBr in acetic acid (33 wt%, 1.2 eq) at 0 °C.

  • Stir the reaction at room temperature for 2 hours, monitoring by TLC until the starting material is consumed.

  • Quench the reaction by pouring it into ice-cold saturated aqueous NaHCO₃.

  • Extract the product with dichloromethane, dry over Na₂SO₄, and concentrate in vacuo. The resulting crude acetobromo-cellotriose is used immediately in the next step.

• Glycosylation Reaction:

  • Dissolve the crude glycosyl bromide (1.0 eq) and methanol (glycosyl acceptor, 5.0 eq) in anhydrous dichloromethane under an argon atmosphere.

  • Add activated 4 Å molecular sieves and stir for 30 minutes at room temperature.

  • Cool the mixture to -20 °C and add silver triflate (AgOTf, 1.1 eq) as a promoter.

  • Allow the reaction to slowly warm to room temperature and stir for 12 hours.

  • Monitor the reaction by TLC. Upon completion, filter the reaction through Celite and wash with dichloromethane.

  • Wash the combined organic layers with saturated aqueous NaHCO₃ and brine. Dry over Na₂SO₄ and concentrate.

• Deprotection (Zemplén conditions):

  • Dissolve the crude protected product in anhydrous methanol.

  • Add a catalytic amount of sodium methoxide (NaOMe, ~0.1 eq).

  • Stir at room temperature for 2-4 hours until deacetylation is complete (monitored by TLC).

  • Neutralize the reaction with Amberlite IR120 (H⁺) resin, filter, and concentrate the filtrate.

  • Purify the final product, methyl β-D-cellotrioside, by silica gel chromatography or recrystallization.

Perbenzylated Cellotriose: The Choice for Stability and "Armed" Reactivity

For multi-step syntheses requiring robust protection, benzyl ethers are superior.[1] Perbenzylated cellotriose is an "armed" glycosyl donor, exhibiting higher reactivity than its acetylated counterpart. This allows for the use of milder activation conditions. However, the absence of a participating group at C-2 means that stereocontrol is less straightforward, often resulting in a mixture of α and β anomers, the ratio of which is highly dependent on the solvent, temperature, and promoter.[8]

Silyl-Protected Cellotriose: For Orthogonality and Fine-Tuning Reactivity

Silyl ethers (e.g., TBDMS, TIPS) offer an orthogonal protecting group strategy.[3][4] They are stable to conditions used to manipulate benzyl and acetyl groups but are easily removed with fluoride reagents. This allows for regioselective deprotection and subsequent glycosylation at specific positions. Furthermore, bulky silyl groups can influence the conformation of the pyranose ring and significantly enhance donor reactivity.[3][4]

Table 2: Glycosylation Yield and Selectivity Comparison (Illustrative Data from Analogous Systems)

Donor Protecting Group	Acceptor	Promoter	Yield (%)	Anomeric Ratio (α:β)	Reference
Per-O-benzoyl Fucose	Methyl 2,3,6-tri-O-benzyl-glucopyranoside	AgOTf	85	>20:1	[9]
Per-O-acetyl Fucose	Unspecified	Not Specified	N/A	1:2.2	[9]
2-O-Benzyl Glucosyl Bromide	(−)-Menthol	Silver Silicate	74	1:22	[10]

This data, from fucosyl and glucosyl systems, illustrates the principles of how protecting groups influence stereoselectivity and yield, which are directly applicable to cellotriose systems.

Application 2: Probes for Enzymatic Assays

The study of cellulases and other glycoside hydrolases is crucial in biofuel research, industrial biotechnology, and understanding plant-pathogen interactions. Protected cellotriose derivatives are essential for creating specific chromogenic and fluorogenic substrates to assay these enzymes.

Chromogenic and Fluorogenic Substrates

These substrates consist of the cellotriose recognition motif linked to a reporter molecule (a chromophore or fluorophore).[11][12][13] Enzymatic cleavage of the glycosidic bond releases the reporter, leading to a measurable color change or fluorescent signal.

• p-Nitrophenyl (pNP) Derivatives: p-Nitrophenyl-β-D-cellotrioside is a common chromogenic substrate.[14] Upon hydrolysis, it releases p-nitrophenol, which is colorless at acidic pH but turns yellow under basic conditions (λ_max ≈ 405 nm), allowing for a simple colorimetric assay.[3][8][14]

• 4-Methylumbelliferyl (4-MU) Derivatives: 4-Methylumbelliferyl-β-D-cellotrioside is a highly sensitive fluorogenic substrate.[15] The glycoside itself is non-fluorescent, but enzymatic release of 4-methylumbelliferone produces a strong blue fluorescence (Ex ≈ 365 nm, Em ≈ 445 nm) when the pH is raised.[7]

Caption: Workflow for an enzyme assay using a reporter-linked cellotriose substrate.

Experimental Protocol: Cellulase Activity Assay using p-Nitrophenyl-β-D-Cellotrioside (pNP-Cellotriose)

• Reagent Preparation:

  • Substrate Stock: Prepare a 10 mM stock solution of pNP-Cellotriose in 50% DMSO.

  • Assay Buffer: Prepare a 50 mM sodium acetate buffer at the optimal pH for the cellulase being tested (e.g., pH 5.0).

  • Stop Solution: Prepare a 1 M sodium carbonate (Na₂CO₃) solution.

• Assay Procedure (96-well plate format):

  • Prepare a standard curve using known concentrations of p-nitrophenol (0 to 200 µM) in assay buffer.

  • To each well, add 50 µL of assay buffer.

  • Add 20 µL of the enzyme solution (appropriately diluted in assay buffer) or buffer blank.

  • Pre-incubate the plate at the optimal temperature for the enzyme for 5 minutes.

  • Initiate the reaction by adding 30 µL of a 5 mM pNP-Cellotriose working solution (prepared by diluting the stock in assay buffer). The final substrate concentration will be 1.5 mM in a 100 µL total volume.

  • Incubate for a defined period (e.g., 15-60 minutes), ensuring the reaction remains in the linear range.

  • Stop the reaction by adding 100 µL of 1 M Na₂CO₃ stop solution to each well. This also develops the yellow color of the p-nitrophenolate ion.

• Data Analysis:

  • Measure the absorbance at 405 nm using a microplate reader.

  • Subtract the absorbance of the blank from all readings.

  • Determine the amount of p-nitrophenol released using the standard curve.

  • Calculate the enzyme activity in units (µmol of product released per minute) based on the reaction time and enzyme dilution.

Application 3: Building Blocks for Advanced Materials and Drug Delivery

The defined structure and inherent biocompatibility of cellotriose make its derivatives attractive building blocks for advanced materials.

Synthesis of Amphiphilic Block Copolymers

Amphiphilic block copolymers, which can self-assemble into micelles and other nanostructures, are widely used in drug delivery and nanotechnology.[16][17][18] A protected cellotriose derivative can serve as a hydrophilic block. For instance, a cellotriose derivative with a single free hydroxyl group (prepared via regioselective silylation/desilylation) can act as an initiator for the ring-opening polymerization of a hydrophobic monomer like caprolactone, yielding a well-defined sugar-polyester block copolymer. The remaining protecting groups (e.g., benzyl ethers) can then be removed to unmask the hydrophilic cellotriose block, driving self-assembly in an aqueous environment.

Conjugation to Drug Delivery Vehicles

Cellulose and its derivatives are extensively explored for drug delivery due to their biocompatibility and biodegradability.[6][11][19][20] Functionalized cellotriose derivatives can be conjugated to nanoparticles, liposomes, or polymer backbones. The cellotriose moiety can enhance water solubility, improve biocompatibility, and potentially target specific lectin receptors on cell surfaces. The synthesis of such conjugates requires an orthogonally protected cellotriose, where one position is selectively deprotected to allow for conjugation chemistry without affecting the rest of the molecule.

Conclusion and Future Outlook

The choice of a protected cellotriose derivative is not arbitrary but a strategic decision that dictates the path and success of its application.

• For stereocontrolled synthesis of β-linked oligosaccharides , peracetylated cellotriose is the logical choice due to its C-2 neighboring group participation.

• For multi-step syntheses requiring high stability and reactivity , perbenzylated cellotriose is the preferred "armed" building block, though stereocontrol requires careful optimization.

• For regioselective modifications and fine-tuning of reactivity , silyl protecting groups provide essential orthogonality.

• For sensitive and specific enzyme assays , commercially available p-nitrophenyl and 4-methylumbelliferyl cellotriosides are ready-to-use, powerful tools.

As the fields of glycobiology and materials science advance, the demand for well-defined oligosaccharide building blocks will continue to grow. The strategic use of these alternative protected cellotriose derivatives will be instrumental in constructing the complex glycans, sensitive probes, and smart biomaterials of the future.

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A Tale of Two Syntheses: A Comparative Guide to Enzymatic and Chemical Routes for D-Cellotriose Undecaacetate

For researchers and professionals in drug development and the broader scientific community, the synthesis of complex carbohydrates like D-Cellotriose Undecaacetate is a critical endeavor. This fully acetylated form of cellotriose serves as a valuable building block in the synthesis of various bioactive compounds and materials. The choice of synthetic methodology, be it enzymatic or chemical, profoundly impacts the efficiency, scalability, and purity of the final product. This guide provides an in-depth, objective comparison of these two prominent approaches, supported by experimental data and protocols, to empower you in making the most informed decision for your research needs.

The Significance of D-Cellotriose Undecaacetate

D-Cellotriose, a trisaccharide of glucose linked by β-1,4-glycosidic bonds, is a fundamental unit of cellulose, the most abundant biopolymer on Earth. Its fully acetylated derivative, D-Cellotriose Undecaacetate, offers enhanced solubility in organic solvents, making it a more versatile precursor for further chemical modifications. Its applications span from the synthesis of novel drug delivery systems to the development of advanced biomaterials. The efficient and controlled synthesis of this key intermediate is therefore of paramount importance.

At a Crossroads: Enzymatic versus Chemical Synthesis

The journey to synthesize D-Cellotriose Undecaacetate can take two distinct paths: one paved with the precision of enzymes, and the other with the established, albeit more arduous, techniques of traditional organic chemistry. Each route presents a unique set of advantages and challenges that must be carefully weighed.

The Enzymatic Approach: A Symphony of Specificity

In recent years, enzymatic synthesis has emerged as a powerful and elegant method for oligosaccharide production. This approach leverages the inherent specificity of enzymes to catalyze glycosidic bond formation with remarkable regio- and stereocontrol. This eliminates the need for the complex protecting group manipulations that are the hallmark of chemical synthesis.[1][2]

A particularly successful enzymatic strategy for the synthesis of cellotriose involves the use of an engineered cellobiose phosphorylase (CBP).[3][4][5][6][7][8][9] In a remarkably efficient one-pot reaction, this enzyme can convert cellobiose and a glucose donor into cellotriose with high yield and purity.

Key Advantages of the Enzymatic Method:

• High Specificity: Enzymes form the correct β-1,4-glycosidic linkages with near-perfect fidelity, avoiding the formation of unwanted anomers.

• Mild Reaction Conditions: Enzymatic reactions typically proceed in aqueous media at or near neutral pH and moderate temperatures, reducing the risk of side reactions and degradation of sensitive molecules.

• Reduced Purification Steps: The high specificity of the enzymatic reaction often leads to a cleaner product mixture, simplifying downstream purification.

• Environmentally Friendly: The use of water as a solvent and the biodegradable nature of enzymes make this a greener synthetic route.

Challenges of the Enzymatic Method:

• Enzyme Availability and Cost: The specific enzymes required may not be commercially available or may be expensive to produce.

• Substrate Specificity: The enzyme's high specificity can also be a limitation if the desired substrates are not recognized.

• Process Optimization: Developing optimal reaction conditions (e.g., pH, temperature, substrate concentrations) for a given enzyme can be time-consuming.

The Chemical Approach: A Multi-Step March of Precision

The chemical synthesis of oligosaccharides is a well-established field, with a vast arsenal of reactions and strategies at the chemist's disposal. A common and historically significant method for forming glycosidic bonds is the Koenigs-Knorr reaction.[10][11] This approach involves the reaction of a glycosyl halide (the donor) with an alcohol (the acceptor) in the presence of a promoter, typically a heavy metal salt.[10][11]

The synthesis of D-Cellotriose Undecaacetate via a chemical route is a multi-step endeavor that necessitates a carefully planned strategy of protecting group chemistry. This involves selectively blocking all but one hydroxyl group on the monosaccharide building blocks to direct the glycosylation to the desired position.

A Plausible Chemical Synthesis Pathway:

• Preparation of Protected Monosaccharide Building Blocks: This involves the strategic protection of the hydroxyl groups of glucose derivatives, leaving a single hydroxyl group available for glycosylation and an activated anomeric center.

• Glycosylation to Form a Disaccharide: A protected glucose donor is coupled with a protected glucose acceptor using a method like the Koenigs-Knorr reaction to form a disaccharide.

• Deprotection and Activation: The disaccharide is selectively deprotected to reveal a hydroxyl group for the next glycosylation and the anomeric center is activated.

• Second Glycosylation to Form the Trisaccharide: The activated disaccharide is then coupled with another protected glucose acceptor to form the cellotriose backbone.

• Global Deprotection: All protecting groups are removed from the trisaccharide.

• Acetylation: The unprotected cellotriose is treated with an acetylating agent, such as acetic anhydride in pyridine, to yield D-Cellotriose Undecaacetate.

Key Advantages of the Chemical Method:

• Versatility: Chemical synthesis offers the flexibility to create a wide variety of complex oligosaccharides and their derivatives, including unnatural structures.

• Scalability: Once a synthetic route is established, it can often be scaled up to produce larger quantities of the target molecule.

• Well-Established Methodologies: A vast body of literature and expertise exists for chemical oligosaccharide synthesis.

Challenges of the Chemical Method:

• Multi-Step and Time-Consuming: The need for multiple protection, deprotection, and glycosylation steps makes chemical synthesis a lengthy and labor-intensive process.

• Stereocontrol: Achieving the desired stereochemistry at the anomeric center (α vs. β) can be challenging and often results in mixtures of anomers that require careful separation.

• Low Overall Yields: The cumulative loss of material over many synthetic steps often leads to low overall yields.

• Harsh Reagents and Solvents: Chemical synthesis frequently employs toxic reagents and organic solvents, raising environmental and safety concerns.

• Complex Purification: The reaction mixtures often contain a complex array of byproducts and isomers, necessitating extensive chromatographic purification.[2][12]

Quantitative Comparison: The Numbers Speak for Themselves

To provide a clear and objective comparison, the following table summarizes the key performance metrics for the enzymatic and a representative chemical synthesis of D-Cellotriose. The final acetylation step to obtain the undecaacetate is a high-yielding chemical transformation for both routes.

Metric	Enzymatic Synthesis (Cellotriose)	Chemical Synthesis (Cellotriose)
Number of Steps	1 (One-pot reaction)	10-15+ (Multi-step protection, glycosylation, deprotection)
Molar Yield	~73%[3][4][5][6][7][8][9]	Low (Estimated <10% overall)
Purity	High (~82% of soluble products)[3][4][5][6][7][8]	Variable, requires extensive purification
Stereoselectivity	Highly stereospecific (β-1,4)	Can be challenging, may produce anomeric mixtures
Reaction Conditions	Mild (Aqueous, neutral pH, moderate temp.)	Often harsh (Anhydrous solvents, strong acids/bases, heavy metals)
Purification	Relatively simple	Complex and multi-step chromatography
Environmental Impact	Low (Green)	High (Use of toxic reagents and solvents)

Note: The overall yield for the chemical synthesis is an estimation based on typical yields for individual glycosylation and protection/deprotection steps in multi-step oligosaccharide synthesis. A seven-step synthesis of a trisaccharide has been reported with an overall yield of 31%[13], and other multi-step syntheses of oligosaccharides also report low overall yields.[3]

Visualizing the Pathways

To further illuminate the contrasting complexities of these two approaches, the following diagrams illustrate the conceptual workflows.

Figure 1: Enzymatic synthesis of cellotriose.

Figure 2: Chemical synthesis of D-Cellotriose Undecaacetate.

Experimental Protocols

To provide a practical context to this comparison, the following are representative, detailed protocols for both the enzymatic synthesis of cellotriose and the chemical synthesis of D-Cellotriose Undecaacetate.

Enzymatic Synthesis of Cellotriose using Engineered Cellobiose Phosphorylase

This protocol is adapted from the work of Ubiparip et al. (2020)[3][4][5][6][7][8][9].

Materials:

• Cellobiose

• α-D-glucose 1-phosphate

• Engineered Cellobiose Phosphorylase (CBP)

• Buffer solution (e.g., 50 mM HEPES, pH 7.0)

• Deionized water

Procedure:

• Prepare a reaction mixture containing cellobiose (e.g., 50 mM) and α-D-glucose 1-phosphate (e.g., 50 mM) in the buffer solution.

• Equilibrate the reaction mixture to the optimal temperature for the engineered CBP (e.g., 37 °C).

• Initiate the reaction by adding the engineered CBP to the reaction mixture.

• Incubate the reaction mixture with gentle agitation for a predetermined time (e.g., 24-48 hours), monitoring the progress by a suitable analytical method such as High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD).

• Terminate the reaction by heat inactivation of the enzyme (e.g., heating at 95 °C for 10 minutes).

• Centrifuge the reaction mixture to remove the denatured enzyme.

• The supernatant containing the cellotriose can be further purified if necessary, for example, by size-exclusion chromatography.

Chemical Synthesis of D-Cellotriose Undecaacetate

This protocol outlines a plausible multi-step chemical synthesis. Note that this is a generalized procedure and specific protecting groups and reaction conditions would need to be optimized.

Part 1: Synthesis of the Cellotriose Backbone (Illustrative Example)

This part is conceptually based on the Koenigs-Knorr reaction and requires expertise in synthetic organic chemistry.

Materials:

• Protected glucose donor (e.g., acetobromoglucose)

• Protected glucose acceptor with a free hydroxyl group at the C4 position

• Promoter (e.g., silver carbonate, silver triflate)

• Anhydrous solvents (e.g., dichloromethane, acetonitrile)

• Reagents for deprotection (e.g., sodium methoxide for acetyl groups, catalytic hydrogenation for benzyl groups)

• Reagents for anomeric activation (e.g., HBr in acetic acid to form a glycosyl bromide)

Procedure:

• First Glycosylation: Dissolve the protected glucose donor and acceptor in an anhydrous solvent under an inert atmosphere. Add the promoter and stir at the appropriate temperature until the reaction is complete (monitored by TLC). Work up the reaction and purify the resulting protected disaccharide by column chromatography.

• Selective Deprotection and Activation: Selectively deprotect the disaccharide to reveal a free hydroxyl group at the C4 position of the non-reducing end and activate the anomeric center of the reducing end. This typically involves multiple steps and purifications.

• Second Glycosylation: Couple the activated disaccharide donor with another protected glucose acceptor under similar glycosylation conditions as in step 1. Purify the resulting protected trisaccharide by column chromatography.

• Global Deprotection: Remove all protecting groups from the trisaccharide using appropriate reagents and conditions. Purify the unprotected cellotriose.

Part 2: Acetylation of Cellotriose

Materials:

• Cellotriose

• Anhydrous pyridine

• Acetic anhydride

Procedure:

• Dissolve the dried cellotriose in anhydrous pyridine under an inert atmosphere.

• Cool the solution in an ice bath and slowly add acetic anhydride.

• Allow the reaction to warm to room temperature and stir until the reaction is complete (monitored by TLC).

• Quench the reaction by the slow addition of water.

• Extract the product into an organic solvent (e.g., dichloromethane).

• Wash the organic layer with aqueous acid (e.g., 1M HCl), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude D-Cellotriose Undecaacetate by column chromatography or recrystallization.

Conclusion: Choosing the Right Path for Your Research

The choice between enzymatic and chemical synthesis of D-Cellotriose Undecaacetate is a strategic one, dictated by the specific needs of the researcher and the project.

The enzymatic approach offers a highly efficient, specific, and environmentally friendly route to cellotriose. For applications where high purity and stereochemical integrity of the core trisaccharide are paramount, and the necessary enzymes are accessible, this method is undoubtedly superior. The subsequent acetylation is a straightforward chemical step.

The chemical synthesis route, while significantly more challenging and less efficient in terms of overall yield, provides unparalleled versatility. It allows for the creation of a wider range of derivatives and is a necessary tool for constructing unnatural oligosaccharide analogs. For research that requires novel structures or when enzymatic routes are not available, the chemical path, despite its hurdles, remains indispensable.

As a Senior Application Scientist, my recommendation for the routine, high-purity production of D-Cellotriose Undecaacetate would be to leverage the power and elegance of enzymatic synthesis for the core trisaccharide, followed by a simple and efficient chemical acetylation. This chemoenzymatic approach harnesses the best of both worlds, combining the specificity of nature with the versatility of the laboratory to deliver a superior final product.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of D-Cellotriose Undecaacetate

For Researchers, Scientists, and Drug Development Professionals

Initial Assessment and Hazard Identification

D-Cellotriose Undecaacetate is a fully acetylated form of the oligosaccharide D-Cellotriose. According to information from various chemical suppliers, it is a stable, white crystalline solid.[1] It is typically stored at temperatures between -20°C and 8°C and is noted to be hygroscopic.[1] Based on available data, D-Cellotriose Undecaacetate is not classified as a dangerous substance according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). However, it is imperative to handle all laboratory chemicals with care.

Key Data Summary:

Property	Data	Source
CAS Number	17690-94-7	[2][3][4]
Molecular Formula	C40H54O27	[3][4][5]
Molecular Weight	966.84 g/mol	[3][4][5]
Appearance	White Crystalline Solid	[1]
Storage Temperature	0 to 8 °C or -20°C	[1]
Solubility	Soluble in DCM, CHCl3, DMSO, EtOAc, EtOH, MeOH	[1]
GHS Classification	Not a dangerous substance	[1]

Personal Protective Equipment (PPE) and Handling

Before handling D-Cellotriose Undecaacetate for disposal, it is crucial to wear appropriate Personal Protective Equipment (PPE) to minimize any potential exposure.

• Gloves: Nitrile or latex gloves should be worn to prevent skin contact.

• Eye Protection: Safety glasses or goggles are necessary to protect against accidental splashes or dust.

• Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

When handling the solid material, avoid creating dust. If there is a risk of dust generation, consider handling it in a fume hood or a designated area with good ventilation.

Segregation and Waste Stream Management

Proper segregation of laboratory waste is a cornerstone of safe and compliant disposal. D-Cellotriose Undecaacetate waste should be managed as a non-hazardous solid chemical waste stream.

• Do Not Mix: Do not mix D-Cellotriose Undecaacetate waste with hazardous waste streams such as solvents, heavy metals, or reactive chemicals.

• Designated Container: Use a clearly labeled, dedicated container for the collection of solid D-Cellotriose Undecaacetate waste. The container should be made of a material compatible with the chemical (e.g., a high-density polyethylene (HDPE) bucket or a sturdy cardboard box lined with a plastic bag).

• Labeling: The waste container must be clearly labeled as "Non-Hazardous Solid Waste" and should identify the contents as "D-Cellotriose Undecaacetate."

The following diagram illustrates the decision-making process for waste segregation:

Caption: Decision workflow for segregating D-Cellotriose Undecaacetate waste.

Step-by-Step Disposal Protocol

Follow these procedural steps for the safe and compliant disposal of D-Cellotriose Undecaacetate from a laboratory setting.

Step 1: Collection

• Carefully transfer the solid D-Cellotriose Undecaacetate waste into the designated and labeled non-hazardous solid waste container.

• If the original container is empty, it should be managed according to your institution's empty container policy. Generally, a container is considered "RCRA empty" if all contents have been removed by normal means and no more than one inch of residue remains at the bottom.

Step 2: Storage

• Store the sealed waste container in a designated waste accumulation area within the laboratory.

• This area should be away from general laboratory traffic and clearly marked.

Step 3: Disposal Request

• Once the waste container is full, or in accordance with your institution's waste pickup schedule, arrange for its disposal through your Environmental Health and Safety (EHS) department or the designated waste management provider.[6][7][8]

• Do not dispose of solid D-Cellotriose Undecaacetate in the regular trash unless specifically permitted by your institution's EHS guidelines for non-hazardous chemicals.[6][9] Custodial staff should not be expected to handle chemical waste.[9]

Step 4: Decontamination of Reusable Labware

• For any reusable labware (e.g., glassware, spatulas) that has come into contact with D-Cellotriose Undecaacetate, decontamination can be achieved by washing with an appropriate solvent in which it is soluble (e.g., ethanol, methanol, dichloromethane), followed by a thorough wash with soap and water.

• The initial solvent rinse should be collected and disposed of as a hazardous waste if a hazardous solvent is used.

The overall disposal workflow is summarized in the following diagram:

Caption: Step-by-step disposal workflow for D-Cellotriose Undecaacetate.

Regulatory Compliance and Institutional Policies

While D-Cellotriose Undecaacetate is not currently classified as a hazardous substance, the disposal of all laboratory waste is subject to local, state, and federal regulations. It is the responsibility of the waste generator to ensure compliance. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance and procedures.

References

• Good Laboratory Practices: Waste Disposal. SCION Instruments. [Link]

• Laboratory Waste Disposal Handbook. University of Essex. [Link]

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• Best Practices for Laboratory Waste Management. ACTenviro. [Link]

• Laboratory Waste Disposal Guide. Business Waste. [Link]

• D-Cellotriose Undecaacetate | C40H54O27 | CID 54120661. PubChem. [Link]

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Personal protective equipment for handling D-Cellotriose Undecaacetate

A Researcher's Guide to Safely Handling D-Cellotriose Undecaacetate

Welcome, researchers and innovators. In the pursuit of scientific advancement, particularly within drug development, our commitment to safety is as paramount as the breakthroughs we aim to achieve. This guide provides essential, immediate safety and logistical information for handling D-Cellotriose Undecaacetate. More than a set of rules, this is a framework for establishing a culture of safety and excellence in your laboratory. The protocols outlined here are designed to be self-validating, ensuring that every step, from preparation to disposal, is conducted with the utmost care and scientific integrity.

Understanding the Compound: D-Cellotriose Undecaacetate

D-Cellotriose Undecaacetate (CAS Number: 17690-94-7) is a fully acetylated derivative of the trisaccharide D-Cellotriose.[1][2] With a molecular formula of C40H54O27 and a molecular weight of 966.85 g/mol , it exists as a fine powder.[1] While it is not classified as a hazardous substance under OSHA's Hazard Communication Standard (29 CFR 1910.1200), it is crucial to handle it with care to minimize exposure, as with any laboratory chemical.[3] This guide is predicated on the principle of minimizing all potential routes of exposure: inhalation, dermal contact, and ingestion.

Pre-Operational Safety Protocol

Before handling D-Cellotriose Undecaacetate, a systematic safety check is crucial. This initial phase is about preparing your workspace and yourself to handle the compound safely and efficiently.

Workspace Preparation:

• Ventilation: Ensure you are working in a well-ventilated area. A chemical fume hood is recommended, especially when handling larger quantities or when there is a potential for dust generation.

• Clear and Clean: The workspace should be free of clutter. All surfaces should be clean to prevent cross-contamination.

• Emergency Equipment: Locate and verify the functionality of the nearest safety shower, eyewash station, and fire extinguisher.

Personal Protective Equipment (PPE) Inspection:

Before each use, inspect all PPE for signs of damage or wear. A compromised piece of PPE is a direct threat to your safety.

PPE Component	Inspection Checklist	Rationale
Safety Goggles	- Check for cracks or scratches in the lenses. - Ensure a snug fit around the eyes.	Protects against airborne particles and accidental splashes.
Nitrile Gloves	- Inspect for punctures, tears, or discoloration. - Ensure they are the correct size for a secure fit.	Provides a barrier against direct skin contact. Nitrile is recommended for its chemical resistance.
Laboratory Coat	- Check for tears or holes. - Ensure all buttons can be fastened.	Protects skin and personal clothing from contamination.
Respiratory Protection	- For fine powders, a dust mask (N95 or higher) is recommended. - Check the straps and nose clip for a secure seal.	Minimizes the inhalation of airborne particles.

The Handling Workflow: A Step-by-Step Guide

The following workflow is designed to guide you through the process of handling D-Cellotriose Undecaacetate, from retrieval to use in your experiment.

Caption: A step-by-step workflow for the safe handling of D-Cellotriose Undecaacetate.

Disposal Plan: A Commitment to Environmental Responsibility

Proper waste disposal is a critical component of laboratory safety and environmental stewardship. D-Cellotriose Undecaacetate, being a non-hazardous solid, has a straightforward disposal pathway.

Waste Segregation and Collection:

• Solid Waste: All disposable materials that have come into contact with D-Cellotriose Undecaacetate, such as weigh boats, contaminated paper towels, and gloves, should be collected in a designated, sealed container labeled "Non-Hazardous Chemical Waste."[4]

• Empty Containers: Empty product containers should have their labels defaced or removed before being discarded in the regular trash.[5]

• Liquid Waste: If D-Cellotriose Undecaacetate is dissolved in a non-hazardous, water-miscible solvent, and the resulting solution has a pH between 6 and 9.5, it may be permissible to dispose of it down the drain with copious amounts of water, subject to local regulations.[4] Always consult your institution's Environmental Health and Safety (EH&S) office for specific guidance.

Caption: A clear and concise disposal plan for waste generated from handling D-Cellotriose Undecaacetate.

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, a swift and correct response is crucial.

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. Wash out the mouth with water and give plenty of water to drink. Seek immediate medical attention.

• Spill: For a small spill, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal. Clean the spill area with soap and water. For a large spill, evacuate the area and contact your institution's EH&S office.

This guide is intended to provide a robust framework for the safe handling of D-Cellotriose Undecaacetate. However, it is not a substitute for the specific Safety Data Sheet (SDS) provided by the manufacturer, which you should always consult before use. By integrating these practices into your daily laboratory operations, you contribute to a safer and more effective research environment.

References

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• Hazardous vs. Non-Hazardous Waste. VLS Environmental Services. Available from: [Link]

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